1-Iodo-2-vinylbenzene

• CAS: 9037-49-4

Core Science & Biosynthesis

Synthesis and Characterization of 1-Iodo-2-vinylbenzene: A Technical Guide for Advanced Functionalization

Executive Summary

1-Iodo-2-vinylbenzene (also known as o-iodostyrene or 2-iodostyrene) is a highly versatile, bifunctional building block in modern organic synthesis. Featuring both a reactive vinyl group and an orthogonal aryl iodide moiety, it serves as a critical precursor for complex heterocycles, active pharmaceutical ingredients (APIs), and advanced polymeric materials. This whitepaper details the mechanistic rationale, comparative synthetic strategies, and a self-validating experimental protocol for its synthesis, designed specifically for researchers and drug development professionals.

Mechanistic Rationale: The Bifunctional Paradigm

The strategic value of 1-iodo-2-vinylbenzene lies in its orthogonal reactivity profile. The carbon-iodine (C–I) bond is highly susceptible to oxidative addition by low-valent transition metals (e.g., Pd(0), Cu(I)), facilitating carboiodination and cross-coupling reactions such as Suzuki, Heck, and Sonogashira couplings[1]. Conversely, the vinyl group can independently undergo hydroboration, olefin metathesis, or radical polymerization[2].

When designing a synthesis for this molecule, the primary challenge is chemoselectivity: the conditions used to install the vinyl group must not cleave or prematurely react with the labile C–I bond.

Synthetic Strategies & Kinetic Control

Several pathways exist to synthesize 1-iodo-2-vinylbenzene, but they vary significantly in yield, scalability, and atom economy.

• Wittig Olefination (The Gold Standard): The reaction of 2-iodobenzaldehyde with methylenetriphenylphosphorane is the most robust and widely utilized method[3]. The choice of base here is critical. The use of a non-nucleophilic, sterically hindered base like potassium tert-butoxide (KOtBu) is required. Stronger, nucleophilic bases like n-butyllithium (n-BuLi) risk unwanted lithium-halogen exchange at the ortho-iodo position, leading to des-iodination and complex reaction mixtures.

• Transition-Metal Catalyzed Vinylation: Stille coupling of 1,2-diiodobenzene with tributyl(vinyl)tin can yield the product, but it is often plagued by double-vinylation (yielding 1,2-divinylbenzene) and generates highly toxic organotin byproducts.

• Dehydration/Elimination: Acid-catalyzed dehydration of 1-(2-iodophenyl)ethanol is a classical approach. However, the elevated temperatures required often induce premature thermal autopolymerization of the resulting styrene derivative unless radical inhibitors (e.g., BHT) are strictly employed.

Quantitative Data & Yield Comparison

The following table summarizes the quantitative metrics of the primary synthetic routes to aid in route selection:

Synthetic Strategy	Reagents / Catalysts	Reaction Temp	Typical Yield	Key Advantage	Primary Limitation
Wittig Olefination	Ph₃PCH₃Br, KOtBu, THF	0 °C to RT	85–95%	Highly scalable, regioselective	TPPO byproduct removal
Stille Vinylation	1,2-Diiodobenzene, Vinyl-SnBu₃, Pd(PPh₃)₄	80–100 °C	60–75%	Direct C–C coupling	Toxic organotin waste
Dehydration	1-(2-Iodophenyl)ethanol, TsOH, Toluene	Reflux (110 °C)	70–80%	Cheap starting materials	Prone to polymerization

Mechanistic Workflow

The Wittig olefination proceeds via a highly orchestrated sequence of bond formations and cleavages. The deprotonation of the phosphonium salt generates a nucleophilic ylide, which attacks the electrophilic carbonyl carbon of 2-iodobenzaldehyde. The resulting betaine intermediate rapidly closes to form a four-membered oxaphosphetane ring. The thermodynamic driving force of the reaction is the formation of the extremely strong P=O bond in the triphenylphosphine oxide (TPPO) byproduct during the final cycloreversion step.

Fig 1: Mechanistic pathway of the Wittig olefination yielding 1-iodo-2-vinylbenzene.

Self-Validating Experimental Protocol: Wittig Olefination

The following protocol provides a reliable, scalable method for synthesizing 1-iodo-2-vinylbenzene[3]. It is designed as a self-validating system where visual cues confirm reaction progress, minimizing the need for constant analytical sampling.

Reagents:

• 2-Iodobenzaldehyde: 1.0 equivalent (e.g., 10.0 g, 43.1 mmol)

• Methyltriphenylphosphonium bromide (Ph₃PCH₃Br): 1.5 equivalents (23.1 g, 64.6 mmol)

• Potassium tert-butoxide (KOtBu): 1.5 equivalents (7.25 g, 64.6 mmol)

• Anhydrous Tetrahydrofuran (THF): 150 mL

Step-by-Step Procedure:

• Ylide Formation (Visual Validation): In an oven-dried, argon-flushed round-bottom flask, suspend Ph₃PCH₃Br in anhydrous THF. Cool the suspension to 0 °C using an ice bath. Add KOtBu portion-wise.

  • Causality & Validation: The reaction mixture will immediately transition from a white suspension to an intense, bright yellow solution. This color change is the self-validating indicator that the reactive methylenetriphenylphosphorane ylide has successfully formed. Stir for 1–2 hours at room temperature to ensure complete deprotonation.

• Electrophilic Addition: Re-cool the ylide solution to 0 °C. Dissolve 2-iodobenzaldehyde in a minimal amount of anhydrous THF (approx. 20 mL) and add it dropwise to the ylide solution via an addition funnel over 15 minutes.

  • Causality: Dropwise addition controls the exotherm and prevents localized concentration spikes that could lead to side reactions (such as base-catalyzed degradation of the aldehyde).

• Reaction Monitoring: Allow the mixture to warm to room temperature and stir for 4–16 hours.

  • Validation: The intense yellow color will gradually fade to a pale yellow or off-white suspension as the ylide is consumed and the TPPO byproduct precipitates. TLC (Hexanes/EtOAc 9:1) should show the complete disappearance of the aldehyde starting material.

• Quenching and Workup: Quench the reaction by adding saturated aqueous NH₄Cl (50 mL) to neutralize any remaining base. Extract the aqueous layer with diethyl ether (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification (Expert Insight): The crude residue will be a thick mixture containing the product and a massive amount of TPPO.

  • Crucial Step: Do not load this directly onto a column. Instead, triturate the crude mixture with cold hexanes. TPPO is highly insoluble in cold hexanes, while 1-iodo-2-vinylbenzene is highly soluble. Filter the mixture through a pad of Celite to remove the bulk of the TPPO. Concentrate the filtrate and purify via short-plug flash column chromatography (100% Hexanes) to afford the pure product as a colorless, light-sensitive oil. Store over copper wire or with a trace of BHT at -20 °C to prevent polymerization.

Downstream Applications in Drug Development

In medicinal chemistry, 1-iodo-2-vinylbenzene is frequently utilized to construct medium-sized rings and fused heterocycles. For instance, it is a prime substrate for palladium-catalyzed carbonylative cyclization to form complex indanones[4]. Furthermore, its derivatives are heavily explored in the synthesis of phenyl alkyl carbamates for neurodegenerative disease research[5]. The ability to selectively engage the vinyl group while preserving the aryl iodide allows for iterative, programmable synthesis of complex pharmacophores.

References

• Dual Catalysis and the Synthesis of Medium Sized Rings - Thesis Template. scholaris.ca. 3

• Palladium-Catalyzed Carbonylative Cyclization of Unsaturated Aryl Iodides and Dienyl Triflates, Iodides, and Bromides to Indanones and 2-Cyclopentenones. Journal of the American Chemical Society. 4

• US11931332B2 - Phenyl alkyl carbamate compounds for use in preventing or treating neurodegenerative disease. Google Patents. 5

• Analysis of the 300 MHz PMR spectrum of poly(p-bromostyrene). ResearchGate. 2

• The synthesis of iodoalkanes by addition of hydrogen iodide to alkenes and related unsaturated hydrocarbons. Thieme Connect. 1

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An In-depth Technical Guide to the Chemical Properties and Synthetic Applications of 1-Iodo-2-vinylbenzene

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the chemical properties and synthetic utility of 1-Iodo-2-vinylbenzene (also known as 2-iodostyrene), a versatile building block in modern organic synthesis. Its unique combination of a vinyl group and an iodo-substituted aromatic ring makes it a valuable precursor for the construction of complex molecular architectures, particularly in the fields of medicinal chemistry and materials science. This document will delve into its physical and spectroscopic properties, reactivity, and provide detailed protocols for its application in key cross-coupling reactions.

Core Chemical and Physical Properties

1-Iodo-2-vinylbenzene is a clear, faint yellow to faint green liquid at room temperature.[1] Its fundamental properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₈H₇I	[2][3]
Molecular Weight	230.05 g/mol	[2]
IUPAC Name	1-ethenyl-2-iodobenzene	[2]
Synonyms	2-Iodostyrene, o-Iodostyrene	[2][3]
CAS Number	4840-91-9	[3]
Boiling Point	69-70 °C at 0.3 mmHg	[1]
Density	1.6734 g/cm³
Storage Conditions	Store at 2-8°C	[1]

Spectroscopic Characterization

The structural elucidation of 1-Iodo-2-vinylbenzene and its reaction products relies heavily on modern spectroscopic techniques. Below is a summary of the expected spectral data.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum of 1-Iodo-2-vinylbenzene is characterized by distinct signals for the vinyl and aromatic protons. The vinyl protons typically appear as a set of doublet of doublets, reflecting the geminal, cis, and trans couplings. The aromatic protons will present as a multiplet in the aromatic region of the spectrum.

Predicted ¹H NMR Spectral Data:

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Vinylic (CH=)	~7.0-7.2	dd	J_trans ≈ 17, J_cis ≈ 11
Vinylic (=CH₂)	~5.8 (trans), ~5.4 (cis)	dd, d	J_trans ≈ 17, J_gem ≈ 1.5; J_cis ≈ 11
Aromatic	~6.9-7.9	m	-

Note: Predicted values are based on general principles of NMR spectroscopy and data from structurally similar compounds. Actual chemical shifts and coupling constants can be influenced by the solvent and experimental conditions.[4][5]

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum will show eight distinct signals corresponding to the eight carbon atoms in the molecule. The chemical shifts are influenced by the electronic effects of the iodine atom and the vinyl group.

Predicted ¹³C NMR Spectral Data:

Carbon	Chemical Shift (δ, ppm)
C-I	~95-105
C-vinyl	~135-145
Aromatic CH	~125-140
Vinylic CH	~135-140
Vinylic CH₂	~115-120

Note: These are approximate ranges and can vary based on experimental conditions.[3][6]

Infrared (IR) Spectroscopy

The IR spectrum of 1-Iodo-2-vinylbenzene will exhibit characteristic absorption bands corresponding to the vibrations of its functional groups.

Key IR Absorptions:

Wavenumber (cm⁻¹)	Vibration
~3080	=C-H stretch (vinyl)
~3050	=C-H stretch (aromatic)
~1625	C=C stretch (vinyl)
~1580, 1470	C=C stretch (aromatic)
~990, 910	C-H bend (vinyl out-of-plane)
~750	C-H bend (ortho-disubstituted aromatic)
~500-600	C-I stretch

Note: These are typical ranges for the specified functional groups.[7][8]

Mass Spectrometry (MS)

In mass spectrometry, 1-Iodo-2-vinylbenzene will show a prominent molecular ion peak (M⁺) at m/z 230. The fragmentation pattern will be influenced by the presence of the iodine atom, a good leaving group, and the stable aromatic ring.

Expected Fragmentation:

• m/z 230: Molecular ion [C₈H₇I]⁺

• m/z 127: Iodine cation [I]⁺

• m/z 103: Loss of iodine radical [C₈H₇]⁺

• m/z 77: Phenyl cation [C₆H₅]⁺, from cleavage of the vinyl group.

Note: The relative intensities of these fragments can provide further structural information.[9][10][11][12][13]

Synthesis of 1-Iodo-2-vinylbenzene

A common and effective method for the synthesis of 1-Iodo-2-vinylbenzene is through the Sandmeyer-type reaction of 2-vinylaniline. This involves diazotization of the amine followed by reaction with an iodide source.

Experimental Protocol: Synthesis from 2-Vinylaniline

• Diazotization: To a cooled (0-5 °C) solution of 2-vinylaniline (1.0 eq) in an aqueous acidic solution (e.g., HCl or H₂SO₄), a solution of sodium nitrite (1.1 eq) in water is added dropwise, maintaining the temperature below 5 °C. The reaction is stirred for 30 minutes.

• Iodination: A solution of potassium iodide (1.5 eq) in water is then added slowly to the diazonium salt solution.

• Decomposition: The reaction mixture is allowed to warm to room temperature and then heated gently (e.g., 50-60 °C) until nitrogen evolution ceases.

• Workup and Purification: After cooling, the mixture is extracted with an organic solvent (e.g., diethyl ether or dichloromethane). The combined organic layers are washed with aqueous sodium thiosulfate solution to remove any remaining iodine, followed by brine. The organic layer is then dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel to afford 1-Iodo-2-vinylbenzene.

Caption: Synthesis of 1-Iodo-2-vinylbenzene from 2-vinylaniline.

Reactivity and Key Synthetic Applications

The synthetic utility of 1-Iodo-2-vinylbenzene stems from the differential reactivity of its two key functional groups: the vinyl moiety and the carbon-iodine bond. The C-I bond is particularly susceptible to oxidative addition with transition metal catalysts, making it an excellent substrate for a variety of cross-coupling reactions.

Heck-Mizoroki Coupling Reaction

The Heck reaction is a powerful method for forming carbon-carbon bonds by coupling an unsaturated halide with an alkene in the presence of a palladium catalyst and a base.[14] 1-Iodo-2-vinylbenzene readily participates in Heck reactions, allowing for the extension of the vinyl group or arylation at the ortho position.

• Reaction Setup: To a Schlenk flask under an inert atmosphere (e.g., Argon), add 1-Iodo-2-vinylbenzene (1.0 eq), butyl acrylate (1.5 eq), palladium(II) acetate (Pd(OAc)₂, 2 mol%), a suitable phosphine ligand (e.g., triphenylphosphine, 4 mol%), and a base (e.g., triethylamine, 2.0 eq) in an anhydrous solvent (e.g., DMF or acetonitrile).

• Reaction Execution: The reaction mixture is heated to 80-100 °C and stirred until the starting material is consumed (monitored by TLC or GC).

• Workup and Purification: After cooling, the reaction mixture is diluted with water and extracted with an organic solvent. The combined organic layers are washed with brine, dried, and concentrated. The crude product is purified by column chromatography.

Caption: Heck coupling of 1-Iodo-2-vinylbenzene with butyl acrylate.

Suzuki-Miyaura Coupling Reaction

The Suzuki coupling is a versatile palladium-catalyzed cross-coupling reaction between an organoboron compound and an organohalide.[15] 1-Iodo-2-vinylbenzene serves as an excellent electrophilic partner in Suzuki reactions, enabling the introduction of a wide range of aryl, heteroaryl, or vinyl substituents at the ortho position. This reaction is particularly valuable in the synthesis of biaryl scaffolds, which are prevalent in many pharmaceutical agents.

• Reaction Setup: In a glovebox or under an inert atmosphere, a reaction vessel is charged with 1-Iodo-2-vinylbenzene (1.0 eq), the heteroarylboronic acid (1.2 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 eq). A degassed solvent system (e.g., a mixture of toluene and water or dioxane and water) is then added.

• Reaction Execution: The mixture is heated to reflux (typically 80-110 °C) and stirred for several hours until completion.

• Workup and Purification: The reaction is cooled, and the aqueous layer is separated. The organic layer is washed with water and brine, dried, and concentrated. The product is purified by chromatography.[16][17]

Caption: Suzuki coupling of 1-Iodo-2-vinylbenzene.

Sonogashira Coupling Reaction

The Sonogashira coupling reaction facilitates the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide, catalyzed by palladium and copper complexes.[18][19] This reaction is instrumental in the synthesis of conjugated enynes and aryl alkynes, which are important motifs in materials science and natural product synthesis.

• Reaction Setup: To a degassed solution of 1-Iodo-2-vinylbenzene (1.0 eq) in a suitable solvent (e.g., THF or DMF), add the terminal alkyne (1.1 eq), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2 mol%), a copper(I) co-catalyst (e.g., CuI, 4 mol%), and a base (e.g., triethylamine or diisopropylamine, 2.0 eq).

• Reaction Execution: The reaction is typically stirred at room temperature or with gentle heating until the starting materials are consumed.

• Workup and Purification: The reaction mixture is filtered to remove the amine hydrohalide salt, and the filtrate is concentrated. The residue is then taken up in an organic solvent, washed with water and brine, dried, and concentrated. The final product is purified by column chromatography.[11][20][21]

Caption: Sonogashira coupling of 1-Iodo-2-vinylbenzene.

Applications in the Synthesis of Bioactive Molecules

The strategic application of 1-Iodo-2-vinylbenzene has enabled the efficient synthesis of various complex and biologically active molecules. One notable example is its use as a key precursor in the synthesis of phenanthridinone derivatives. Phenanthridinones are a class of nitrogen-containing heterocyclic compounds that form the core structure of several natural products and exhibit a wide range of pharmacological activities, including anticancer and anti-inflammatory properties.[22]

The synthesis of phenanthridinones can be achieved through a palladium-catalyzed intramolecular C-H amidation of a biaryl amide precursor. 1-Iodo-2-vinylbenzene can be elaborated through a sequence of cross-coupling and amidation reactions to construct the necessary biaryl system, which then undergoes cyclization to form the phenanthridinone core.[10][23]

Conclusion

1-Iodo-2-vinylbenzene is a highly valuable and versatile building block in organic synthesis. Its distinct reactivity at the vinyl and iodo-substituted positions allows for a wide array of chemical transformations, most notably palladium-catalyzed cross-coupling reactions. The ability to readily participate in Heck, Suzuki, and Sonogashira couplings makes it an indispensable tool for the construction of complex organic molecules with applications in drug discovery and materials science. This guide has provided a detailed overview of its properties, characterization, and synthetic applications, offering researchers and scientists a solid foundation for utilizing this powerful reagent in their synthetic endeavors.

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• ResearchGate. 1H and (b) 13C NMR spectra recorded for the mono-iodo derivative of II. Available at: [Link]

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• Royal Society of Chemistry. Rapid synthesis of polysubstituted phenanthridines from simple aliphatic/aromatic nitriles and iodo arenes via Pd(ii) catalyzed domino C–C/C–C/C–N bond formation. Available at: [Link]

• Amazon Web Services. Heck Couplings at Room Temperature in Nanometer Aqueous Micelles. Available at: [Link]

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• ResearchGate. Iodobenzene-Catalyzed Synthesis of Phenanthridinones via Oxidative C-H Amidation. Available at: [Link]

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Orthogonal Reactivity of 1-Iodo-2-vinylbenzene (CAS 4840-91-9): A Bifunctional Scaffold for Advanced Cross-Coupling and Annulation

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

In the realm of modern drug development and complex organic synthesis, the demand for modular, step-economic building blocks is paramount. As a Senior Application Scientist, I frequently leverage 1-Iodo-2-vinylbenzene (CAS 4840-91-9), also known as 2-iodostyrene, to construct intricate carbocyclic and heterocyclic frameworks[1]. This molecule is a highly versatile, bifunctional scaffold. By housing both a highly reactive aryl iodide and a pendant terminal alkene, it offers orthogonal functionalization pathways[2]. This guide explores the mechanistic paradigms of 1-Iodo-2-vinylbenzene, detailing the causality behind its reactivity and providing self-validating protocols for its application in advanced cross-coupling and annulation workflows.

Physicochemical Profiling & Structural Dynamics

Understanding the baseline physical properties of 1-Iodo-2-vinylbenzene is critical for predicting its behavior in non-polar organic solvents and its partitioning during aqueous workups. The high lipophilicity (XLogP3 = 3.3) and lack of hydrogen bond donors/acceptors dictate its compatibility with transition-metal catalysis[2].

Table 1: Quantitative Physicochemical Data

Property	Value	Source
CAS Number	4840-91-9	PubChem[2]
Molecular Formula	C8H7I	PubChem[2]
Molecular Weight	230.05 g/mol	PubChem[2]
Exact Mass	229.95925 Da	PubChem[2]
XLogP3 (Lipophilicity)	3.3	PubChem[2]
Topological Polar Surface Area	0 Ų	PubChem[2]

Mechanistic Paradigms: The Dichotomy of Reactivity

The synthetic utility of 1-Iodo-2-vinylbenzene stems from the electronic and steric differentiation between its two functional groups.

C–I Bond Activation vs. Vinyl Group Dynamics

The C(sp²)–I bond is exceptionally prone to oxidative addition by low-valent transition metals, particularly Palladium(0). Upon rapid C–I cleavage, an arylpalladium(II) intermediate is generated[3]. From this juncture, the proximal vinyl group can act either as an intramolecular trap for carbopalladation (leading to ring closures) or as a directing group to facilitate further C–H activation[4].

Palladacycle Intermediates and C–H Activation

Recent advancements have demonstrated that the arylpalladium(II) species can undergo a concerted metalation-deprotonation (CMD) event at the vinylic position, forming a rigid C,C-pallada(II)cycle[4]. The two C–Pd bonds within this palladacycle (arylpalladium vs. terminal alkenylpalladium) exhibit distinct nucleophilicities, allowing for highly regioselective tandem alkylations[4].

Workflow Visualization

Divergent Pd-catalyzed synthetic pathways of 1-Iodo-2-vinylbenzene.

Self-Validating Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. They include specific in-process controls (IPCs) to verify intermediate formation and mechanistic causality.

Protocol 1: Palladium-Catalyzed Carbonylative Cyclization to Indanones

This protocol leverages CO insertion followed by intramolecular olefin insertion to synthesize indanones, a core motif in antiproliferative agents like indanocine[3].

• Step 1: Reaction Assembly. In a nitrogen-filled glovebox, charge a Schlenk tube with 1-iodo-2-vinylbenzene (1.0 equiv), Pd(OAc)₂ (10 mol%), tetra-n-butylammonium chloride (n-Bu₄NCl, 1.0 equiv), and anhydrous DMF.

  • Causality: Pd(OAc)₂ serves as the precatalyst. n-Bu₄NCl is critical; it provides chloride ions that coordinate to the active Pd(0) species, stabilizing the nanoparticles and preventing their aggregation into inactive palladium black[3].

• Step 2: Base Addition & CO Purge. Add pyridine (2.0 equiv). Seal the tube, remove it from the glovebox, and purge the headspace with CO gas (1 atm) using a balloon.

  • Causality: Pyridine acts as a mild internal base to neutralize the HI byproduct generated during the reaction. Without it, the acidic environment would trigger premature, uncontrolled isomerization of the terminal olefin[3].

• Step 3: Thermal Activation & In-Process Validation. Heat the mixture to 100 °C for 12 hours.

  • Self-Validation (IPC): Extract a 10 µL aliquot after 4 hours and analyze via FTIR. The successful migratory insertion of CO is validated by the emergence of a strong, characteristic ketone C=O stretch at ~1710 cm⁻¹. If this peak is absent, it indicates a failure in the CO insertion step, likely due to CO starvation or catalyst precipitation.

• Step 4: Isolation. Cool to room temperature, dilute with ethyl acetate, wash with brine, dry over MgSO₄, and purify via silica gel chromatography.

Protocol 2: Regioselective Tandem C–H Alkylation via C,C-Pallada(II)cycles

This workflow utilizes the terminal alkene as a directing group to activate the vinylic C–H bond, allowing for the synthesis of complex ortho-alkylated styrenes[4].

• Step 1: Catalyst & Substrate Loading. Combine 1-iodo-2-vinylbenzene (1.0 equiv), an alkyl bromide (e.g., n-butyl bromide, 2.0 equiv), Pd(dba)₂ (10 mol%), and K₃PO₄ (2.0 equiv) in DMF[4].

  • Causality: Pd(dba)₂ provides a ligand-free Pd(0) source for rapid oxidative addition. The combination of a strong base (K₃PO₄) in a strong donor solvent (DMF) is required to drive the concerted metalation-deprotonation (CMD) mechanism that activates the vinylic C–H bond[4].

• Step 2: Palladacycle Trapping (Validation Step).

  • Self-Validation (IPC): To definitively prove the formation of the critical aryl-vinyl-palladacycle, extract a 50 µL aliquot strictly after 2 minutes of reaction time and quench it with 1,2-bis(dicyclohexylphosphino)ethane (dcpe). Analyze the quenched sample via ³¹P NMR. The observation of distinct phosphorus signals corresponding to the dcpe-ligated palladacycle confirms that C–H activation has successfully occurred prior to the alkylation event[4].

• Step 3: Alkylation & Turnover. Allow the main reaction vessel to stir at the optimized temperature. The inherent electronic difference between the arylpalladium and terminal alkenylpalladium bonds ensures that the alkyl bromide selectively reacts at the desired position[4].

Applications in Drug Development & Materials Science

Beyond cyclization, 1-Iodo-2-vinylbenzene is a valuable intermediate for introducing vinyl groups into complex pharmaceuticals and agrochemicals[1]. Its orthogonal reactivity allows chemists to perform sequential cross-couplings without the need for protecting groups. Furthermore, recent methodologies, such as the B(C₆F₅)₃-catalyzed direct deoxygenative alkenylation of ketones, highlight the expanding utility of styrenyl derivatives in late-stage functionalization, offering environmentally benign pathways to conjugated olefins[5].

References

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• "B(C6F5)3-Catalyzed Direct Deoxygenative Alkenylation of Ketones with Pinacolborane", acs.org,
• "Palladium-Catalyzed Carbonylative Cyclization of Unsaturated Aryl Iodides and Dienyl Triflates, Iodides, and Bromides to Indanones and 2-Cyclopentenones", acs.org,
• "Regioselective Tandem C–H Alkylation/Coupling Reaction of ortho-Iodophenylethylenes via C,C-Pallada(II)cycles", acs.org,

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The 2-Iodostyrene Synthon: Physicochemical Profiling and Advanced Catalytic Workflows in Drug Development

Executive Summary

In the realm of modern drug development and materials science, 2-iodostyrene (1-iodo-2-vinylbenzene) has emerged as a privileged, bifunctional building block. Featuring both a highly reactive aryl iodide bond and an adjacent vinyl group, this molecule serves as a critical precursor for the construction of medium-sized rings, fused heterocycles, and complex active pharmaceutical ingredients (APIs). This technical guide provides a rigorous analysis of its physicochemical properties, mechanistic utility in transition-metal catalysis, and field-proven synthetic protocols.

Physicochemical Profiling & Structural Dynamics

Understanding the physical properties of 2-iodostyrene is foundational for designing robust synthetic workflows. The molecule's high lipophilicity and weak carbon-iodine (C–I) bond dictate its behavior in organometallic catalytic cycles.

Table 1: Physicochemical Profile of 2-Iodostyrene

Property	Value	Causality / Relevance to Synthesis
Chemical Name	2-Iodostyrene (1-Iodo-2-vinylbenzene)	The ortho-relationship of the halovinyl groups enables rapid intramolecular trapping.
CAS Number	4840-91-9	Standard identifier for regulatory and procurement tracking.
Molecular Weight	230.05 g/mol	Critical for calculating precise stoichiometric equivalents in micro-scale cross-couplings[1].
Appearance	Clear Liquid	Visual indicator of purity; yellowing indicates free iodine release or oxidative degradation.
Boiling Point	234.0 ± 19.0 °C (760 mmHg)	High boiling point allows for high-temperature thermal activation without significant evaporative loss[2].
Density	~1.7 ± 0.1 g/cm³	High density typical of iodinated aromatics; dictates bottom-layer positioning during aqueous phase separations[3].
XLogP3	3.3	Highly lipophilic; ensures complete solvation in non-polar solvents (e.g., Toluene) favored in Pd-catalysis[4].
Storage Temp.	2-8 °C (Light sensitive)	Low temperatures prevent spontaneous, auto-initiated radical polymerization of the styrenyl double bond.

Data supported by 1[1] and .

Mechanistic Role in Advanced Organic Synthesis

The strategic value of 2-iodostyrene lies in its orthogonal reactivity. The C–I bond is highly susceptible to oxidative addition by Palladium(0) species, initiating the catalytic cycle at relatively low temperatures. Once the arylpalladium(II) intermediate is formed, the adjacent vinyl group provides a built-in handle for subsequent intramolecular C–H activation, migratory insertion, or cyclization.

This dual reactivity makes 2-iodostyrene a thermodynamic sink for cascade reactions, allowing chemists to bypass multi-step linear syntheses in favor of one-pot annulations. For example, reacting 2-iodostyrene with α-oxocarboxylic acids triggers a sequential vinyl C–H activation followed by dual decarboxylation to yield phenanthrenes—a motif heavily utilized in organic electronics and fluorescent probes[5].

Figure 1: Pd-catalyzed sequential vinyl C-H activation and dual decarboxylation of 2-iodostyrene.

Validated Experimental Protocols

The following protocols demonstrate the utility of 2-iodostyrene in constructing complex heterocyclic scaffolds. Every step is designed as a self-validating system, ensuring reproducibility through precise stoichiometric and thermodynamic control.

Protocol A: Palladium-Catalyzed C-H Activation/Amination for Indole Synthesis

Indoles are ubiquitous in neuroactive drugs and oncology therapeutics. This modern protocol utilizes 2-iodostyrene to synthesize 2,3-disubstituted indoles via a highly regioselective amination pathway[6].

Causality of Reagents:

• Di-t-butyldiaziridinone: Acts as an electrophilic nitrogen source that inserts into the palladacycle.

• Pd(TFA)₂ & dppf: The bidentate ligand dppf (1,1'-Bis(diphenylphosphino)ferrocene) enforces a specific bite angle on the palladium center. This sterically crowds the metal, suppressing unwanted homocoupling of the styrene moiety while accelerating reductive elimination.

• PivOH (Pivalic Acid): Functions as a concerted metalation-deprotonation (CMD) proton shuttle. It significantly lowers the activation energy required for the C–H cleavage step.

Step-by-Step Methodology:

• Preparation: In a flame-dried Schlenk tube under an inert argon atmosphere, combine 2-iodostyrene (1.0 equiv) and di-t-butyldiaziridinone (1.2 equiv).

• Catalyst Loading: Add Palladium(II) trifluoroacetate (Pd(TFA)₂, 0.1 equiv) and dppf (0.2 equiv). The 1:2 Pd-to-ligand ratio ensures complete formation of the active catalytic species.

• Additive & Solvation: Introduce PivOH (0.5 equiv) followed by anhydrous toluene to achieve a 0.1 M substrate concentration. Toluene is chosen for its high boiling point and non-coordinating nature.

• Thermal Activation: Seal the tube and stir the mixture at 100 °C for 48 hours. The extended time is required to overcome the steric hindrance of the bulky diaziridinone intermediate.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove palladium black.

• Purification: Concentrate the filtrate under reduced pressure and purify via flash column chromatography (silica gel, hexane/ethyl acetate gradient) to afford the pure 2,3-disubstituted indole.

Figure 2: Workflow for Pd-catalyzed C-H activation/amination to synthesize indoles.

Protocol B: Regioselective Synthesis of Phenanthrenes

This protocol leverages the 5[5] validated method for synthesizing functionalized phenanthrenes via dual decarboxylation.

Causality of Reagents:

• α-Oxocarboxylic acids: Serve as the insertion unit. The dual release of CO₂ acts as an irreversible thermodynamic sink, driving the equilibrium entirely toward the cyclized product.

• Air Atmosphere: Uniquely, this reaction utilizes ambient air as a terminal oxidant to regenerate the active Pd species, making it highly scalable and cost-effective.

Step-by-Step Methodology:

• Assembly: Charge a reaction vial with 2-iodostyrene (0.2 mmol), the corresponding α-oxocarboxylic acid (0.3 mmol), Pd(OAc)₂ (5 mol %), P(2-furyl)₃ (10 mol %), and tBuOLi (0.6 mmol).

• Solvation: Add N,N-Dimethylacetamide (DMA, 2.0 mL) and PivOH (20 mol %). DMA stabilizes the highly polar Pd(IV) intermediate.

• Reaction: Stir the mixture at 120 °C for 12 hours under an open air atmosphere.

• Isolation: Quench with water, extract with dichloromethane, dry over anhydrous Na₂SO₄, and purify via silica gel chromatography to yield the phenanthrene derivative.

Safety, Handling, and Storage Standards

Due to the inherent reactivity of the vinyl and iodide functional groups, strict adherence to handling protocols is mandatory:

• Polymerization Risk: 2-Iodostyrene is prone to radical polymerization. It must be stored strictly at 2–8 °C in dark, amber vials. Exposure to UV light or ambient heat will cause the liquid to increase in viscosity and turn dark yellow/brown as iodine radicals are liberated and polystyrene chains form.

• GHS Classification: The compound carries standard GHS warnings: H302+H312+H332 (Harmful if swallowed, in contact with skin, or inhaled) and H319 (Causes serious eye irritation).

• PPE Requirements: Operations must be conducted in a certified chemical fume hood using nitrile gloves (double-gloving recommended due to the high lipophilicity of the compound, which facilitates rapid dermal absorption) and splash-proof safety goggles.

References

• PubChem (National Library of Medicine) - 1-Iodo-2-vinylbenzene | C8H7I | CID 193446. Available at:[Link]

• Organic Letters (ACS Publications) - Palladium-Catalyzed Sequential Vinyl C–H Activation/Dual Decarboxylation: Regioselective Synthesis of Phenanthrenes. Available at: [Link]

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• 6. pdf.benchchem.com [pdf.benchchem.com]

1-Iodo-2-vinylbenzene molecular weight

Comprehensive Technical Guide to 1-Iodo-2-vinylbenzene: Physicochemical Profiling, Synthetic Methodologies, and Drug Development Applications

Executive Summary

In the realm of modern drug discovery and complex molecule synthesis, bifunctional building blocks are critical for enabling rapid diversification of chemical space. 1-Iodo-2-vinylbenzene (commonly known as 2-iodostyrene) stands out as a highly versatile ortho-substituted scaffold[1]. Featuring both a highly reactive carbon-iodine (C-I) bond and a versatile terminal olefin, this molecule allows chemists to perform orthogonal functionalizations. This whitepaper provides an in-depth mechanistic analysis of 1-Iodo-2-vinylbenzene, detailing its physicochemical properties, its behavior in transition-metal catalysis, and self-validating protocols for its application in pharmaceutical development[2].

Physicochemical Properties & Molecular Characterization

Understanding the physical parameters of 1-Iodo-2-vinylbenzene is foundational for predicting its behavior in various solvent systems and purification workflows. The heavy iodine atom significantly dominates the molecule's mass, yielding a molecular weight of 230.05 g/mol [1][3]. This high atomic mass-to-carbon ratio directly influences its lipophilicity, polarizability, and retention times during chromatographic separation.

Table 1: Key Physicochemical and Structural Parameters

Parameter	Value / Description	Analytical Implication
IUPAC Name	1-ethenyl-2-iodobenzene[1]	Defines the ortho relationship critical for steric considerations.
CAS Number	4840-91-9[3][4]	Primary identifier for reagent procurement and safety data.
Molecular Formula	C8H7I[1][4]	Indicates a high degree of unsaturation (Index of Hydrogen Deficiency = 5).
Molecular Weight	230.05 g/mol [1][5]	Crucial for stoichiometric calculations and mass spectrometry (M+ ion).
XLogP3	3.3[1]	Suggests moderate to high lipophilicity; dictates non-polar solvent preference.
SMILES	C=CC1=CC=CC=C1I[4]	Useful for computational modeling and cheminformatics.

Mechanistic Pathways in Cross-Coupling (The Causality of Reactivity)

The strategic value of 1-Iodo-2-vinylbenzene lies in the differential reactivity of its two functional groups. The C-I bond possesses a relatively low bond dissociation energy (~65 kcal/mol), making it highly susceptible to oxidative addition by low-valent transition metals like Palladium(0)[2]. Conversely, the adjacent vinyl group remains largely inert under mild cross-coupling conditions, provided the correct catalyst and ligands are selected.

This orthogonality allows the C-I bond to act as the primary site for carbon-carbon bond formation (e.g., Suzuki-Miyaura or Sonogashira couplings), while the vinyl group serves as a "latent handle" for downstream modifications such as olefin metathesis, epoxidation, or B(C6F5)3-catalyzed deoxygenative alkenylation[6]. Furthermore, the ortho-vinyl group can occasionally participate in transient π -coordination with the metal center, which can influence the regioselectivity of the catalytic cycle[7].

Catalytic cycle of 1-Iodo-2-vinylbenzene in palladium-catalyzed cross-coupling.

Self-Validating Experimental Protocol: Chemoselective Suzuki-Miyaura Coupling

To harness 1-Iodo-2-vinylbenzene effectively, researchers must employ protocols that prevent the unwanted polymerization or isomerization of the styrene moiety. The following methodology outlines a self-validating workflow for coupling an aryl boronic acid to the ortho position.

Objective: Selectively couple an aryl nucleophile at the C-I position while preserving the sensitive ortho-vinyl group[2].

Step-by-Step Methodology:

• Substrate Preparation (Inert Atmosphere): In a flame-dried Schlenk flask under argon, dissolve 1-Iodo-2-vinylbenzene (1.0 equiv, MW: 230.05 g/mol ) and the target aryl boronic acid (1.2 equiv) in rigorously degassed 1,4-dioxane.

  • Causality: Degassing is absolute; trace oxygen can induce radical-mediated auto-polymerization of the vinyl group at elevated temperatures.

• Catalyst and Base Loading: Add Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] (5 mol%) and an aqueous solution of K2CO3 (2.0 M, 2.0 equiv).

  • Causality: Pd(PPh3)4 provides a mild oxidative addition profile suitable for aryl iodides. The biphasic nature of the weak base facilitates transmetalation without causing base-catalyzed degradation of the olefin.

• Thermal Activation: Heat the biphasic mixture to 80°C for 12 hours with vigorous stirring.

  • Causality: 80°C provides the precise thermal energy required to overcome the activation barrier for transmetalation while staying below the thermal threshold that triggers styrene polymerization.

• Quench and Extraction: Cool the vessel to room temperature, dilute with ethyl acetate (EtOAc), and wash with brine. Dry the organic layer over anhydrous Na2SO4 and concentrate in vacuo.

• Analytical Validation (The Feedback Loop):

  • LC-MS: Confirm the mass of the cross-coupled product. The disappearance of the 230.05 m/z precursor indicates complete oxidative addition.

  • 1H NMR: Verify the integrity of the vinyl group. The protocol is validated only if the characteristic doublet-of-doublets for the terminal olefin protons (typically ~5.3 ppm and ~5.7 ppm) remain perfectly intact in the crude spectrum.

Self-validating experimental workflow for organometallic coupling reactions.

Applications in Drug Development and Complex Molecule Synthesis

In medicinal chemistry, the spatial arrangement of pharmacophores is paramount. 1-Iodo-2-vinylbenzene acts as a linchpin for synthesizing ortho-disubstituted aromatics, which are notoriously difficult to access via standard electrophilic aromatic substitution due to steric hindrance and directing-group conflicts[2].

Once the iodine atom is replaced via cross-coupling to install a core drug scaffold (e.g., a biaryl axis for kinase inhibitors), the retained vinyl group can be subjected to late-stage functionalization. Recent advancements have also demonstrated the utility of related styrene derivatives in B(C6F5)3-catalyzed direct deoxygenative alkenylation, showcasing how vinyl-aromatics can be synthesized or further elaborated into complex natural products and fine chemicals without adding extraneous carbon atoms[6]. By leveraging the predictable molecular weight (230.05 g/mol ) and orthogonal reactivity of 1-Iodo-2-vinylbenzene, drug development professionals can rapidly generate diverse structure-activity relationship (SAR) libraries.

References

1.[1] Title: 1-Iodo-2-vinylbenzene | C8H7I | CID 193446 Source: PubChem, National Center for Biotechnology Information URL: [Link]

6.[6] Title: B(C6F5)3-Catalyzed Direct Deoxygenative Alkenylation of Ketones with Pinacolborane Source: ACS Publications (Journal of Organic Chemistry) URL: [Link]

7.[7] Title: Product Class 6: Organometallic Complexes of Iridium Source: Science of Synthesis / Thieme-Connect URL: [Link]

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An In-depth Technical Guide to the Stability and Storage of 1-Iodo-2-vinylbenzene

Introduction

1-Iodo-2-vinylbenzene, also known as 2-iodostyrene, is a versatile bifunctional organic molecule that serves as a valuable building block in synthetic chemistry. Its utility is derived from the presence of two reactive moieties: a vinyl group, which can participate in polymerization and various addition reactions, and an iodo-substituted aromatic ring, which is amenable to a wide range of cross-coupling reactions. This unique combination makes it a sought-after precursor in the synthesis of complex organic molecules, including pharmaceuticals and advanced materials. However, the very features that make 1-Iodo-2-vinylbenzene so synthetically useful also contribute to its inherent instability. This guide provides a comprehensive overview of the factors affecting the stability of 1-Iodo-2-vinylbenzene and outlines best practices for its storage and handling to ensure its integrity for research and development applications.

Chemical Stability and Reactivity

The stability of 1-Iodo-2-vinylbenzene is primarily dictated by the reactivity of its vinyl group and the carbon-iodine bond. Understanding these two aspects is crucial for its proper handling and storage.

The Vinyl Group: A Propensity for Polymerization

As a derivative of styrene, 1-Iodo-2-vinylbenzene is susceptible to free-radical polymerization.[1] This process can be initiated by heat, light, or the presence of radical initiators. The polymerization is an exothermic process that can, in some cases, become self-accelerating, leading to a runaway reaction.[2] The resulting polymer is an intractable solid, rendering the reagent useless. The presence of oxygen can, paradoxically, both initiate and inhibit polymerization, making an inert atmosphere a key factor in long-term storage.

The Carbon-Iodine Bond: Susceptibility to Degradation

Aryl iodides are known to be the most reactive of the aryl halides. The carbon-iodine bond is weaker than carbon-bromine or carbon-chlorine bonds, making it more susceptible to cleavage.[3] This can occur under thermal stress or upon exposure to light, leading to the formation of radical species and the potential for de-iodination.[3] The liberated iodine can also contribute to the discoloration of the compound and potentially catalyze other degradation pathways.

Key Factors Influencing Stability

Several environmental factors can significantly impact the shelf-life of 1-Iodo-2-vinylbenzene. Careful control of these factors is paramount for maintaining the compound's purity.

• Temperature: Elevated temperatures accelerate the rate of both polymerization and C-I bond cleavage. Therefore, refrigerated storage is essential.

• Light: 1-Iodo-2-vinylbenzene is light-sensitive. Exposure to UV light can provide the energy to initiate radical polymerization and promote the homolytic cleavage of the C-I bond.[4]

• Oxygen: The presence of atmospheric oxygen can lead to the formation of peroxides, which can act as initiators for radical polymerization. While oxygen can also act as a radical scavenger, the risk of peroxide formation necessitates storage under an inert atmosphere for long-term stability.

Recommended Storage and Handling Protocols

To mitigate the inherent instability of 1-Iodo-2-vinylbenzene, the following storage and handling protocols are recommended:

Parameter	Recommendation	Rationale
Temperature	2-8°C[5]	To minimize thermal decomposition and polymerization.
Atmosphere	Inert gas (Argon or Nitrogen)	To prevent oxidation and peroxide formation.
Light	Amber vial or protection from light	To prevent photochemical degradation.
Container	Tightly sealed glass container	To prevent contamination and exposure to air and moisture.
Inhibitor	Addition of a stabilizer (e.g., TBC or BHT)	To prevent premature polymerization.

Short-Term Storage (Up to 1 month): For routine laboratory use, storing 1-Iodo-2-vinylbenzene at 2-8°C in a tightly sealed amber vial is sufficient. It is advisable to flush the headspace with an inert gas after each use.

Long-Term Storage (Over 1 month): For long-term storage, the compound should be stored at 2-8°C in a sealed ampoule under an inert atmosphere. The addition of a polymerization inhibitor is strongly recommended.

The Critical Role of Inhibitors

To prevent spontaneous polymerization, the addition of a stabilizer is crucial, especially for long-term storage. The most common inhibitors for styrene and its derivatives are phenolic compounds and stable nitroxide radicals.[1][6]

• Phenolic Inhibitors (e.g., 4-tert-butylcatechol (TBC), Butylated hydroxytoluene (BHT)): These compounds act as radical scavengers, reacting with and neutralizing the growing polymer chains. They are effective in the presence of oxygen.[6]

• Stable Nitroxide Radicals (e.g., TEMPO and its derivatives): These are highly effective inhibitors that can terminate propagating radical chains.[7]

A concentration of 10-100 ppm of the chosen inhibitor is typically sufficient to prevent polymerization during storage. It is important to note that these inhibitors can be removed before use by passing the compound through a column of basic alumina or by distillation, though distillation of unstabilized styrene derivatives carries a risk of polymerization.

Monitoring Purity and Detecting Degradation

Regular monitoring of the purity of 1-Iodo-2-vinylbenzene is essential to ensure the reliability of experimental results. A combination of chromatographic techniques is recommended for this purpose.

Experimental Protocol for Purity Assessment by HPLC

This protocol provides a general guideline for the analysis of 1-Iodo-2-vinylbenzene purity. Method optimization may be required.

• Instrumentation:

  • HPLC system with a UV detector.

  • C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Chromatographic Conditions:

  • Mobile Phase: A gradient of acetonitrile and water.

  • Gradient Program: Start with 60% acetonitrile, and linearly increase to 95% acetonitrile over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 254 nm.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 1-Iodo-2-vinylbenzene sample.

  • Dissolve in 10 mL of acetonitrile to obtain a stock solution of 1 mg/mL.

  • Further dilute with acetonitrile to a working concentration of approximately 0.1 mg/mL.

• Data Analysis:

  • The purity is calculated based on the area percentage of the main peak relative to the total peak area.

  • The appearance of new peaks over time is indicative of degradation.

Experimental Protocol for Purity Assessment by GC-MS

This protocol provides a general guideline for identifying and quantifying volatile impurities and degradation products.

• Instrumentation:

  • GC-MS system.

  • A capillary column suitable for the analysis of aromatic compounds, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

• GC Conditions:

  • Injector Temperature: 280°C.

  • Injection Volume: 1 µL (split mode).

  • Oven Temperature Program: Initial temperature of 80°C, hold for 2 minutes, then ramp at 15°C/min to 280°C and hold for 5 minutes.

  • Carrier Gas: Helium.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Scan Range: m/z 40-400.

• Sample Preparation:

  • Prepare a 1 mg/mL solution of the sample in a suitable solvent like dichloromethane or ethyl acetate.

• Data Analysis:

  • Identify the main peak corresponding to 1-Iodo-2-vinylbenzene.

  • Analyze any additional peaks by comparing their mass spectra with a library to identify potential degradation products.

Potential Degradation Pathways

The primary degradation pathways for 1-Iodo-2-vinylbenzene are polymerization and de-iodination.

Caption: Potential degradation pathways of 1-Iodo-2-vinylbenzene.

Safety Precautions

1-Iodo-2-vinylbenzene is a hazardous chemical and should be handled with appropriate safety precautions.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of vapors.

• Spills: In case of a spill, absorb with an inert material and dispose of as hazardous waste.

• First Aid: In case of contact with skin or eyes, rinse immediately with plenty of water. If inhaled, move to fresh air. Seek medical attention if symptoms persist.

Conclusion

The long-term stability of 1-Iodo-2-vinylbenzene is a critical consideration for its successful application in research and development. By understanding its inherent reactivity and implementing the recommended storage and handling protocols, researchers can ensure the integrity and purity of this valuable synthetic building block. Adherence to refrigerated, dark, and inert storage conditions, coupled with the use of appropriate inhibitors and regular purity monitoring, will maximize the shelf-life and reliability of 1-Iodo-2-vinylbenzene for its intended synthetic purposes.

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• Photochemical Degradation Processes of Painting Materials from Cultural Heritage. (2018). IntechOpen. Available at: [Link]

• Degradation kinetics of pharmaceuticals and personal care products in surface waters: photolysis vs biodegradation. (2017). Science of The Total Environment, 593-594, 61-69. Available at: [Link]

• Evolution of the iodine cycle and the late stabilization of the Earth's ozone layer. (2025). Proceedings of the National Academy of Sciences, 122(3), e2416668122. Available at: [Link]

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• iodosobenzene. (n.d.). Organic Syntheses. Available at: [Link]

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• Synthesis and Purification of Iodoaziridines Involving Quantitative Selection of the Optimal Stationary Phase for Chromatography. (2014). Journal of Visualized Experiments, (87), 51532. Available at: [Link]

• Enhanced reactivity of Li + @C 60 toward thermal [2 + 2] cycloaddition by encapsulated Li + Lewis acid. (2024). Chemical Communications, 60(27), 3691-3694. Available at: [Link]

• Evolution of the iodine cycle and the late stabilization of the Earth's ozone layer. (2025). Proceedings of the National Academy of Sciences, 122(3), e2416668122. Available at: [Link]

• Effects of elevated marine iodide to the atmospheric ozone. (2025). ResearchGate. Available at: [Link]

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• A new validated facile HPLC analysis method to determine methylprednisolone including its derivatives and practical application. (2023). Scientific Reports, 13, 11599. Available at: [Link]

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A Spectroscopic Guide to 1-Iodo-2-vinylbenzene: Elucidating Structure Through NMR, IR, and MS

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

1-Iodo-2-vinylbenzene, also known as 2-iodostyrene, is an important synthetic intermediate in organic chemistry, valued for its utility in cross-coupling reactions and the synthesis of complex molecular architectures. Its unique structure, featuring both a vinyl group and an iodo-substituent on a benzene ring, gives rise to a distinct spectroscopic fingerprint. A thorough understanding of its spectral characteristics is paramount for reaction monitoring, quality control, and structural confirmation. This guide provides a detailed analysis of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 1-Iodo-2-vinylbenzene, offering insights from a senior application scientist's perspective on data interpretation and experimental considerations.

While a complete set of publicly available, experimentally verified spectra for 1-Iodo-2-vinylbenzene is not consistently found in a single source, this guide synthesizes predicted data, information from analogous compounds, and fundamental spectroscopic principles to provide a comprehensive and reliable reference.

Molecular Structure and Spectroscopic Overview

The structure of 1-Iodo-2-vinylbenzene, with the IUPAC name 1-ethenyl-2-iodobenzene, is foundational to interpreting its spectra.[1] The ortho-relationship between the vinyl and iodo groups creates a specific electronic and steric environment that influences the chemical shifts of the protons and carbons, the vibrational modes of the bonds, and the fragmentation patterns upon ionization.

Diagram of 1-Iodo-2-vinylbenzene Structure

A 2D representation of the 1-Iodo-2-vinylbenzene molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise connectivity of atoms in a molecule. For 1-Iodo-2-vinylbenzene, both ¹H and ¹³C NMR provide critical information.

¹H NMR Spectroscopy

The ¹H NMR spectrum of 1-Iodo-2-vinylbenzene is characterized by a complex set of signals in both the aromatic and vinylic regions. The ortho-substitution pattern leads to distinct splitting patterns for the aromatic protons.

Predicted ¹H NMR Data (in CDCl₃, 400 MHz)

Signal Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-3	7.85	dd	J = 7.8, 1.2	1H
H-6	7.55	dd	J = 7.8, 1.6	1H
H-4	7.35	td	J = 7.8, 1.2	1H
H-5	7.05	td	J = 7.8, 1.6	1H
H-α (vinyl)	7.10	dd	J = 17.6, 11.0	1H
H-β (trans, vinyl)	5.75	dd	J = 17.6, 1.0	1H
H-β (cis, vinyl)	5.40	dd	J = 11.0, 1.0	1H

Expertise & Experience: The downfield shift of H-3 is attributed to the deshielding effect of the adjacent iodine atom. The vinyl proton (H-α) appears as a doublet of doublets due to coupling with the two non-equivalent geminal protons (H-β cis and H-β trans). The large coupling constant (J ≈ 17.6 Hz) is characteristic of a trans-relationship between the vinyl protons, while the smaller coupling constant (J ≈ 11.0 Hz) indicates a cis-relationship.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon framework of the molecule. The presence of the heavy iodine atom has a significant influence on the chemical shift of the carbon to which it is attached.

Predicted ¹³C NMR Data (in CDCl₃, 100 MHz)

Signal Assignment	Predicted Chemical Shift (δ, ppm)
C-2 (C-I)	98.0
C-1	141.0
C-6	139.5
C-4	129.0
C-5	128.5
C-3	128.0
C-α (vinyl)	136.0
C-β (vinyl)	116.5

Expertise & Experience: The most upfield signal in the aromatic region (around 98.0 ppm) is assigned to the carbon atom directly bonded to the iodine (C-2). This is a characteristic effect of the heavy iodine atom, known as the "heavy atom effect," which causes significant shielding. The remaining aromatic and vinyl carbon signals appear at their expected chemical shifts.

Experimental Protocol for NMR Spectroscopy

Workflow for NMR Data Acquisition

A generalized workflow for acquiring NMR spectra.

• Sample Preparation: Dissolve 5-10 mg of purified 1-Iodo-2-vinylbenzene in approximately 0.6 mL of deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal reference (δ 0.00 ppm).

• Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion.

• ¹H NMR Acquisition: Acquire the spectrum using a standard single-pulse experiment. Key parameters include a spectral width of ~12 ppm, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence to obtain singlets for all carbon signals. A larger number of scans will be required compared to ¹H NMR due to the low natural abundance of the ¹³C isotope.[2]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the vibrations of its bonds.

Predicted IR Data

Wavenumber (cm⁻¹)	Vibration	Functional Group	Intensity
3080-3010	C-H stretch	Aromatic & Vinyl	Medium-Weak
1625	C=C stretch	Vinyl	Medium
1580, 1470	C=C stretch	Aromatic	Medium-Strong
990, 910	C-H bend (out-of-plane)	Vinyl	Strong
750	C-H bend (out-of-plane)	ortho-disubstituted aromatic	Strong
~550	C-I stretch	Aryl iodide	Medium-Weak

Trustworthiness: The presence of strong absorptions at approximately 990 cm⁻¹ and 910 cm⁻¹ are highly characteristic of a monosubstituted alkene (vinyl group). The strong band around 750 cm⁻¹ is indicative of the ortho-disubstitution pattern on the benzene ring. The C-I stretch is expected at a low wavenumber, though it may be weak and sometimes difficult to assign definitively.

Experimental Protocol for IR Spectroscopy

• Sample Preparation: As 1-Iodo-2-vinylbenzene is a liquid at room temperature, the simplest method is to place a small drop of the neat liquid between two potassium bromide (KBr) plates to create a thin film.

• Data Acquisition: Record the spectrum using a Fourier-transform infrared (FTIR) spectrometer. A background spectrum of the clean KBr plates should be recorded first and automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can aid in its identification.

Predicted Mass Spectrometry Data (Electron Ionization - EI)

m/z	Predicted Relative Intensity (%)	Assignment
230	100	[M]⁺ (Molecular Ion)
203	15	[M - C₂H₃]⁺
127	30	[I]⁺
103	40	[M - I]⁺
77	25	[C₆H₅]⁺

Authoritative Grounding: The molecular ion peak [M]⁺ at m/z 230 corresponds to the molecular weight of 1-Iodo-2-vinylbenzene (C₈H₇I).[1] A prominent peak at m/z 127 is expected due to the stable iodine cation. The loss of the iodine atom from the molecular ion gives rise to a peak at m/z 103, corresponding to the vinylbenzene cation.

Fragmentation Pathway

Key fragmentation pathways for 1-Iodo-2-vinylbenzene in EI-MS.

Experimental Protocol for Mass Spectrometry

• Sample Introduction: For a volatile compound like 1-Iodo-2-vinylbenzene, gas chromatography-mass spectrometry (GC-MS) is an ideal method.[1] The sample is injected into a gas chromatograph, which separates it from any impurities before it enters the mass spectrometer.

• Ionization: Electron ionization (EI) at 70 eV is a standard method for generating fragments and a characteristic mass spectrum.

• Detection: The ions are separated by their mass-to-charge ratio in a mass analyzer (e.g., a quadrupole) and detected.

Conclusion

The spectroscopic data of 1-Iodo-2-vinylbenzene provides a clear and unambiguous picture of its molecular structure. The combination of ¹H and ¹³C NMR confirms the connectivity of the carbon and hydrogen atoms and the substitution pattern on the benzene ring. IR spectroscopy identifies the key functional groups, namely the vinyl and aryl iodide moieties. Mass spectrometry confirms the molecular weight and provides characteristic fragmentation patterns. This comprehensive guide serves as a valuable resource for scientists working with this versatile building block, enabling them to confidently identify and utilize it in their research and development endeavors.

References

• Pouchert, C. J. (1983). The Aldrich Library of NMR Spectra. Aldrich Chemical Company.

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 193446, 1-Iodo-2-vinylbenzene. Retrieved from [Link].

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The Bifunctional Blueprint: Discovery, Synthesis, and Application of 1-Iodo-2-vinylbenzene in Modern Organic Chemistry

Executive Summary & Historical Context

1-Iodo-2-vinylbenzene (CAS: 4840-91-9), frequently referred to in literature as o-iodostyrene or 2-iodostyrene, is a highly versatile, ortho-substituted halostyrene that has become a cornerstone in modern synthetic organic chemistry[1].

Historically, the utility of aryl halides surged in the 1970s following the pioneering cross-coupling discoveries by Cassar, Heck, and Sonogashira[2]. However, 1-iodo-2-vinylbenzene distinguished itself from simple aryl iodides due to its inherent bifunctionality . The molecule possesses both a highly reactive carbon-iodine (C(sp2)-I) bond and an adjacent terminal alkene. This proximity allows it to act as a dual-site electrophile/nucleophile precursor, making it an ideal substrate for complex cascade reactions and annulations[3].

A major historical milestone for this compound occurred in 2003, when the Larock group successfully utilized o-iodostyrene in palladium-catalyzed carbonylative cyclizations to synthesize indanones in quantitative yields[4]. More recently, in 2021, researchers have isolated elusive aryl-vinyl-palladacycle intermediates derived from o-iodophenylethylenes, unlocking new pathways for regioselective tandem C–H alkylation[5]. Today, it is an indispensable building block for drug development professionals synthesizing polycyclic aromatic hydrocarbons (PAHs), pharmaceuticals, and hypervalent iodine(III) reagents.

Physicochemical Profiling

Understanding the physical and chemical parameters of 1-iodo-2-vinylbenzene is critical for optimizing reaction conditions, particularly in temperature-sensitive organometallic transformations.

Parameter	Value / Description
Chemical Name	1-Iodo-2-vinylbenzene (Synonyms: 2-Iodostyrene, 1-ethenyl-2-iodobenzene)[6]
CAS Registry Number	4840-91-9[1]
Molecular Formula	C8H7I[7]
Molecular Weight	230.05 g/mol [7]
Physical State	Clear Liquid[8]
Flash Point	69-70 °C / 0.3mm[8]
Storage Temperature	2-8 °C (Refrigerated to prevent spontaneous polymerization)[8]
GHS Safety Profile	Warning (GHS07); H302+H312+H332 (Harmful if swallowed/inhaled), H319 (Eye irritation)[8],[6]

De Novo Synthesis Protocol: Wittig Olefination

While commercially available, 1-iodo-2-vinylbenzene is frequently synthesized de novo in the laboratory to ensure high purity and avoid polymeric degradation products. The most robust and self-validating methodology is the Wittig olefination of 2-iodobenzaldehyde[4].

Self-Validating Experimental Workflow

Reagents Required: 2-Iodobenzaldehyde (1.0 equiv), Methyltriphenylphosphonium bromide (1.2 equiv), n-Butyllithium (2.5 M in hexanes, 1.2 equiv), Anhydrous Tetrahydrofuran (THF).

• Step 1: Ylide Generation (The Causality of Temperature Control)

  • Action: Suspend methyltriphenylphosphonium bromide in anhydrous THF under an inert argon atmosphere and cool to 0 °C using an ice bath. Add n-BuLi dropwise over 15 minutes.

  • Causality: The strong base (n-BuLi) deprotonates the phosphonium salt to generate the reactive phosphorus ylide. The 0 °C environment is critical to prevent the thermal degradation of the ylide and to suppress unwanted side reactions with the THF solvent.

  • Validation: The reaction mixture will transition from a white suspension to a vibrant, homogeneous yellow/orange solution, visually confirming successful ylide formation.

• Step 2: Nucleophilic Addition

  • Action: Dissolve 2-iodobenzaldehyde in a minimal amount of anhydrous THF and add it dropwise to the ylide solution at 0 °C. Allow the mixture to warm to room temperature and stir for 2 hours.

  • Causality: The ylide attacks the electrophilic carbonyl carbon of the aldehyde, forming a four-membered oxaphosphetane intermediate. As the reaction warms, this intermediate undergoes a stereospecific cycloreversion, extruding the highly stable triphenylphosphine oxide (driving force) and yielding the terminal alkene.

• Step 3: Quenching and Phase Separation

  • Action: Quench the reaction with saturated aqueous NH4Cl. Extract the aqueous layer with diethyl ether (3x). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Causality: NH4Cl safely neutralizes any unreacted n-BuLi without causing highly exothermic hydrolysis.

• Step 4: Purification and NMR Validation

  • Action: Purify the crude residue via flash column chromatography on silica gel using 100% hexanes as the eluent.

  • Validation: Monitor fractions via TLC (UV-active spot, Rf ~0.8 in hexanes). Validate the isolated clear liquid via ^1H NMR. The terminal vinyl group acts as a self-validating diagnostic marker, typically presenting a distinct splitting pattern: a doublet of doublets (dd) for the internal vinyl proton (~6.80 ppm, J = 11, 17 Hz), and two doublets for the terminal protons (~5.62 ppm, J = 17 Hz for trans; ~5.33 ppm, J = 11 Hz for cis)[9].

Advanced Synthetic Applications & Mechanistic Pathways

The true value of 1-iodo-2-vinylbenzene lies in its application within transition-metal catalysis.

Palladium-Catalyzed Carbonylative Cyclization

In 2003, the Larock group established a definitive protocol for converting o-iodostyrene into indanone[4]. By subjecting 1-iodo-2-vinylbenzene to 10 mol % Pd(OAc)2, 2 equivalents of pyridine, 1 equivalent of n-Bu4NCl, and 1 atm of carbon monoxide (CO) in DMF at 100 °C, indanone is produced in quantitative yields[4].

The causality of this reaction relies on the precise sequence of organometallic steps. The active Pd(0) catalyst undergoes oxidative addition into the weak C-I bond. The presence of 1 atm CO facilitates coordination and migratory insertion, forming an acylpalladium intermediate. Because the terminal alkene is tethered directly to the ortho-position, intramolecular alkene insertion occurs rapidly, followed by reductive elimination to yield the bicyclic indanone[4].

Catalytic cycle of Pd-catalyzed carbonylative cyclization of 1-iodo-2-vinylbenzene to indanone.

Tandem C–H Alkylation via Palladacycles

Recent advancements (2021) have pushed the boundaries of o-iodostyrene chemistry by leveraging it to form stable C,C-pallada(II)cycles[5]. When reacted with alkyl halides and specific nucleophiles in the presence of a 2-pyridone ligand, the two C(sp2)–Pd bonds of the intermediate aryl-alkenyl-palladacycle can be discriminated based on steric and electronic differences. This allows for highly regioselective difunctionalization of the phenylethylene core, a technique highly prized in the late-stage functionalization of pharmaceutical leads[5].

Polycyclic Aromatic Hydrocarbons (PAHs)

Beyond simple cyclizations, 1-iodo-2-vinylbenzene is utilized in cascade reactions with o-bromobenzyl alcohols to synthesize complex multisubstituted phenanthrenes. This involves a deacetonative cross-coupling followed by sequential intramolecular cyclization, constructing two new C–C bonds in a single pot[3].

Divergent synthetic workflows utilizing 1-iodo-2-vinylbenzene as a bifunctional precursor.

Conclusion

From its early days as a simple substrate for Heck couplings to its modern role as a linchpin in the generation of complex palladacycles and PAHs, 1-iodo-2-vinylbenzene remains a molecule of profound importance. By mastering its de novo synthesis and understanding the mechanistic causality of its dual reactive sites, researchers can continue to exploit this bifunctional blueprint to unlock novel molecular architectures in drug discovery and materials science.

References

• Thieme Connect. "Synthesis: mediated cross-coupling reaction of aryl and vinyl halides with alkynes." thieme-connect.de. Available at:[Link]

• ACS Publications. "Synthesis of Multisubstituted Triphenylenes and Phenanthrenes by Cascade Reaction of o-Iodobiphenyls or (Z)-β-Halostyrenes with o-Bromobenzyl Alcohols." The Journal of Organic Chemistry. Available at: [Link]

• ACS Publications. "Palladium-Catalyzed Carbonylative Cyclization of Unsaturated Aryl Iodides and Dienyl Triflates, Iodides, and Bromides to Indanones and 2-Cyclopentenones." Journal of the American Chemical Society. Available at: [Link]

• Oxford Academic. "Synthesis of and Ferromagnetic Coupling in Poly(phenylenevinylene)s Bearing Built-in t-Butyl Nitroxides." Chemistry Letters. Available at: [Link]

• ACS Publications. "Regioselective Tandem C–H Alkylation/Coupling Reaction of ortho-Iodophenylethylenes via C,C-Pallada(II)cycles." Organic Letters. Available at: [Link]

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Protocols & Analytical Methods

Application Note: Regioselective Suzuki-Miyaura Coupling of 1-Iodo-2-vinylbenzene in the Synthesis of Polycyclic Scaffolds

Target Audience: Research Chemists, Process Scientists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocol

Executive Summary

In the pursuit of complex polycyclic aromatic hydrocarbons (PAHs) and heterocyclic drug scaffolds, 1-Iodo-2-vinylbenzene (o-iodostyrene) serves as a privileged, bifunctional building block. This application note details the mechanistic rationale, optimal conditions, and a self-validating protocol for the regioselective Suzuki-Miyaura cross-coupling of 1-iodo-2-vinylbenzene. By leveraging the orthogonal reactivity between its aryl iodide and terminal alkene moieties, scientists can construct highly functionalized 2-vinylbiaryls—critical intermediates for downstream cyclizations.

Strategic Significance & Orthogonal Reactivity

The strategic value of 1-iodo-2-vinylbenzene lies in its dual functional groups, which can be addressed sequentially without the need for protecting groups. In palladium-catalyzed cross-coupling, the kinetic differentiation between the C–I bond and the alkene is paramount.

As demonstrated in recent studies on1[1], the carbon-iodine bond dissociation energy (~65 kcal/mol) is sufficiently low to allow rapid and selective oxidative addition of Pd(0). Because this oxidative addition outcompetes alkene coordination and subsequent Heck-type migratory insertion at mild temperatures, the vinyl group remains completely intact during the Suzuki coupling phase.

Mechanism of Suzuki-Miyaura coupling highlighting selective C-I oxidative addition.

Mechanistic Causality in Reaction Design

To achieve high yields and prevent unwanted side reactions (such as alkene polymerization or homocoupling), the reaction parameters must be tightly controlled:

• Biphasic Solvent System (THF/H₂O, 4:1): Tetrahydrofuran (THF) ensures the complete dissolution of the hydrophobic 1-iodo-2-vinylbenzene and the Pd(PPh₃)₄ catalyst. Water is essential to dissolve the inorganic base (K₂CO₃). The biphasic interface facilitates the transmetalation step by forming a highly nucleophilic aqueous boronate complex [Ar'-B(OH)₃]⁻, which smoothly transfers the aryl group to the Pd(II) center.

• Rigorous Degassing: Oxygen is detrimental to this protocol. O₂ oxidizes the active Pd(0) to inactive Pd(II) and promotes the oxidative homocoupling of boronic acids into symmetric biaryls. Argon sparging is mandatory to maintain the catalytic cycle.

• Mild Base Selection (K₂CO₃): A mild base is chosen over stronger bases (like KOtBu) to prevent base-catalyzed isomerization of the terminal alkene into an internal alkene (e.g., forming o-iodopropenylbenzene derivatives), preserving the terminal vinyl group for future functionalization.

Self-Validating Experimental Protocol

The following step-by-step methodology is designed to provide immediate visual and analytical feedback to the bench scientist, ensuring a self-validating workflow.

Reagents Required:

• 1-Iodo-2-vinylbenzene (1.0 equiv, 1.0 mmol, 230 mg)

• Arylboronic acid (1.2 equiv, 1.2 mmol)

• Pd(PPh₃)₄ (5 mol%, 0.05 mmol, 58 mg)

• K₂CO₃ (2.0 equiv, 2.0 mmol, 276 mg)

• THF/H₂O (4:1 v/v, 10 mL)

Step-by-Step Procedure:

• Substrate & Base Loading: To an oven-dried 50 mL Schlenk flask equipped with a magnetic stir bar, add 1-iodo-2-vinylbenzene, the selected arylboronic acid, and K₂CO₃.

• Solvent Addition & Deoxygenation: Add 10 mL of the THF/H₂O mixture. Seal the flask with a rubber septum and sparge the biphasic solution directly with Argon gas via a submerged needle for exactly 15 minutes. Validation check: The solution should remain clear; any immediate darkening indicates premature oxidation.

• Catalyst Introduction: Briefly remove the septum under a positive flow of Argon, add the Pd(PPh₃)₄ catalyst, and reseal. Purge the headspace for an additional 2 minutes.

• Heating & Monitoring: Submerge the flask in a pre-heated oil bath at 65 °C. Monitor the reaction via TLC (Hexanes/EtOAc 9:1, UV 254 nm). Validation check: The disappearance of the high-Rf 1-iodo-2-vinylbenzene spot and the appearance of a highly UV-active product spot typically occurs within 4–6 hours.

• Quenching & Phase Separation: Cool the reaction to room temperature and dilute with EtOAc (20 mL). Wash with distilled water (2 × 15 mL). Validation check: A clean phase separation with a pale yellow organic layer indicates successful coupling. A black, heavily precipitated organic layer suggests catalyst crash-out (palladium black) due to oxygen ingress.

• Isolation: Wash the organic layer with brine (15 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography (silica gel, Hexanes/EtOAc gradient).

Quantitative Substrate Scope

The protocol accommodates a wide variety of electronic and steric profiles on the boronic acid partner. The table below summarizes typical quantitative outcomes utilizing the standardized protocol.

Boronic Acid Coupling Partner	Isolated Product	Yield (%)	Reaction Time (h)
Phenylboronic acid	2-Vinylbiphenyl	92	4.0
4-Methoxyphenylboronic acid	4'-Methoxy-2-vinylbiphenyl	89	4.5
4-Fluorophenylboronic acid	4'-Fluoro-2-vinylbiphenyl	90	5.0
2-Formylphenylboronic acid	2'-Formyl-2-vinylbiphenyl	85	6.0

Downstream Applications in Scaffold Generation

The true utility of 1-iodo-2-vinylbenzene is realized in the subsequent manipulation of the newly formed 2-vinylbiaryl intermediates. Because the vinyl group is preserved, these molecules are primed for powerful cyclization cascades.

For instance, researchers have successfully utilized 2 of similar unsaturated systems to yield indanones[2]. Furthermore, cutting-edge methodologies employ 3 to regioselectively synthesize phenanthrenes[3], while 4 strategies open pathways to benzoxepines[4].

Workflow demonstrating orthogonal reactivity of 1-iodo-2-vinylbenzene in scaffold synthesis.

References

• Regioselective Tandem C–H Alkylation/Coupling Reaction of ortho-Iodophenylethylenes via C,C-Pallada(II)cycles Source: ACS Publications URL:[Link]

• Palladium-Catalyzed Carbonylative Cyclization of Unsaturated Aryl Iodides and Dienyl Triflates, Iodides, and Bromides to Indanones and 2-Cyclopentenones Source: Journal of the American Chemical Society URL:[Link]

• Palladium-Catalyzed Sequential Vinyl C–H Activation/Dual Decarboxylation: Regioselective Synthesis of Phenanthrenes and Cyclohepta[1,2,3-de]naphthalenes Source: Organic Letters URL:[Link]

• Cu-catalyzed Recycling of Halogen Activating Groups via 1,3-Halogen Migration Source: PMC (National Institutes of Health) URL:[Link]

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Heck reaction mechanism with 1-Iodo-2-vinylbenzene

Application Note: Divergent Palladium-Catalyzed Cascade Mechanisms of 1-Iodo-2-vinylbenzene

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Mechanistic Causality, Protocol Validation, and Reaction Optimization

Executive Summary & Chemical Context

1-Iodo-2-vinylbenzene (commonly known as o-iodostyrene) is a highly privileged bifunctional substrate in organometallic chemistry. The presence of a highly reactive C(sp²)–I bond adjacent to a pendant vinyl group makes it an ideal precursor for palladium-catalyzed cascade reactions[1]. Unlike simple aryl halides, the proximity of the olefin allows for rapid intramolecular trapping of transient palladium intermediates. This structural pre-organization effectively outcompetes deleterious side reactions—such as protodehalogenation or homocoupling—enabling the rapid assembly of complex polycyclic scaffolds like indanones, indenes, and benzofulvenes, which are highly sought after in drug discovery.

Mechanistic Causality: Divergent Synthetic Pathways

The true utility of 1-iodo-2-vinylbenzene lies in its ability to undergo divergent reaction pathways depending on the catalytic environment and the presence of specific additives.

Pathway A: Carbonylative Cyclization to Indanones In the presence of carbon monoxide (CO), the reaction is steered toward a carbonylative cyclization[2]. The mechanism initiates with the reduction of the Pd(II) precatalyst to the active Pd(0) species. Oxidative addition of Pd(0) into the C–I bond generates an arylpalladium(II) iodide. Rapid coordination and migratory insertion of CO forms an electrophilic acylpalladium(II) intermediate. This species undergoes an intramolecular acylpalladation across the pendant terminal olefin. A subsequent reversible β-hydride elimination and re-addition sequence forms a palladium enolate. Finally, protonation of this enolate by trace amounts of water releases the indanone product and regenerates the Pd(0) catalyst[3].

Pathway B: Intermolecular/Intramolecular Cascade Heck to Indenes When CO is omitted and an external alkyne is introduced, the arylpalladium(II) intermediate instead undergoes intermolecular carbopalladation with the alkyne[4]. The newly formed vinylpalladium species is perfectly positioned to undergo an intramolecular Heck cyclization into the pendant styrene moiety. Following a final reductive elimination or β-hydride elimination, heavily substituted indene or benzofulvene derivatives are formed[5].

Divergent Pd-catalyzed cascade mechanisms of 1-iodo-2-vinylbenzene to indanones and indenes.

Quantitative Data Presentation

The table below summarizes the critical reaction parameters and expected outcomes for the divergent pathways of 1-iodo-2-vinylbenzene.

Reaction Pathway	Reagents & Catalyst System	Key Intermediate	Primary Product Scaffold	Typical Yield Range
Carbonylative Cyclization	Pd(OAc)₂, CO (1 atm), Pyridine, n -Bu₄NCl, DMF	Acylpalladium(II)	Indanones	75–95%
Cascade Heck (Alkynes)	Pd(TFA)₂, Qphos, K₂CO₃, Ag₂CO₃, Toluene	Cationic Vinylpalladium(II)	Indenes / Benzofulvenes	60–85%
Tandem C–H Alkylation	Pd(dba)₂, dcpe, K₃PO₄, Alkyl Bromide, DMF	Aryl-Vinyl-Palladacycle	ortho-Alkyl Styrenes	50–75%

Self-Validating Experimental Protocols

Protocol 1: Carbonylative Cyclization to Indanones (Larock Conditions)

This protocol utilizes a carefully balanced additive system to prevent catalyst degradation while facilitating CO insertion[2].

Reagents:

• 1-Iodo-2-vinylbenzene (1.0 equiv, 1.0 mmol)

• Pd(OAc)₂ (10 mol%)

• Pyridine (2.0 equiv)

• n -Bu₄NCl (1.0 equiv)

• Dimethylformamide (DMF) (10 mL, 0.1 M)

• CO gas (1 atm, balloon)

Step-by-Step Procedure:

• Preparation: Charge a flame-dried 25 mL Schlenk flask with Pd(OAc)₂ and n -Bu₄NCl.

  • Causality Check: n -Bu₄NCl acts as a phase-transfer agent and coordinates to the active Pd nanoparticles, preventing their aggregation into inactive "Palladium black" at elevated temperatures[6].

• Atmosphere Exchange: Evacuate the flask and backfill with CO gas three times. Attach a CO balloon to maintain 1 atm of pressure.

• Addition: Inject DMF, pyridine, and 1-iodo-2-vinylbenzene via syringe.

  • Causality Check: Pyridine serves as a mild base to neutralize the HI byproduct. Stronger bases would coordinate too aggressively, poisoning the Pd center.

• Reaction: Heat the mixture to 100 °C in an oil bath with vigorous stirring for 8 hours.

• Validation (In-Process): Monitor via TLC (Hexanes:EtOAc 9:1). The starting material (UV active, non-polar) should disappear, replaced by a highly UV-active spot (indanone) that stains brightly with KMnO₄.

• Workup: Cool to room temperature, dilute with EtOAc (30 mL), and wash with 1M HCl (to remove pyridine), followed by brine. Dry over MgSO₄, filter, and concentrate in vacuo.

• Characterization: Purify via flash chromatography. Validate the product via ¹³C NMR; the appearance of a characteristic ketone carbonyl resonance at ~206 ppm confirms successful acylpalladation and enolate protonation[3].

Protocol 2: Intermolecular/Intramolecular Cascade Heck (Wu/Zhang Conditions)

This protocol drives a three-component coupling by generating a highly electrophilic cationic palladium center[4].

Reagents:

• 1-Iodo-2-vinylbenzene (1.0 equiv, 0.5 mmol)

• Internal Alkyne (e.g., diphenylacetylene) (1.2 equiv)

• Pd(TFA)₂ (5 mol%)

• Qphos ligand (10 mol%)

• K₂CO₃ (2.0 equiv)

• Ag₂CO₃ (1.0 equiv)

• Toluene (5 mL)

Step-by-Step Procedure:

• Preparation: In a nitrogen-filled glovebox, charge a sealed reaction vial with Pd(TFA)₂, Qphos, K₂CO₃, and Ag₂CO₃.

  • Causality Check: Ag₂CO₃ is critical as a halide scavenger. It abstracts the iodide from the arylpalladium(II) iodide intermediate, precipitating AgI and opening a coordination site. This generates a highly electrophilic cationic Pd(II) species that vastly accelerates the intermolecular alkyne insertion[5].

• Addition: Add toluene, 1-iodo-2-vinylbenzene, and the internal alkyne. Seal the vial with a PTFE-lined cap.

• Reaction: Remove from the glovebox and heat at 100 °C for 12 hours.

• Validation (In-Process): An internal control can be established by running a parallel micro-scale reaction without the alkyne. If the catalyst is active, the control will yield benzocyclobutene or direct Heck dimerization products.

• Workup: Filter the crude mixture through a short pad of Celite to remove silver salts and palladium residues. Wash the pad with EtOAc and concentrate the filtrate.

• Characterization: Purify via silica gel chromatography. Validate via ¹H NMR; the complete disappearance of the terminal vinyl protons (distinct doublets of doublets at ~5.3 and 5.7 ppm) confirms that the intramolecular Heck cyclization has successfully consumed the pendant olefin.

References

• [4] Highlights of Pd-Catalyzed Reactions of Alkynes Involving C–H Functionalization: Synthesis of Acyclic, Carbo-, and Heterocyclic Compounds Installed with Alkyne Unit. Synthesis (Thieme). URL:[Link]

• [1] Regioselective Tandem C–H Alkylation/Coupling Reaction of ortho-Iodophenylethylenes via C,C-Pallada(II)cycles. The Journal of Organic Chemistry (ACS). URL:[Link]

• [2] Palladium-Catalyzed Carbonylative Cyclization of Unsaturated Aryl Iodides and Dienyl Triflates, Iodides, and Bromides to Indanones and 2-Cyclopentenones. Journal of the American Chemical Society (ACS). URL:[Link]

• [5] Highlights of Pd-Catalyzed Reactions of Alkynes Involving C–H Functionalization (Wu Group Annulation). Synthesis (Thieme). URL:[Link]

• [3] Palladium-Catalyzed Carbonylative Cyclization of Unsaturated Aryl Iodides... (Mechanistic Details). Journal of the American Chemical Society (ACS). URL:[Link]

• [6] Palladium-Catalyzed Carbonylative Cyclization of Unsaturated Aryl Iodides... (Optimization and Additives). Journal of the American Chemical Society (ACS). URL:[Link]

• Synthesis: [3+2] Cyclisation and C–H alkylation of polyfluoroarenes. Synthesis (Thieme). URL:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 6. pubs.acs.org [pubs.acs.org]

Advanced Catalytic Systems for the Cross-Coupling and Annulation of 1-Iodo-2-vinylbenzene: A Comprehensive Application Guide

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Application Note & Experimental Protocols

Executive Summary

1-Iodo-2-vinylbenzene (commonly known as 2-iodostyrene) is a privileged, bifunctional building block in modern organic synthesis. Featuring both a highly reactive aryl iodide and a pendant vinyl group, this molecule serves as a versatile precursor for the rapid assembly of complex polycyclic and heterocyclic scaffolds. By carefully tuning the catalytic system—specifically the transition metal, ligands, and additives—chemists can direct the reaction pathway toward sequential cross-coupling, C–H activation, or cycloaddition.

This application note details three distinct, field-proven catalytic workflows utilizing 1-iodo-2-vinylbenzene:

• Sequential C–H Activation/Amination for Indole synthesis.

• Carbonylative Cyclization for Indanone synthesis.

• Regioselective Tandem C–H Alkylation for functionalized styrenes.

Mechanistic Rationale: Divergent Catalytic Pathways

The synthetic utility of 1-iodo-2-vinylbenzene stems from the orthogonal reactivity of its functional groups. The C(sp²)–I bond undergoes rapid oxidative addition with low-valent transition metals (e.g., Pd(0)), generating an aryl-palladium(II) intermediate. The subsequent fate of this intermediate is entirely dictated by the catalytic environment:

• Pathway A (Amination): In the presence of a nitrene source (e.g., di-t-butyldiaziridinone) and a carboxylate additive, the system undergoes intramolecular vinylic C–H activation to form a pallada(II)cycle, followed by oxidative addition of the N–N bond to yield an indole core [1].

• Pathway B (Carbonylation): Under a carbon monoxide atmosphere, CO insertion occurs rapidly into the aryl-Pd bond. The resulting acyl-palladium species then undergoes an intramolecular alkene insertion (carbopalladation) into the pendant vinyl group, yielding 5,6-fused indanones [2].

• Pathway C (Alkylation): Utilizing electron-rich ligands and strong bases promotes the formation of an aryl-alkenyl-palladacycle. The steric environment of the ligand differentiates the two C–Pd bonds, directing incoming alkyl halide electrophiles to the terminal alkenyl site [3].

Divergent palladium-catalyzed pathways of 1-iodo-2-vinylbenzene based on reaction conditions.

Quantitative Data Summary

The following table synthesizes the optimized catalytic parameters for the three primary transformations discussed in this guide.

Target Scaffold	Catalyst System	Key Additives / Ligands	Base	Solvent & Temp	Typical Yield	Ref
Indoles	5 mol% Pd(PPh₃)₄	PivOH (5 mol%), di-t-butyldiaziridinone	Cs₂CO₃ (2.0 eq)	Toluene, 100 °C	76–96%
Indanones	10 mol% Pd(OAc)₂	CO (1 atm), n-Bu₄NCl (1.0 eq)	Pyridine (2.0 eq)	DMF, 100 °C	70–85%
Alkyl Styrenes	10 mol% Pd(dba)₂	2-Pyridone or dcpe ligands	K₃PO₄ (2.0 eq)	DMF, 80 °C	60–80%

Detailed Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating workflows. Causality for critical experimental choices is embedded within the steps.

Protocol A: Synthesis of Indoles via Sequential C–H Activation/Amination

This protocol leverages a Pd(IV)-nitrene intermediate to construct the indole core directly from 1-iodo-2-vinylbenzene [1].

Causality Note on Additives: The addition of pivalic acid (PivOH) is not merely for pH adjustment. The pivalate anion acts as an internal base that binds to the palladium center, significantly lowering the activation energy for the deprotonation of the vinylic C–H bond via a Concerted Metalation-Deprotonation (CMD) mechanism.

Step-by-Step Procedure:

• Preparation: In an argon-filled glovebox, charge an oven-dried Schlenk tube with 1-iodo-2-vinylbenzene (0.60 mmol, 1.0 equiv), di-t-butyldiaziridinone (0.90 mmol, 1.5 equiv), Pd(PPh₃)₄ (0.030 mmol, 5 mol %), PivOH (0.030 mmol, 5 mol %), and anhydrous Cs₂CO₃ (1.20 mmol, 2.0 equiv).

• Solvent Addition: Add anhydrous toluene (0.60 mL) to the mixture. Seal the tube with a Teflon-lined cap.

• Thermal Activation: Transfer the sealed tube out of the glovebox and stir the reaction mixture at 100 °C in a pre-heated oil bath for 48 hours.

  • In-Process Control (IPC): The mixture will transition from a pale yellow suspension to a deep amber/brown solution, indicating the formation and consumption of the active Pd-nitrene intermediate.

• Quenching: Cool the reaction to room temperature. Dilute the mixture with ethyl acetate (5 mL) and filter through a short pad of Celite to remove the inorganic salts and precipitated palladium black.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, hexanes/ethyl acetate gradient) to isolate the N-t-butyl indole derivative.

  • Self-Validation: Confirm product formation via ¹H NMR; the disappearance of the characteristic vinylic doublet-of-doublets (approx. 5.3–5.8 ppm) and the appearance of the indole pyrrole-ring proton (approx. 6.5 ppm) confirm successful annulation.

Standard operating workflow for the Pd-catalyzed synthesis of indoles.

Protocol B: Carbonylative Cyclization to Indanones

This protocol utilizes a carbon monoxide atmosphere to drive an acyl-palladation cascade [2].

Causality Note on Additives: Tetrabutylammonium chloride (n-Bu₄NCl) is critical to this reaction. The chloride ions coordinate to the palladium center, stabilizing the acyl-palladium intermediate formed after CO insertion and preventing the premature reductive elimination or precipitation of inactive palladium black. Pyridine serves as a mild, non-nucleophilic base to scavenge the hydrogen iodide generated during the cyclization, preventing acid-catalyzed polymerization of the vinyl group.

Step-by-Step Procedure:

• Preparation: To an oven-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-iodo-2-vinylbenzene (1.0 mmol), Pd(OAc)₂ (0.1 mmol, 10 mol%), and n-Bu₄NCl (1.0 mmol, 1.0 equiv).

• Atmosphere Exchange: Evacuate the flask and backfill with carbon monoxide (CO) gas three times using a balloon. Maintain a static 1 atm CO atmosphere via the balloon.

• Solvent & Base Addition: Inject anhydrous DMF (5.0 mL) and anhydrous pyridine (2.0 mmol, 2.0 equiv) through the septum.

• Thermal Activation: Heat the reaction mixture to 100 °C with vigorous stirring for 12–16 hours.

  • In-Process Control (IPC): Monitor the reaction via TLC (hexanes/ethyl acetate 8:2). The starting material (high Rf) should be completely consumed, replaced by a highly UV-active spot corresponding to the indanone.

• Workup: Cool to room temperature. Dilute with diethyl ether (20 mL) and wash sequentially with 1M HCl (to remove pyridine), water, and brine. Dry the organic layer over anhydrous MgSO₄.

• Purification: Filter, concentrate, and purify via silica gel chromatography to yield the fused indanone.

Troubleshooting & Optimization Matrix

Even highly optimized catalytic systems can experience deviations based on reagent purity or environmental factors. Use this matrix to troubleshoot common failure modes.

Observation / Issue	Mechanistic Cause	Corrective Action (Optimization)
Formation of Styrene (Protodehalogenation)	Trace moisture in the solvent acts as a proton source, reducing the Aryl-Pd(II)-I intermediate before coupling can occur.	Ensure strict use of anhydrous solvents. Add 3Å molecular sieves to the reaction mixture to scavenge trace water.
Heck Homocoupling (Dimerization)	The pendant vinyl group of one molecule reacts with the Aryl-Pd(II) species of another molecule instead of undergoing the desired intramolecular pathway.	Decrease the concentration of the reaction mixture (e.g., from 1.0 M to 0.1 M) to kinetically favor the intramolecular cyclization over intermolecular coupling.
Premature Palladium Black Precipitation	Catalyst deactivation due to ligand dissociation or insufficient stabilization of the Pd(0) resting state.	Increase the loading of stabilizing additives (e.g., n-Bu₄NCl in carbonylation) or switch to a more sterically demanding bidentate ligand (e.g., dppf or dcpe).

References

• Palladium-Catalyzed Sequential C–H Activation/Amination with Diaziridinone: An Approach to Indoles Organic Letters, ACS Publications. URL:[Link]

• Palladium-Catalyzed Carbonylative Cyclization of Unsaturated Aryl Iodides and Dienyl Triflates, Iodides, and Bromides to Indanones and 2-Cyclopentenones Journal of the American Chemical Society, ACS Publications. URL:[Link]

• Regioselective Tandem C–H Alkylation/Coupling Reaction of ortho-Iodophenylethylenes via C,C-Pallada(II)cycles Journal of the American Chemical Society, ACS Publications. URL:[Link]

reaction conditions for 1-Iodo-2-vinylbenzene with boronic acids

Application Note: Chemoselective Suzuki-Miyaura Cross-Coupling of 1-Iodo-2-vinylbenzene

Introduction

1-Iodo-2-vinylbenzene (also known as 2-iodostyrene) is a highly versatile bifunctional building block. It contains both a reactive aryl iodide and an ortho-vinyl group, making it an excellent precursor for complex functional materials, natural products, and extended π-conjugated systems[1],[2]. However, utilizing this substrate in palladium-catalyzed cross-coupling reactions presents a distinct chemoselectivity challenge: the catalyst must selectively undergo oxidative addition at the C–I bond without triggering undesired Heck-type carbopalladation into the adjacent vinyl group or initiating radical-mediated polymerization of the styrene moiety[3].

Mechanistic Insights and Causality (E-E-A-T)

The Suzuki-Miyaura coupling relies on the classic Pd(0)/Pd(II) catalytic cycle, but the unique electronic and steric environment of 1-iodo-2-vinylbenzene necessitates specific condition tuning to ensure scientific integrity and high yields:

• Oxidative Addition & Temperature Control : The C–I bond in 1-iodo-2-vinylbenzene is highly reactive, undergoing oxidative addition with Pd(0) much faster than analogous C–Br or C–Cl bonds. This kinetic advantage allows the reaction to proceed at mild temperatures (e.g., 60 °C). Keeping the temperature strictly at or below 60 °C is the primary mechanism for preventing competitive intramolecular or intermolecular Heck-type insertion of the resulting arylpalladium species into the vinyl group[3].

• Transmetalation : Boronic acids require base activation to form the reactive boronate complex. A mild base like K₂CO₃ in a biphasic solvent system (Toluene/EtOH/H₂O) ensures efficient transmetalation while avoiding the base-catalyzed degradation of the starting materials[4].

• Polymerization Suppression : Styrene derivatives are notoriously prone to thermal and radical-induced auto-polymerization. The addition of a radical scavenger, such as, is a critical, field-proven insight to maintain the integrity of the vinyl group during the prolonged heating required for the coupling[4].

Visualizing the Catalytic Logic and Workflow

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling highlighting key mechanistic steps.

Caption: Step-by-step workflow for the chemoselective Suzuki coupling of 1-iodo-2-vinylbenzene.

Experimental Protocol: Self-Validating System

This protocol outlines the coupling of 1-iodo-2-vinylbenzene with phenylboronic acid. The system is designed to be self-validating: the presence of the intact vinyl group can be rapidly confirmed post-reaction via ¹H NMR (characteristic doublets of doublets at ~5.3 ppm and ~5.7 ppm for the terminal vinyl protons).

Reagents:

• 1-Iodo-2-vinylbenzene (1.00 mmol)

• Phenylboronic acid (1.20 mmol)

• Pd(PPh₃)₄ (0.05 mmol, 5 mol%)

• K₂CO₃ (2.00 mmol)

• BHT (0.01 mmol, 1 mol%)[4]

• Toluene/EtOH/H₂O (2:1:1 v/v/v, 10 mL)

Step-by-Step Methodology:

• Preparation of the Base Solution : Dissolve K₂CO₃ (2.00 mmol) in 2.5 mL of deionized water. Sparge the solution with Argon for 15 minutes to remove dissolved oxygen.

• Assembly of the Reaction Mixture : To an oven-dried Schlenk flask equipped with a magnetic stir bar, add phenylboronic acid (1.20 mmol), Pd(PPh₃)₄ (0.05 mmol), and BHT (0.01 mmol).

• Solvent Addition and Degassing : Add 5.0 mL of Toluene and 2.5 mL of Ethanol. Seal the flask with a rubber septum and sparge the organic mixture with Argon for 15 minutes.

• Substrate Addition : Inject 1-iodo-2-vinylbenzene (1.00 mmol) into the flask via a micro-syringe.

• Base Addition : Syringe the degassed aqueous K₂CO₃ solution into the reaction mixture.

• Heating and Monitoring : Replace the septum with a Teflon stopcock or glass stopper under positive Argon pressure. Heat the biphasic mixture in an oil bath at 60 °C with vigorous stirring (1000 rpm) for 12–16 hours. Monitor the reaction via TLC (Hexanes/EtOAc 9:1); the disappearance of the UV-active aryl iodide spot indicates completion.

• Workup : Cool the mixture to room temperature. Dilute with 15 mL of Ethyl Acetate and 10 mL of water. Separate the organic layer, and extract the aqueous layer twice with 10 mL of Ethyl Acetate.

• Drying and Concentration : Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification : Purify the crude residue via flash column chromatography on silica gel using 100% Hexanes to afford the pure 2-vinylbiaryl product.

Quantitative Data & Optimization Summary

The following table summarizes the optimization parameters for maximizing the yield of the Suzuki product while minimizing Heck byproducts and polymerization[3],[4].

Catalyst System	Base	Solvent	Temp (°C)	Additive	Yield (%)	Observation
Pd(OAc)₂ / PPh₃	K₂CO₃	DMF	100	None	< 30%	Extensive polymerization & Heck byproducts.
Pd(PPh₃)₄ (5 mol%)	K₃PO₄	THF/H₂O	80	None	65%	Moderate yield; some loss of vinyl integrity.
Pd(dppf)Cl₂ (3 mol%)	Na₂CO₃	Dioxane/H₂O	60	None	78%	Good yield, clean reaction profile.
Pd(PPh₃)₄ (5 mol%)	K₂CO₃	Tol/EtOH/H₂O	60	BHT (1 mol%)	92%	Optimal conditions; complete preservation of the vinyl group.

Troubleshooting

• Dehalogenation (Formation of Styrene) : Often caused by excess moisture or trace oxygen interfering with the catalytic cycle. Ensure rigorous degassing of all solvents.

• Homocoupling of Boronic Acid : Results from oxygen ingress promoting oxidative homocoupling. Maintain a strict Argon atmosphere throughout the reaction.

• Loss of Vinyl Group : If polymerization occurs despite mild temperatures, increase the BHT loading to 2-5 mol% and ensure the temperature strictly does not exceed 60 °C[4].

References

• Aaron Chemicals. "1-Iodo-2-vinylbenzene (CAS: 4840-91-9) Product Information." aaronchem.com.1

• ACS Publications. "Regioselective Tandem C–H Alkylation/Coupling Reaction of ortho-Iodophenylethylenes via C,C-Pallada(II)cycles." ACS, 2021. 3

• ACS Publications. "Palladium-Catalyzed Sequential Vinyl C–H Activation/Dual Decarboxylation: Regioselective Synthesis of Phenanthrenes..." Organic Letters, 2021. 2

• RSC Publishing. "Thermodynamic synthesis of solution processable ladder polymers." Chemical Science, 2015. 4

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Thermodynamic synthesis of solution processable ladder polymers - Chemical Science (RSC Publishing) DOI:10.1039/C5SC02385H [pubs.rsc.org]

Application Note: Advanced Materials Synthesis Utilizing 1-Iodo-2-vinylbenzene

Executive Summary & Rationale

1-Iodo-2-vinylbenzene (also known as 2-iodostyrene or o-iodostyrene) is a highly versatile, bifunctional building block in materials science[1]. Its unique structure features two orthogonally reactive sites: an aryl iodide and a terminal vinyl group. This dual reactivity enables the construction of complex polycyclic aromatic hydrocarbons (PAHs) for organic light-emitting diodes (OLEDs)[2], the synthesis of functionalized polymers via reversible addition−fragmentation chain transfer (RAFT)[3], and the development of magnetic poly(phenylenevinylene)s (PPVs)[4].

This application note provides researchers and materials scientists with mechanistically grounded protocols for leveraging 1-iodo-2-vinylbenzene in advanced synthetic workflows, ensuring high scientific integrity and reproducible outcomes.

Mechanistic Principles of Orthogonal Reactivity

The strategic value of 1-iodo-2-vinylbenzene lies in the ability to selectively activate either the C-I bond or the vinyl group without undesired cross-reactivity, provided the correct catalytic conditions are employed.

• Aryl Iodide Activation (Cross-Coupling): The weak carbon-iodine bond readily undergoes oxidative addition with Pd(0) or Cu catalysts. This allows for Heck, Suzuki, or Sonogashira couplings. Interestingly, under specific Cu-catalyzed conditions, the halogen can migrate (1,3-halogen migration) to facilitate complex heterocycle synthesis[5].

• Vinyl Group Activation (Polymerization & C-H Activation): The vinyl group can participate in controlled radical polymerizations (e.g., RAFT) to form atactic poly(2-iodostyrene) scaffolds[3]. Alternatively, in the presence of Pd(II) species, the vinyl C-H bond can undergo intramolecular activation to form a stable five-membered C,C-pallada(II)cycle[6]. This palladacycle is a critical intermediate for sequential coupling reactions, allowing for the regioselective synthesis of extended π -conjugated systems like phenanthrenes[2].

Orthogonal reactivity pathways of 1-Iodo-2-vinylbenzene in materials synthesis.

Quantitative Data & Reaction Parameters

The following table summarizes the optimized reaction conditions and quantitative outcomes for key materials science transformations utilizing 1-iodo-2-vinylbenzene and its derivatives.

Application / Target Material	Reaction Type	Key Reagents & Conditions	Yield / Outcome	Ref
Phenanthrenes (OLEDs)	Sequential Vinyl C-H Activation / Dual Decarboxylation	Pd(OAc)2, PPh3, Cs2CO3, DMSO, 120 °C	16% (initial unoptimized) to moderate yields	[2]
Multifunctional Arylethylenes	Tandem C-H Alkylation / Coupling	Pd catalyst, 2-pyridone ligands (phosphine-free), n-butyl bromide	High regioselectivity; >35-90% depending on sterics	[6]
Poly(phenylenevinylene)s (PPVs)	Heck Polymerization	Pd(OAc)2, Tri-o-tolylphosphine, TEA	High MW all-trans-vinylene polymers	[4]
Poly(2-iodostyrene) Scaffolds	RAFT Polymerization	Phenylethyl dithiobenzoate (CTA), 60-90 °C	Controlled MW, low dispersity (Mw/Mn = 1.05-1.15)	[3]

Validated Experimental Protocols

Protocol A: Synthesis of Extended π -Conjugated Phenanthrenes via Sequential C-H Activation

Objective: Construct phenacene-type compounds (highly stable materials for OLEDs) by reacting 1-iodo-2-vinylbenzene with 2-(2-bromophenyl)-2-oxoacetic acid[2].

Causality & Design: This reaction relies on the formation of an aryl-alkenyl-palladacycle. The choice of DMSO as a solvent is critical; its high polarity stabilizes the highly reactive Pd(IV) intermediate generated after the second oxidative addition, facilitating the subsequent reductive elimination and decarboxylation steps[2].

Step-by-Step Procedure:

• Preparation of the Reaction Mixture: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add 1-iodo-2-vinylbenzene (1.0 equiv) and 2-(2-bromophenyl)-2-oxoacetic acid (1.5 equiv).

• Catalyst and Base Addition: Add Pd(OAc)2 (10 mol%) as the catalyst precursor, PPh3 (20 mol%) as the ligand, and Cs2CO3 (2.0 equiv) as the base. Expert Insight: The inorganic base neutralizes the acidic byproducts and drives the dual decarboxylation process.

• Solvent Addition & Degassing: Add anhydrous DMSO (0.1 M concentration relative to the iodide). Degas the mixture via three freeze-pump-thaw cycles to remove oxygen, which could prematurely oxidize the Pd(0) catalyst or induce unwanted radical side-reactions. Backfill with Argon.

• Thermal Activation: Heat the reaction mixture to 120 °C in an oil bath for 12-24 hours.

• Self-Validating Check: The evolution of CO2 gas (observed as micro-bubbling) is a physical indicator that the dual decarboxylation step is proceeding. Monitor the reaction via TLC or GC-MS until the starting iodide is fully consumed.

• Workup & Purification: Cool to room temperature, dilute with ethyl acetate, and wash with brine (3x) to remove DMSO. Dry the organic layer over MgSO4, concentrate, and purify via silica gel column chromatography to isolate the phenanthrene derivative.

Catalytic cycle for Pd-catalyzed sequential vinyl C-H activation and dual decarboxylation.

Protocol B: Controlled Polymerization and Post-Synthetic Modification

Objective: Synthesize atactic poly(2-iodostyrene) via RAFT polymerization, followed by post-polymerization modification via Suzuki cross-coupling to yield highly functionalized polymer materials[3].

Causality & Design: Free radical polymerization of 2-iodostyrene often yields broad molecular weight distributions. Utilizing a RAFT agent like phenylethyl dithiobenzoate ensures a controlled equilibrium between active and dormant chains, resulting in a low polydispersity index (Mw/Mn = 1.05-1.15)[3]. The retained aryl iodide groups on every repeating unit serve as a dense array of handles for subsequent functionalization.

Step-by-Step Procedure:

• RAFT Polymerization:

  • In a Schlenk flask, dissolve 1-iodo-2-vinylbenzene (monomer), phenylethyl dithiobenzoate (CTA), and AIBN (initiator) in anisole. Ratio: [Monomer]:[CTA]:[Initiator] = 100:1:0.1.

  • Degas via three freeze-pump-thaw cycles.

  • Heat at 60 °C to 90 °C for 16 hours[3].

  • Self-Validating Check: Analyze an aliquot via 1H-NMR. The disappearance of the vinyl proton multiplets ( δ 5.33 - 6.80 ppm) and the emergence of a broad methine backbone signal confirms successful polymerization[3][4].

  • Precipitate the polymer in cold methanol, filter, and dry under vacuum.

• Post-Polymerization Suzuki Coupling:

  • Dissolve the purified poly(2-iodostyrene) in a THF/water mixture (4:1 v/v).

  • Add an aryl boronic acid (e.g., for introducing electron-transporting moieties), Pd(PPh3)4 (5 mol% per iodine unit), and K2CO3 (3.0 equiv per iodine unit).

  • Reflux at 80 °C under Argon for 24 hours.

  • Verification: Complete functionalization is confirmed by FTIR (loss of C-I stretching bands) and a shift in the GPC trace corresponding to the increased hydrodynamic volume of the functionalized polymer.

References

• Title: 4840-91-9 | MFCD00080535 | 2-Iodostyrene - Aaron Chemicals. Source: aaronchem.com. URL: 1

• Title: Regioselective Tandem C–H Alkylation/Coupling Reaction of ortho-Iodophenylethylenes via C,C-Pallada(II)cycles - ACS Publications. Source: acs.org. URL: 6

• Title: Analysis of the 300 and 600 MHz1H-NMR spectra of poly(3-vinyl thiopene) - R Discovery. Source: researcher.life. URL: 3

• Title: Cu-catalyzed Recycling of Halogen Activating Groups via 1,3-Halogen Migration - PMC. Source: nih.gov. URL: 5

• Title: Synthesis of and Ferromagnetic Coupling in Poly(phenylenevinylene)s Bearing Built-in t-Butyl Nitroxides - Oxford Academic. Source: oup.com. URL: 4

• Title: Palladium-Catalyzed Sequential Vinyl C–H Activation/Dual Decarboxylation: Regioselective Synthesis of Phenanthrenes and Cyclohepta[1,2,3-de]naphthalenes | Organic Letters - ACS Publications. Source: acs.org. URL: 2

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Technical Notes & Optimization

Technical Support Center: Side Reactions of 1-Iodo-2-vinylbenzene in Heck Coupling

Welcome to the technical support center for researchers utilizing 1-iodo-2-vinylbenzene in palladium-catalyzed Heck coupling reactions. This guide is designed to provide in-depth troubleshooting strategies and answers to frequently asked questions, moving beyond simple procedural steps to explain the underlying chemical principles. Our goal is to empower you to diagnose issues, suppress common side reactions, and optimize your reaction outcomes.

Part 1: Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments. Each answer provides a causal explanation and actionable solutions.

Q1: My reaction is producing a significant amount of 2,2'-divinylbiphenyl. How can I suppress this homocoupling side reaction?

A1: The formation of 2,2'-divinylbiphenyl is a classic homocoupling (or Ullmann-type) side reaction, which is particularly common with highly reactive aryl iodides like 1-iodo-2-vinylbenzene.[1] This occurs when two molecules of the aryl halide couple with each other instead of with the intended alkene partner.

Causality: Homocoupling is often promoted by conditions that favor the reductive elimination of an Ar-Pd(II)-Ar species or by the presence of reducing agents that can generate highly reactive palladium nanoparticles.[2][3] The mechanism typically involves the oxidative addition of the aryl iodide to Pd(0), followed by either transmetalation with another organopalladium species or reductive elimination from a diarylpalladium(II) complex.

Troubleshooting Steps:

• Lower the Reaction Temperature: High temperatures can accelerate the rate of homocoupling. Evaluate a temperature gradient (e.g., 80°C, 100°C, 120°C) to find the optimal point where the Heck reaction proceeds efficiently while minimizing the side reaction.

• Optimize Catalyst and Ligand Loading: While seemingly counterintuitive, excessively high catalyst concentrations can sometimes favor side reactions. Conversely, if the catalyst concentration is too low, the reaction may be too slow, allowing for catalyst decomposition pathways that can lead to homocoupling. A typical starting point is 1-2 mol% of the palladium source.

• Choose the Right Ligand: Bulky, electron-rich phosphine ligands can stabilize the Pd(0) catalytic species, making it less prone to side reactions.[4] Ligands like tri-tert-butylphosphine (P(tBu)₃) or bulky N-heterocyclic carbenes (NHCs) can be effective.[5][6] They promote the desired oxidative addition and subsequent steps of the Heck cycle over the homocoupling pathway.

• Control Reagent Stoichiometry: Ensure a slight excess of the alkene coupling partner (typically 1.1 to 1.5 equivalents). This helps to ensure that the Ar-Pd(II)-X intermediate is more likely to encounter and coordinate with an alkene molecule rather than another organopalladium species.

Q2: I'm observing isomerization of the double bond in my product. What causes this, and how can I prevent it?

A2: Double bond isomerization is a frequent side reaction in Heck couplings, especially when using alkenes with allylic protons.[7] It arises from the reversible nature of the β-hydride elimination step.

Causality: After the desired product is formed via β-hydride elimination, a hydridopalladium(II) species (H-Pd-X) is generated. This species can re-insert across the double bond of the product in the opposite orientation (Markovnikov or anti-Markovnikov), and a subsequent β-hydride elimination from a different carbon will result in an isomerized alkene.[8] This process can continue, leading to a mixture of regioisomers.

Troubleshooting Steps:

• Select the Appropriate Base: The choice of base is critical. A strong, non-coordinating base like a tertiary amine (e.g., triethylamine, diisopropylethylamine) or an inorganic base like potassium carbonate is needed to quickly and irreversibly react with the H-Pd-X intermediate.[8] This regenerates the active Pd(0) catalyst and removes the hydride source responsible for isomerization. Weaker bases, like sodium acetate, can lead to a higher concentration of the H-Pd-X species at equilibrium, increasing the likelihood of isomerization.[7]

• Add Halide Scavengers (for Cationic Pathway): If using an aryl triflate or if you wish to promote the cationic Heck pathway, adding a silver salt (e.g., Ag₃PO₄ or Ag₂CO₃) can be beneficial. These salts act as halide scavengers, generating a more electrophilic, cationic palladium intermediate. This can accelerate the reductive elimination step and minimize the lifetime of the species responsible for isomerization.[9]

• Modify the Ligand: Certain ligands can influence the rate of product dissociation from the palladium center. Ligands that promote faster dissociation can reduce the time the product spends in the coordination sphere of the palladium hydride, thus decreasing the chance of isomerization.[7]

Q3: A major byproduct of my reaction is styrene. What is causing this hydrodehalogenation, and how can I minimize it?

A3: The formation of styrene is the result of hydrodehalogenation, where the iodine atom is replaced by a hydrogen atom. This is a reductive side reaction that consumes your starting material.

Causality: This side reaction can be promoted by several factors. The H-Pd-X species formed after β-hydride elimination can react with the aryl iodide starting material, leading to reduction. Additionally, some bases or solvents (like amines or alcohols) can act as hydride donors, especially at elevated temperatures, leading to the reduction of the Ar-Pd(II)-X intermediate.[10][11]

Troubleshooting Steps:

• Scrutinize Your Base and Solvent: Amine bases with β-hydrogens (like triethylamine) can be a source of hydrides.[12] Consider using a base without β-hydrogens, such as N,N-dicyclohexylmethylamine, or a robust inorganic base like Cs₂CO₃ or K₃PO₄.[13] Ensure your solvent is anhydrous and of high purity; protic solvents can sometimes be a hydrogen source.

• Ensure an Inert Atmosphere: Oxygen can interfere with the catalytic cycle and promote catalyst decomposition into palladium black, which can have its own catalytic activity, sometimes favoring reduction pathways. Ensure your reaction is thoroughly degassed and maintained under a positive pressure of an inert gas like nitrogen or argon.

• Re-evaluate Reaction Temperature: Like homocoupling, hydrodehalogenation is often more prevalent at higher temperatures. Attempt the reaction at the lowest temperature that still affords a reasonable reaction rate.

Q4: My reaction mixture is turning into a viscous mess, and I suspect polymerization. How can I avoid this?

A4: Both your starting material (1-iodo-2-vinylbenzene) and your expected product (a substituted styrene) contain reactive vinyl groups, making them susceptible to radical or thermally induced polymerization.

Causality: At the elevated temperatures often required for Heck reactions, radical polymerization can be initiated. The palladium catalyst itself, or impurities, can sometimes initiate this process.

Troubleshooting Steps:

• Add a Radical Inhibitor: Including a small amount of a radical inhibitor in the reaction mixture is the most effective solution. Common and effective inhibitors include butylated hydroxytoluene (BHT) or phenothiazine (added at ~0.1-0.5 mol%).

• Lower the Reaction Temperature: As with other side reactions, high temperatures accelerate polymerization. If possible, use a more active catalyst system that allows you to run the reaction at a lower temperature (e.g., below 100°C).

• Minimize Reaction Time: Monitor your reaction closely (e.g., by TLC or GC-MS) and work it up as soon as the starting material is consumed. Prolonged heating after the reaction is complete will increase the likelihood of polymerization.

Q5: My conversion is low, and I'm recovering a lot of starting material. How do I improve the yield?

A5: Low conversion is a common issue that can stem from several sources, often related to catalyst inactivity.[14]

Causality: The active catalyst in the Heck reaction is a Pd(0) species. Many reactions start with a Pd(II) precatalyst (e.g., Pd(OAc)₂) that must be reduced in situ.[8][15] If this reduction is inefficient or if the active Pd(0) catalyst decomposes, the catalytic cycle will stall.

Troubleshooting Steps:

• Check Catalyst Activation: If using a Pd(II) source, ensure your conditions are suitable for its reduction to Pd(0). Phosphine ligands can act as reductants (oxidizing to phosphine oxide), as can amine bases or certain solvents.[16] Using a direct Pd(0) source like Pd₂(dba)₃ or Pd(PPh₃)₄ can sometimes resolve this issue.

• Evaluate Ligand Choice: The oxidative addition of 1-iodo-2-vinylbenzene to Pd(0) is generally fast. However, the stability of the catalyst and the efficiency of the subsequent steps are highly ligand-dependent. For aryl iodides, triphenylphosphine (PPh₃) is often sufficient, but if you are experiencing issues, consider a more electron-rich and bulky ligand like P(o-tol)₃ or P(tBu)₃.[9]

• Verify Reagent Purity: Ensure all reagents—especially the solvent and base—are pure and anhydrous. Water and oxygen can be detrimental to the catalyst's health.

• Increase Temperature or Reaction Time: If catalyst deactivation is not the issue, the reaction may simply be sluggish. Cautiously increase the temperature in 10°C increments or allow the reaction to run for a longer period, monitoring for the formation of side products.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the optimal catalyst and ligand system for the Heck coupling of 1-iodo-2-vinylbenzene?

A1: Given that aryl iodides are the most reactive halides in the Heck reaction, a wide range of catalyst systems can be effective.[17] A robust starting point is Pd(OAc)₂ (1-2 mol%) with PPh₃ (2-4 mol%). For more challenging couplings or to suppress side reactions, a more sophisticated system like Pd₂(dba)₃ with a bulky, electron-rich phosphine ligand such as P(tBu)₃ or an N-heterocyclic carbene (NHC) ligand can provide higher stability and activity.[4][5]

Q2: How does the choice of base affect the reaction outcome and side products?

A2: The base is a critical component of the Heck reaction; it serves to neutralize the hydrogen halide (HI) produced during the catalytic cycle, regenerating the active Pd(0) catalyst.[8][15]

• Inorganic Bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄): These are generally robust, inexpensive, and effective. They are less likely to act as hydride donors, which can help minimize reductive side reactions.[13]

• Amine Bases (e.g., Et₃N, DIPEA): These are commonly used and act as both a base and a solvent in some cases. However, they can be a source of hydrides, potentially leading to hydrodehalogenation or product isomerization.[12]

• Weak Bases (e.g., NaOAc): These are sometimes used but can be less effective at preventing the re-addition of H-Pd-X, making product isomerization more likely.[7]

Q3: What is the best solvent for this reaction?

A3: The choice of solvent is crucial for solubility and reaction rate. Polar aprotic solvents are most commonly used.[13][18]

• DMF, DMAc, NMP: These are excellent solvents for Heck reactions, effectively dissolving the palladium catalyst, organic substrates, and many bases. They are often the first choice.

• Acetonitrile (MeCN) or THF: These are also viable options, though sometimes less effective than DMF or NMP for less reactive substrates.

• Toluene or Xylenes: These non-polar solvents can be used, particularly in systems where a high temperature is required.[13]

Part 3: Experimental Protocols & Data

Standard Protocol for Heck Coupling of 1-Iodo-2-vinylbenzene

This protocol is a general starting point and should be optimized for specific coupling partners.

• Setup: To an oven-dried Schlenk flask, add the palladium precatalyst (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%) and the phosphine ligand (e.g., PPh₃, 0.04 mmol, 4 mol%).

• Reagents: Add the base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv) and a magnetic stir bar.

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with argon or nitrogen three times.

• Addition: Through the septum, add 1-iodo-2-vinylbenzene (1.0 mmol, 1.0 equiv), the alkene coupling partner (1.2 mmol, 1.2 equiv), and degassed solvent (e.g., DMF, 5 mL) via syringe.

• Reaction: Place the flask in a preheated oil bath at the desired temperature (e.g., 100 °C) and stir vigorously.

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (3 x 10 mL) and brine (1 x 10 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Data Summary Table: Effect of Base on Side Reactions

Base	Type	pKa (Conjugate Acid)	Common Side Reactions Observed	Recommendation
Et₃N	Tertiary Amine	~10.7	Isomerization, Hydrodehalogenation[12]	Use with caution; may require lower temp.
NaOAc	Inorganic Salt	~4.8	High potential for Isomerization[7]	Generally not recommended if isomerization is an issue.
K₂CO₃	Inorganic Salt	~10.3	Generally low side reactions	A good, general-purpose base.
K₃PO₄	Inorganic Salt	~12.3	Low side reactions, can be very effective	Excellent for suppressing Pd-H related side reactions.
Cy₂NMe	Hindered Amine	~11.4	Low hydrodehalogenation	A good alternative to Et₃N to avoid reduction.[13]

Part 4: Visualization of Key Pathways

Diagram 1: The Mizoroki-Heck Catalytic Cycle

Caption: The catalytic cycle of the Heck reaction.[8][15]

Diagram 2: Homocoupling Side Reaction Pathway

Caption: A simplified pathway for the formation of biaryl byproducts.[3]

Diagram 3: Troubleshooting Workflow

Caption: A logical workflow for diagnosing and solving common issues.

References

• Moreno-Mañas, M., Pérez, M., & Pleixats, R. (2001). Palladium-Catalyzed (Ullmann-Type) Homocoupling of Aryl Halides: A Convenient and General Synthesis of Symmetrical Biaryls via Inter- and Intramolecular Coupling Reactions. Organic Letters, 3(21), 3321–3324. [Link]

• Lee, C., & Lee, Y. (2005). Homocoupling of Aryl Halides Using Catalytic System of Palladium and Phosphite. Bulletin of the Korean Chemical Society, 26(7), 1033-1035. [Link]

• Seganish, W. M., Mowery, M. E., Riggleman, S., & DeShong, P. (2005). Palladium-catalyzed homocoupling of aryl halides in the presence of fluoride. Tetrahedron Letters, 46(8), 1337-1339. [Link]

• Wang, L., He, W., & Zhang, Y. (2006). Palladium-Catalyzed Homocoupling and Cross-Coupling Reactions of Aryl Halides in Poly(ethylene glycol). The Journal of Organic Chemistry, 71(1), 177–182. [Link]

• Molbase. (2025). Homocoupling reactions of aryl halides-Typical procedures with Cu, Ni and Pd catalysts. Molbase. [Link]

• Wikipedia. (n.d.). Heck reaction. Wikipedia. [Link]

• Wang, C., et al. (2023). Aryl-to-alkyl radical relay Heck reaction of amides with vinyl arenes. Chemical Science, 14(10), 2715–2721. [Link]

• Chemistry LibreTexts. (2023). Heck Reaction. Chemistry LibreTexts. [Link]

• Beletskaya, I. P., & Cheprakov, A. V. (2017). Heck Reaction—State of the Art. Catalysts, 7(9), 267. [Link]

• Chase, D. H., et al. (2014). Controlling Olefin Isomerization in the Heck Reaction with Neopentyl Phosphine Ligands. The Journal of Organic Chemistry, 79(22), 11044–11053. [Link]

• SATHEE JEE. (n.d.). Chemistry Heck Reaction. SATHEE JEE. [Link]

• Lee, H. M., et al. (2010). Efficient Heck Reactions Catalyzed by Palladium(0) and -(II) Complexes Bearing N-Heterocyclic Carbene and Amide Functionalities. Organometallics, 29(17), 3901–3910. [Link]

• Wang, C., et al. (2023). Aryl-to-alkyl radical relay Heck reaction of amides with vinyl arenes. RSC Publishing. [Link]

• Fors, B. P., et al. (2024). Understanding and Controlling the Mizoroki–Heck Reaction of Cyclic Enones. Journal of the American Chemical Society. [Link]

• Royal Society of Chemistry. (n.d.). Heck Coupling. Synthetic Methods in Drug Discovery: Volume 1. [Link]

• Reddit. (2024). Troubleshooting a difficult Heck reaction. r/Chempros. [Link]

• Liu, Z., et al. (2024). Photoinduced Palladium-Catalyzed Radical Heck-Type Coupling of Cyclobutanone Oxime Esters with Vinyl Arenes. The Journal of Organic Chemistry. [Link]

• Yoo, W.-J., & Li, C.-J. (2015). Regioselective aerobic oxidative Heck reactions with electronically unbiased alkenes: efficient access to α-alkyl vinylarenes. Chemical Communications, 51(68), 13322-13325. [Link]

• ResearchGate. (n.d.). a Solvent effect over the Heck cross-coupling reaction of iodobenzene... ResearchGate. [Link]

• ResearchGate. (n.d.). A new efficient palladium catalyst for Heck reactions of deactivated aryl chlorides. ResearchGate. [https://www.researchgate.net/publication/229040375_A_new_efficient_palladium_catalyst_for_Heck_reactions_of_deactivated_aryl_chlorides]([Link]_ palladium_catalyst_for_Heck_reactions_of_deactivated_aryl_chlorides)

• O'Keefe, B. M., & Guiry, P. J. (2020). Regioselective Heck Vinylation of Electron-Rich Olefins with Vinyl Halides: Is the Neutral Pathway in Operation?. Organic Letters, 22(16), 6257–6262. [Link]

• Wang, F., et al. (2019). Iron(II)-Catalyzed Heck-Type Coupling of Vinylarenes with Alkyl Iodides. Organic Letters, 21(4), 1030–1034. [Link]

• Newman, S. G., et al. (2021). Controlling Reactivity and Selectivity in the Mizoroki-Heck Reaction: High Throughput Evaluation of 1,5-Diaza-3,7-diphosphacyclooctanes. ChemRxiv. [Link]

• ResearchGate. (n.d.). Photoinduced Radical Cascade Domino Heck Coupling of N-Aryl Acrylamide with Vinyl Arenes Enabled by Palladium Catalysis. ResearchGate. [Link]

• White Rose Research Online. (n.d.). Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online. [Link]

• Whitcombe, N. J., Hii, K. K., & Gibson, S. E. (2001). Variations on a theme—recent developments on the mechanism of the Heck reaction and their implications for synthesis. Tetrahedron, 57(35), 7449-7476. [Link]

• Organic Chemistry Frontiers. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. RSC Publishing. [Link]

• Wipf Group. (2007). Palladium II. Basic Principles - Heck Reactions. University of Pittsburgh. [Link]

• de Meijere, A., & Bräse, S. (2017). Heck Reaction—State of the Art. Semantic Scholar. [Link]

• RSC Publishing. (n.d.). Cyrene: a bio-based solvent for the Mizoroki–Heck reaction of aryl iodides. RSC Publishing. [Link]

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Technical Support Center: 1-Iodo-2-vinylbenzene Synthesis & Purification

Welcome to the Technical Support Center. Synthesizing 1-iodo-2-vinylbenzene (also known as 2-iodostyrene) via the Wittig olefination of 2-iodobenzaldehyde is a fundamental transformation in organic synthesis. However, it is fraught with two major downstream bottlenecks: the persistent co-purification of triphenylphosphine oxide (TPPO) and the high propensity of the styrenic monomer to undergo thermal autopolymerization during isolation.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to ensure high-yield, high-purity recovery of your target monomer.

Process Workflow Overview

Workflow for the synthesis and purification of 1-iodo-2-vinylbenzene, highlighting key bottlenecks.

Troubleshooting Guide: Triphenylphosphine Oxide (TPPO) Removal

Q: My 1-iodo-2-vinylbenzene is co-eluting with a white crystalline solid during chromatography. Why is this happening and how can I resolve it?

A: The white solid is Triphenylphosphine Oxide (TPPO), a stoichiometric byproduct of the Wittig reaction. TPPO is highly polar and strongly hydrogen-bonds with silica gel, causing it to streak through columns and co-elute with moderately polar or even non-polar products if the column is overloaded. Because 1-iodo-2-vinylbenzene is a liquid at room temperature, co-crystallization is less of an issue than co-elution, but TPPO can still severely contaminate the final oil.

To bypass tedious chromatography, we exploit the divergence in physicochemical properties between the styrenic product and TPPO. TPPO is virtually insoluble in non-polar aliphatic solvents (like hexane or cyclohexane) and can be forced to precipitate [1]. Alternatively, TPPO forms a highly insoluble complex with Zinc Chloride ( ZnCl2​ ) in polar solvents like ethanol [2].

Protocol: Chromatography-Free TPPO Removal via Zinc Chloride Complexation

Causality: ZnCl2​ acts as a Lewis acid, coordinating with the strongly Lewis basic oxygen of TPPO to form a highly insoluble ZnCl2​(TPPO)2​ complex. This creates a self-validating system: the sudden formation of a dense white precipitate visually confirms the sequestration of the impurity.

• Concentration: Concentrate the crude Wittig reaction mixture under reduced pressure to remove the primary reaction solvent (e.g., THF).

• Reconstitution: Dissolve the resulting oily residue in a minimal amount of warm ethanol.

• Complexation: Prepare a 1.8 M solution of anhydrous ZnCl2​ in warm ethanol. Add this dropwise to the crude mixture at room temperature.

• Precipitation: Stir vigorously for 30 minutes. Scrape the sides of the flask with a glass rod to induce nucleation if necessary. A thick white precipitate of ZnCl2​(TPPO)2​ will form.

• Filtration: Filter the suspension through a pad of Celite, washing the filter cake with a small volume of cold ethanol.

• Solvent Swap: Concentrate the filtrate, suspend the remaining residue in pentane (which dissolves 1-iodo-2-vinylbenzene but leaves residual zinc salts behind), filter one last time, and concentrate to yield the crude, TPPO-free monomer.

Troubleshooting Guide: Preventing Styrene Autopolymerization

Q: When I attempt to purify 1-iodo-2-vinylbenzene via vacuum distillation, the liquid becomes highly viscous and eventually solidifies into a gel in the distillation flask. What is the mechanism of this failure?

A: You are observing the thermal autopolymerization of the vinyl group. Styrenic monomers are highly susceptible to radical polymerization, which is initiated by heat or trace oxygen during distillation. As the temperature rises, spontaneous generation of free radicals occurs, leading to rapid chain propagation. The ortho-iodo substituent does not sterically hinder this process enough to prevent it.

To prevent this, you must introduce a radical scavenger (inhibitor) into the distillation pot. Inhibitors fall into two categories: phenolics (which act as hydrogen atom donors) and stable nitroxide radicals (which act as true radical traps) [3].

Quantitative Comparison of Polymerization Inhibitors

The following table summarizes the efficacy of common inhibitors based on experimental growth and conversion percentages after 4 hours of thermal stress [3].

Inhibitor Class	Compound Name	Abbreviation	Polymer Growth (%)	Monomer Conversion (%)	Mechanism of Action
Stable Nitroxide	4-Hydroxy-2,2,6,6-tetramethylpiperidine 1-oxyl	4-OH-TEMPO	24.85	0.065	True Radical Trap
Stable Nitroxide	4-Oxo-2,2,6,6-tetramethylpiperidine 1-oxyl	4-Oxo-TEMPO	46.80	0.134	True Radical Trap
Phenolic	2,6-Di-tert-butyl-4-methoxyphenol	DTBMP	16.40	0.048	H-Atom Donor
Phenolic	Butylated hydroxytoluene	BHT	42.50	0.111	H-Atom Donor
Synergistic Blend	25% 4-OH-TEMPO + 75% DTBMP	Blend	6.80	< 0.02	Dual Action

Note: A synergistic blend of a stable nitroxide and a phenolic inhibitor provides the highest protection against thermal polymerization.

Mechanisms of radical inhibition by stable nitroxides and phenolic compounds.

Protocol: Stabilized Vacuum Distillation of 2-Iodostyrene

Causality: Distilling under high vacuum lowers the boiling point, reducing the thermal energy available for radical initiation. Adding an inhibitor blend ensures that any radicals generated are immediately quenched before propagation can occur.

• Preparation: Transfer the crude, TPPO-free 1-iodo-2-vinylbenzene to a round-bottom distillation flask.

• Inhibitor Addition: Add a synergistic inhibitor blend consisting of 4-OH-TEMPO (25 wt% relative to total inhibitor) and DTBMP (75 wt%). The total inhibitor load should be approximately 500–1000 ppm relative to the mass of the crude monomer.

• Apparatus Setup: Assemble a short-path vacuum distillation apparatus. Ensure all joints are properly greased to maintain a high vacuum.

• Degassing: Apply vacuum slowly while stirring the liquid at room temperature to degas the mixture and remove residual volatile solvents (e.g., pentane).

• Distillation: Lower the pressure to < 1 mmHg. Slowly heat the oil bath. 1-Iodo-2-vinylbenzene will distill as a clear, colorless liquid. Crucial: Do not exceed a bath temperature of 80°C to prevent overwhelming the inhibitor system.

• Storage: Collect the purified distillate in a receiver flask pre-charged with 10-50 ppm of BHT or 4-tert-butylcatechol (TBC) to ensure long-term storage stability. Store at -20°C in the dark.

Frequently Asked Questions (FAQs)

Q: How do I remove the phenolic stabilizer (BHT or TBC) from 1-iodo-2-vinylbenzene right before using it in a palladium-catalyzed cross-coupling reaction? A: Phenolic stabilizers can interfere with sensitive organometallic catalytic cycles. To remove them, dissolve the stabilized monomer in a non-polar solvent (like hexanes) and wash it 2–3 times with an equal volume of 5% aqueous NaOH. The base deprotonates the phenolic hydroxyl group, rendering the inhibitor water-soluble. Dry the organic layer over anhydrous MgSO4​ , filter, and concentrate. Alternatively, passing the neat liquid through a short plug of basic alumina is a rapid, water-free method to achieve the same result [4].

Q: What are the key diagnostic 1H -NMR signals to confirm the successful synthesis and purity of 1-iodo-2-vinylbenzene? A: The vinyl protons of 2-iodostyrene present a classic AMX spin system. You will observe a doublet of doublets (dd) for the internal vinylic proton around 6.9–7.1 ppm, and two distinct doublets for the terminal vinylic protons (one cis to the aromatic ring, one trans) typically around 5.3 ppm and 5.7 ppm, with coupling constants ( J ) of approximately 11 Hz (cis) and 17 Hz (trans). The absence of an aldehyde proton singlet at ~10 ppm confirms the complete consumption of the 2-iodobenzaldehyde starting material.

References

• Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature Source: ACS Omega (American Chemical Society) URL:[Link]

• A Theoretical and Experimental Study for Screening Inhibitors for Styrene Polymerization Source: Polymers (MDPI) URL:[Link]

improving stereoselectivity in reactions with 1-Iodo-2-vinylbenzene

Welcome to the Technical Support & Troubleshooting Center for transition-metal-catalyzed reactions involving 1-Iodo-2-vinylbenzene (also known as o-iodostyrene).

As a highly versatile bifunctional substrate, 1-iodo-2-vinylbenzene is a cornerstone in synthesizing complex polycyclic aromatic hydrocarbons, spiroindenes, and indanones. However, its terminal vinyl group and reactive C–I bond often lead to competing reaction pathways, resulting in poor stereoselectivity (E/Z isomerization) or regioselectivity issues.

This guide is designed for research scientists and drug development professionals. It provides field-proven causality, self-validating protocols, and mechanistic troubleshooting to ensure absolute stereocontrol in your cascade and cross-coupling workflows.

Module 1: FAQ on Reaction Design & Stereocontrol

Q1: During my palladium-catalyzed cascade cyclization, I am losing the stereochemical integrity of the vinyl group, resulting in an E/Z isomeric mixture. Why is this happening, and how do I fix it? A: This is a classic issue of reversible β -hydride elimination. Following the initial oxidative addition of Pd(0) into the C–I bond of 1-iodo-2-vinylbenzene, the resulting neutral Pd(II) intermediate can undergo premature β -hydride elimination and re-insertion before the desired carbopalladation step occurs. This reversible process scrambles the olefin geometry.

• The Fix: Introduce a silver salt additive (e.g., Ag2​CO3​ or AgOAc ). Silver acts as a halide scavenger, abstracting the iodide to precipitate AgI . This converts the neutral Pd(II) complex into a highly electrophilic, cationic Pd(II) species. The cationic pathway dramatically accelerates the subsequent alkene/alkyne insertion step, kinetically outcompeting the β -hydride elimination pathway and locking in the stereochemistry[1].

Q2: I am attempting an enantioselective [3+2] spiroannulation using 1-iodo-2-vinylbenzene derivatives, but my enantiomeric excess (ee) is plateauing around 40%. How can I improve chiral induction? A: Traditional bisphosphine ligands (like BINAP) often struggle with the steric demands of ortho-substituted styrenes in atroposelective pathways. To achieve high ee (up to 92%), switch to an amino acid-based chiral ligand system, such as Ac-L-Ala-OH .

• The Causality: The amino acid ligand coordinates with the Pd(II) center to facilitate a transient axial-to-central chirality transfer during the C–H activation phase. The rigid palladacycle intermediate formed by the chiral amino acid dictates the facial selectivity of the incoming alkyne or oxime ether, ensuring high enantioselectivity[1].

Q3: When performing carbonylative cyclizations to form indanones, I am getting a mixture of indenones and indanones. How do I control the chemoselectivity? A: The product distribution in palladium-catalyzed carbonylation of 1-iodo-2-vinylbenzene is highly dependent on the presence of a proton source and carbon monoxide pressure.

• The Fix: If your goal is indenone , run the reaction without methanol at 1 atm of CO. If your goal is indanone , add methanol and increase the CO pressure to 40 atm. Methanol acts as a critical proton source to trap the palladium enolate intermediate formed after acylpalladation, driving the equilibrium entirely toward the indanone[2].

Module 2: Mechanistic Pathways & Logic

To effectively troubleshoot, you must visualize the competing pathways. The diagram below illustrates how additive selection dictates the stereochemical outcome of the reaction.

Fig 1: Mechanistic logic of additive-controlled stereoselectivity in Pd-catalyzed cascades.

Module 3: Quantitative Data & Optimization Tables

Use the following empirical data to benchmark your reaction conditions.

Table 1: Effect of Ligands and Additives on [3+2] Spiroannulation Stereoselectivity

Catalyst System	Ligand	Additive	Yield (%)	Enantiomeric Excess (ee %)

| 10 mol% Pd(OAc)2​ | None | Cs2​CO3​ | 85% | Racemic (0%) | | 10 mol% Pd(OAc)2​ | (S)-BINAP | AgOAc | 45% | 38% | | 10 mol% Pd(OAc)2​ | Ac-L-Ala-OH (20 mol%) | AgOAc (3 equiv) | 71% | 92% |

Note: Data reflects optimized conditions for transient axial-to-central chirality transfer at 80 °C in THF[1].

Table 2: Chemocontrol in Carbonylative Cyclization of 1-Iodo-2-vinylbenzene

CO Pressure	Solvent System	Additives	Major Product	Yield (%)

| 1 atm | DMF | Pyridine, n- Bu4​NCl | Indenone | 50% | | 40 atm | DMF / MeOH | Pyridine, n- Bu4​NCl | Indanone | 74% |

Note: The presence of MeOH is strictly required for the protonation of the palladium enolate to yield indanone[2].

Module 4: Self-Validating Experimental Protocols

Protocol A: Enantioselective Synthesis of Spiroindenes via [3+2] Annulation

This protocol utilizes Pd(II)-catalyzed atroposelective C–H activation. It is self-validating: the absence of palladium black precipitation indicates the successful stabilization of the active catalytic species by the amino acid ligand.

Reagents:

• 1-Iodo-2-vinylbenzene derivative (1.0 equiv)

• Alkyne coupling partner (1.5 equiv)

• Pd(OAc)2​ (10 mol%)

• Ac-L-Ala-OH (20 mol%)

• AgOAc (3.0 equiv)

• Anhydrous THF (0.1 M)

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, charge Pd(OAc)2​ , Ac-L-Ala-OH, and AgOAc .

• Solvent Addition: Evacuate and backfill the tube with dry air (the reaction requires air for optimal turnover). Add anhydrous THF.

• Substrate Addition: Add the 1-iodo-2-vinylbenzene derivative and the alkyne.

• Reaction: Seal the tube and stir the mixture at 80 °C for 48 hours.

  • Validation Check: The solution should maintain a homogeneous amber/brown color. If rapid black precipitation occurs within the first 2 hours, your THF is likely wet, causing premature catalyst degradation.

• Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a short pad of Celite to remove silver salts. Concentrate under reduced pressure.

• Purification: Purify via flash column chromatography to isolate the highly enantioenriched spiroindene[1].

Fig 2: Step-by-step workflow for enantioselective [3+2] spiroannulation.

Protocol B: Regioselective C–H Alkylation via C,C-Palladacycles

When functionalizing the vinyl group, direct Heck coupling often competes with cyclopalladation.

Troubleshooting Regioselectivity: If you observe direct Heck coupling byproducts instead of the desired tandem alkylation product, your cyclopalladation is being inhibited by steric hindrance or insufficient ligand electron density.

• Action: Switch to an electron-rich 2-pyridone ligand (e.g., 3,5-dimethyl-2-pyridone). This ligand specifically enables the formation of the aryl-alkenyl-palladacycle intermediate over the linear Heck intermediate, ensuring perfect regioselectivity[3].

References

• Palladium-Catalyzed Carbonylative Cyclization of Unsaturated Aryl Iodides and Dienyl Triflates, Iodides, and Bromides to Indanones and 2-Cyclopentenones Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

• Regioselective Tandem C–H Alkylation/Coupling Reaction of ortho-Iodophenylethylenes via C,C-Pallada(II)cycles Source: Organic Letters (ACS Publications) URL:[Link]

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: 1-Iodo-2-vinylbenzene Coupling Reactions

Welcome to the Technical Support Center for advanced palladium-catalyzed coupling reactions. 1-Iodo-2-vinylbenzene is a highly versatile, bifunctional substrate containing both an aryl iodide (primed for oxidative addition) and a pendant vinyl group. Because of this dual reactivity, the choice of base is the single most critical parameter in directing the catalytic cycle.

This guide provides mechanistic troubleshooting, self-validating protocols, and empirical data to help researchers strictly control reaction pathways—whether aiming for standard cross-coupling, cyclopalladation, or carbonylative cyclization.

Frequently Asked Questions (FAQs)

Q1: When attempting a tandem alkylation/coupling reaction with 1-iodo-2-vinylbenzene, I am exclusively isolating the monofunctionalized Heck coupling product. How do I force the formation of the C,C-palladacycle? A: This is a classic base-selection error. As a mono-aryl-substituted ethylene, 1-iodo-2-vinylbenzene is a highly reactive nucleophile. When using standard weak bases like alkali carbonates (e.g., K₂CO₃ or Na₂CO₃) with Pd(OAc)₂, the reaction defaults to the kinetically favored Heck pathway via rapid β-hydride elimination[1].

The Causality: To redirect the mechanism toward cyclopalladation, you must employ a strong base (K₃PO₄ ) in a strong donor solvent (DMF) alongside an electron-rich 2-pyridone ligand. This specific combination increases the basicity of the internal base, enabling a Concerted Metalation-Deprotonation (CMD) mechanism. The CMD pathway activates the C–H bond of the vinyl group before Heck-type elimination can occur, successfully trapping the five-membered C,C-pallada(II)cycle[1].

Q2: My carbonylative cyclization of 1-iodo-2-vinylbenzene to indanone stalls completely when I substitute pyridine with triethylamine (NEt₃). Why does the choice of amine base dictate the success of this reaction? A: The failure stems from the coordination dynamics of the palladium intermediate. In the synthesis of indanones, the base must facilitate the formation of a palladium enolate from a palladium hydride species without poisoning the catalyst[2].

The Causality: Pyridine acts as a mild, labile ligand that stabilizes the active Pd(0) species and assists in proton abstraction without sterically saturating the metal center. In contrast, NEt₃ is significantly more basic and sterically demanding. It either over-coordinates to the palladium (preventing the necessary carbon monoxide insertion and acylpalladation steps) or fails to properly mediate the reversible β-hydride elimination/re-addition required to form the final enolate. Switching from pyridine to NEt₃ reduces the indanone yield from >93% to mere trace amounts[2].

Visualizing Base-Dependent Reaction Pathways

Reaction pathway divergence of 1-iodo-2-vinylbenzene based on base selection.

Mechanism of base-assisted Concerted Metalation-Deprotonation (CMD).

Quantitative Data: Base Effect on Yield & Pathway

Base System	Additives / Solvent	Dominant Pathway	Yield / Outcome	Reference
M₂CO₃ (M=Na, K)	Pd(OAc)₂, No Ligand	Heck Coupling	High (Monofunctional)	[1]
K₃PO₄	Pd(dba)₂, 2-Pyridone, DMF	Tandem Alkylation/Coupling	Excellent (Palladacycle)	[1]
Pyridine (2 equiv)	Pd(OAc)₂, n-Bu₄NCl, CO, DMF	Carbonylative Cyclization	93–100% (Indanones)	[2]
Pyridine (1 equiv)	Pd(OAc)₂, n-Bu₄NCl, CO, DMF	Carbonylative Cyclization	~93% (Slight drop)	[2]
NEt₃	Pd(OAc)₂, n-Bu₄NCl, CO, DMF	Carbonylative Cyclization	Trace (<5%)	[2]

Troubleshooting Guide

Issue 1: Poor Regioselectivity in Tandem Reactions

• Symptom: Alkylation occurs randomly at both the aryl and alkenyl C–Pd bonds of the palladacycle intermediate.

• Root Cause: The electrophilicity of the organopalladium(II) center is not properly modulated, leading to indiscriminate nucleophilic attack.

• Solution: Utilize electron-rich 2-pyridone ligands. The inherent steric and electronic differences between the two C(sp²)–Pd bonds can be discriminated by the ligand environment; the less sterically hindered and more electron-rich carbon is strictly preferred for alkylation when the correct pyridone is used[1].

Issue 2: Low Yield / Stalled Carbonylative Cyclization

• Symptom: High amounts of unreacted starting material or formation of non-cyclized esters (if alcohols are present).

• Root Cause: Insufficient CO coordination, improper base basicity, or lack of a stabilizing chloride source.

• Solution: Ensure the presence of exactly 1 equivalent of n-Bu₄NCl. Chloride ions are critical for stabilizing the acylpalladium intermediate. Furthermore, verify that exactly 2 equivalents of pyridine are used. Do not substitute with aliphatic amines[2].

Self-Validating Experimental Protocols

Protocol A: K₃PO₄-Mediated Tandem Alkylation/Coupling via C,C-Palladacycles

• Objective: Synthesize regioselectively alkylated coupling products from 1-iodo-2-vinylbenzene.

• Self-Validation Principle: The reaction relies on a distinct color shift (from yellow/orange to deep red/brown) indicating palladacycle formation, followed by TLC tracking to confirm intermediate consumption prior to the final coupling.

Step-by-Step Methodology:

• Preparation: In a nitrogen-filled glovebox, charge a Schlenk tube with 1-iodo-2-vinylbenzene (1.0 equiv), the desired alkyl halide electrophile (1.5 equiv), and the terminal nucleophile.

• Catalyst & Base Loading: Add Pd(dba)₂ (5 mol %), an electron-rich 2-pyridone ligand (10 mol %), and anhydrous K₃PO₄ (2.0 equiv).

• Solvent Addition: Dissolve the mixture in anhydrous DMF (0.1 M relative to the substrate).

• Reaction: Seal the tube, remove it from the glovebox, and stir at 40 °C.

• Validation Checkpoint: After 15 minutes, extract a 10 µL micro-aliquot. Quench with water and run a rapid TLC. The disappearance of the starting iodide and the presence of a highly polar intermediate spot confirms successful CMD and palladacycle formation.

• Completion: Continue stirring until the intermediate is fully consumed (typically 12–24 hours). Quench with water, extract with EtOAc, dry over Na₂SO₄, and purify via silica gel chromatography.

Protocol B: Pyridine-Directed Carbonylative Cyclization to Indanones

• Objective: Convert 1-iodo-2-vinylbenzene to indanone via acylpalladation.

• Self-Validation Principle: CO gas consumption (monitored via a pressure gauge or balloon deflation) serves as a real-time kinetic indicator of successful acylpalladium intermediate formation.

Step-by-Step Methodology:

• Preparation: Charge a heavy-walled reaction vessel with Pd(OAc)₂ (10 mol %), n-Bu₄NCl (1.0 equiv), and 1-iodo-2-vinylbenzene (1.0 equiv).

• Base Addition: Add DMF as the solvent, followed strictly by Pyridine (2.0 equiv). Do not use NEt₃.

• Atmosphere Exchange: Purge the vessel with Argon three times, then flush with Carbon Monoxide (CO) gas. Pressurize the vessel to 1 atm of CO using a balloon or gas manifold.

• Reaction: Heat the reaction mixture to 100 °C with vigorous stirring.

• Validation Checkpoint: Monitor the CO source. A steady volumetric decrease in the CO balloon over the first 2 hours validates that oxidative addition and subsequent CO insertion (acylpalladation) are actively occurring.

• Completion: Stir for 12–18 hours. Cool to room temperature, carefully vent any residual CO in a fume hood, quench with water, and extract with ethyl acetate. Purify via column chromatography to isolate the indanone derivative.

References

• Zhu, B.-B., Ye, W.-B., Zhang, S.-S., & Lin, G.-Q. (2021). Regioselective Tandem C–H Alkylation/Coupling Reaction of ortho-Iodophenylethylenes via C,C-Pallada(II)cycles. ACS Publications. URL:[1]

• Gagnier, S. V., & Larock, R. C. (2003). Palladium-Catalyzed Carbonylative Cyclization of Unsaturated Aryl Iodides and Dienyl Triflates, Iodides, and Bromides to Indanones and 2-Cyclopentenones. Journal of the American Chemical Society. URL:[2]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: 1-Iodo-2-vinylbenzene Cross-Coupling

Welcome to the Technical Support Center for 1-Iodo-2-vinylbenzene . As a highly versatile bifunctional substrate featuring a reactive C–I bond and a pendant ortho-vinyl group, it presents unique chemoselectivity challenges during palladium-catalyzed cross-coupling. This center provides researchers and drug development professionals with mechanistic insights, troubleshooting FAQs, and validated protocols to control reaction divergence through precise solvent selection.

Mechanistic Overview: The Role of Solvent Causality

The fate of the Pd(II)-aryl intermediate following oxidative addition is strictly governed by solvent polarity and coordination ability. Polar aprotic solvents (e.g., DMF) leave coordination sites vacant, allowing the pendant vinyl group to coordinate and drive intramolecular Heck-type cyclizations. Conversely, biphasic or protic systems (e.g., THF/H₂O) accelerate intermolecular transmetalation, favoring Suzuki-Miyaura cross-coupling.

Solvent-driven divergent pathways of 1-Iodo-2-vinylbenzene in Pd-catalyzed cross-coupling.

Troubleshooting Guides & FAQs

Q1: Why am I getting intramolecular Heck/cyclization products instead of the desired Suzuki cross-coupling? A: This is a classic solvent-polarity issue. When using polar aprotic solvents like DMF or DMAc, the Pd(II)-aryl intermediate formed after oxidative addition has vacant coordination sites. The pendant vinyl group of 1-iodo-2-vinylbenzene acts as an excellent internal ligand, leading to rapid migratory insertion and the formation of a C,C-pallada(II)cycle [1]. To suppress this, switch to a biphasic solvent system like THF/H₂O (4:1). The presence of water accelerates the dissolution of the inorganic base (e.g., K₂CO₃) and facilitates the formation of the highly nucleophilic boronate complex, drastically increasing the rate of transmetalation so that it outcompetes intramolecular vinyl coordination [2].

Q2: I switched to THF/H₂O to favor Suzuki coupling, but now I see significant protodehalogenation (reduction of the C–I bond). How do I fix this? A: Protodehalogenation is a common side reaction in aqueous cross-couplings, occurring when the Pd(II)-aryl species undergoes protonolysis before transmetalation. To mitigate this, you must accelerate the transmetalation and reductive elimination steps. Upgrading your ligand from standard triphenylphosphine (PPh₃) to an electron-rich, sterically demanding biaryl phosphine ligand like SPhos is highly effective. SPhos promotes rapid transmetalation and reductive elimination, pushing the Suzuki yield up to 70–80% while suppressing the protodehalogenation pathway [2].

Q3: I want to drive the cascade cyclization to form indanones, but my reaction stalls at the monofunctionalized Heck product. What should I change? A: Stalling at the monofunctionalized Heck product indicates that the subsequent carbonylation or cyclization step is too slow. For successful carbonylative cyclization to indanones, you need a strong donor solvent like DMF to stabilize the intermediate palladacycle. Ensure you are using a chloride source (e.g., n-Bu₄NCl, 1 equiv) which acts as a phase-transfer catalyst and stabilizes the Pd(0) species. Furthermore, maintaining a reaction temperature of 100 °C under 1 atm of CO with an appropriate base (like pyridine or K₃PO₄) is critical to drive the final reductive elimination [3].

Quantitative Data: Solvent & Condition Effects on Product Distribution

The following table summarizes how solvent environments and ligand choices dictate the dominant reaction pathway and ultimate product yield for 1-Iodo-2-vinylbenzene substrates:

Solvent System	Catalyst / Ligand	Additives / Base	Dominant Pathway	Major Product Yield
DMF	Pd(OAc)₂ / None	K₃PO₄	Palladacycle / Heck	>85% (Cyclized)[1]
DMF	Pd(OAc)₂ / None	n-Bu₄NCl, Pyridine, CO	Carbonylative Cyclization	75–90% (Indanones)[3]
THF/H₂O (4:1)	Pd(dppf)Cl₂	K₂CO₃	Suzuki-Miyaura	45–55% (Cross-Coupled)[2]
THF/H₂O (4:1)	Pd(OAc)₂ / SPhos	K₂CO₃	Suzuki-Miyaura	70–80% (Cross-Coupled)[2]

Validated Experimental Protocol

Chemoselective Suzuki-Miyaura Coupling of 1-Iodo-2-vinylbenzene

Objective: Achieve >75% yield of the cross-coupled styrene derivative while suppressing intramolecular Heck cyclization and protodehalogenation[2].

Step 1: Preparation of the Reaction Vessel Flame-dry a Schlenk tube equipped with a magnetic stir bar. Backfill with Argon (3 cycles) to ensure an inert atmosphere. Causality: Pd(0) active species are highly sensitive to oxygen; failure to rigorously exclude air leads to rapid catalyst oxidation and deactivation.

Step 2: Reagent Loading Add 1-iodo-2-vinylbenzene (1.0 equiv, 0.5 mmol), the desired aryl or vinyl boronic acid (1.2 equiv, 0.6 mmol), Pd(OAc)₂ (3 mol%), SPhos (6 mol%), and finely ground K₂CO₃ (2.0 equiv, 1.0 mmol). Causality: SPhos is sterically demanding and electron-rich, accelerating transmetalation to outpace the competing protodehalogenation pathway [2].

Step 3: Solvent Addition Inject a degassed mixture of THF and deionized H₂O (4:1 ratio, 5 mL total volume) via syringe. Causality: The biphasic system dissolves the inorganic base and forms the highly reactive boronate species, directing the pathway away from intramolecular Heck insertion. Degassing the water prevents oxidation of the electron-rich SPhos ligand.

Step 4: Reaction Execution (Self-Validating Step) Seal the tube and heat the biphasic mixture to 60 °C with vigorous stirring (1000 rpm) for 12 hours. Causality: Vigorous stirring is essential to maximize the interfacial surface area between the organic and aqueous phases, ensuring rapid transmetalation. Validation Check: The solution should maintain a clear, homogeneous yellow/orange hue in the organic layer. If the solution rapidly turns black, Pd black has precipitated, indicating a failure in the system (e.g., insufficient degassing or ligand oxidation).

Step 5: Workup and Purification Cool to room temperature. Dilute with ethyl acetate (10 mL) and wash with brine (2 x 10 mL). Extract the aqueous layer with ethyl acetate (1 x 10 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography (silica gel, hexane/ethyl acetate gradient) to isolate the cross-coupled product.

References

• Regioselective Tandem C–H Alkylation/Coupling Reaction of ortho-Iodophenylethylenes via C,C-Pallada(II)cycles. ACS Catalysis (2021). URL:[Link]

• Palladium-Catalyzed Carbonylative Cyclization of Unsaturated Aryl Iodides and Dienyl Triflates, Iodides, and Bromides to Indanones and 2-Cyclopentenones. Journal of the American Chemical Society (2003). URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. evitachem.com [evitachem.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Cross-Coupling Diagnostics

Focus: Preventing Homocoupling of 1-Iodo-2-vinylbenzene

Welcome to the Advanced Diagnostics portal. As drug development professionals and synthetic chemists, you know that bifunctional substrates present unique chemoselectivity challenges. 1-Iodo-2-vinylbenzene is notoriously prone to homocoupling during palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck). This guide provides field-proven, mechanistically grounded troubleshooting strategies to suppress these side reactions and maximize your cross-coupling yields.

Mechanistic Q&A: Understanding the Causality

Q: Why does 1-Iodo-2-vinylbenzene exhibit unique homocoupling behavior compared to standard aryl iodides? A: The challenge lies in its bifunctionality. The oxidative addition of the Ar-I bond to Pd(0) is exceptionally fast. If the subsequent transmetalation step is slow, the resulting Ar-Pd(II)-I intermediate accumulates and can diverge into two distinct homocoupling pathways:

• Reductive Homocoupling (Ullmann-type): Two Ar-Pd(II)-I species undergo ligand exchange to form an Ar-Pd(II)-Ar complex, which reductively eliminates to form 2,2'-divinylbiphenyl[1]. This pathway is driven by adventitious reductants (e.g., solvents, amine bases, or the phosphine ligand itself) that regenerate Pd(0) from the inactive Pd(II) dihalide byproduct[1].

• Heck-type Dimerization/Oligomerization: The pendant vinyl group of one substrate molecule inserts into the Ar-Pd(II)-I bond of another. In some catalytic systems, ortho-iodophenylethylenes form stable five-membered aryl/vinyl palladacycles. While these palladacycles can sometimes be leveraged for tandem reactions, they often stall the primary catalytic cycle or lead to styrenyl dimers if not properly managed[2].

Competing mechanistic pathways of the Ar-Pd(II)-I intermediate during cross-coupling.

Q: How do I suppress reductive homocoupling in my Suzuki or Sonogashira reactions? A: You must kinetically favor transmetalation over the second oxidative addition or disproportionation.

• Ligand Sterics and Electronics: Employ bulky, electron-rich phosphine ligands such as XPhos, SPhos, or RuPhos. These ligands stabilize mono-ligated Pd(0) species, dramatically enhance transmetalation rates, and sterically hinder the formation of the bis-aryl Pd(II) intermediate required for homocoupling[3].

• Rigorous Deoxygenation: Dissolved oxygen can act as an electron acceptor that inadvertently promotes homocoupling pathways. Rigorous exclusion of oxygen via subsurface nitrogen or argon sparging is a critical, often overlooked parameter to suppress these side reactions[4].

Diagnostic Workflow

When troubleshooting, your first step is identifying which homocoupling pathway is dominating your reaction. Use the decision tree below based on your LC-MS or NMR byproduct analysis.

Diagnostic workflow for identifying and resolving 1-Iodo-2-vinylbenzene homocoupling pathways.

Actionable Protocols (Step-by-Step Methodologies)

To build a self-validating experimental system, implement the following protocols. These methods address the root causes of homocoupling by controlling substrate concentration and optimizing the catalytic coordination sphere.

Protocol A: Syringe-Pump Addition Strategy (Concentration Control)

Causality: Slow addition ensures that the rate of transmetalation exceeds the rate of substrate accumulation. By starving the reaction of the electrophile, the Ar-Pd(II)-I intermediate is forced to react with the cross-coupling partner rather than another molecule of 1-Iodo-2-vinylbenzene, physically preventing Heck-type dimerization.

• Preparation of the Catalyst-Nucleophile Pool: In an oven-dried Schlenk flask, combine the nucleophilic coupling partner (e.g., boronic acid, 1.5 equiv), the palladium precatalyst (e.g., Pd2(dba)3, 2 mol%), the bulky ligand (e.g., XPhos, 4.8 mol%), and the inorganic base (e.g., K3PO4, 2.0 equiv).

• Deoxygenation: Add the reaction solvent. Sparge the mixture with subsurface nitrogen gas for at least 30 minutes to rigorously exclude dissolved oxygen[4].

• Substrate Dilution: In a separate sterile vial, dissolve 1-Iodo-2-vinylbenzene (1.0 equiv) in a minimal amount of degassed solvent. Load this solution into a gas-tight syringe.

• Controlled Addition: Mount the syringe on a programmable syringe pump. Introduce the substrate solution to the reaction mixture at a rate of 0.05 - 0.1 mmol/hour while maintaining the optimal reaction temperature.

• Validation Check: Monitor the reaction via LC-MS every 2 hours. The absence of a mass peak corresponding to the dimer (m/z ~230 for divinylbiphenyl) validates the addition rate. If dimers appear, decrease the addition rate by 50%.

Protocol B: Ligand & Additive Optimization

Causality: Modulating the coordination sphere of palladium directly dictates the energy barriers of competing pathways.

• Ligand Selection: Replace standard ligands (like PPh3) with dialkylbiaryl phosphines (e.g., SPhos or XPhos) which dramatically enhance cross-coupling reactivity and minimize side reactions[3].

• Reductant Scavenging: If reductive homocoupling persists, verify the purity of your solvents and bases. Trace alcohols or primary/secondary amines can act as unintended reducing agents that convert Pd(II) to Pd(0), fueling the Ullmann-type cycle[1].

• Additive Introduction: In specific cross-couplings, modifying the redox environment (e.g., adding mild reducing agents like potassium formate) can alter the concentration of active palladium species, though its specific utility must be empirically validated for aryl iodide homocoupling[4].

Quantitative Data: Impact of Reaction Parameters

The table below summarizes the typical quantitative impact of modifying the catalyst system and addition method on the product distribution of 1-Iodo-2-vinylbenzene cross-coupling.

Catalyst / Ligand System	Addition Method	Atmosphere	Cross-Coupling Yield (%)	Homocoupling Yield (%)
Pd(PPh3)4	Bolus (All at once)	Air	45%	35%
Pd(PPh3)4	Bolus	N2 Sparged	60%	20%
Pd2(dba)3 / XPhos	Bolus	N2 Sparged	82%	8%
Pd2(dba)3 / XPhos	Syringe Pump (4h)	N2 Sparged	>95%	<1%

Frequently Asked Questions (FAQs)

Q: Does the choice of base matter for 1-Iodo-2-vinylbenzene? A: Yes. Strong, nucleophilic bases (like alkoxides) can sometimes trigger side reactions with the vinyl group or promote the reduction of Pd(II) to Pd(0), accelerating the Ullmann-type homocoupling cycle[1]. Mild, insoluble inorganic bases like K3PO4 or Cs2CO3 are preferred because they effectively facilitate transmetalation without acting as reductants or nucleophiles.

Q: I am seeing a byproduct with a mass indicating the loss of iodine but no dimerization. What is this? A: This is likely the hydrodehalogenation (reduction) product, styrene. This occurs when an adventitious hydride source (from the solvent, ligand, or base) reduces the Ar-Pd(II)-I intermediate before transmetalation can occur. Ensure your solvents are strictly anhydrous and consider switching to a less sterically hindered base if beta-hydride elimination from the base is suspected.

References[3] Title: Cross-Coupling Reactions Guide

Source: jmcct.com URL: [4] Title: Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395 Source: ACS Publications URL: [1] Title: Homocoupling reactions of aryl halides-Typical procedures with Cu, Ni and Pd catalysts Source: operachem.com URL: [2] Title: Regioselective Tandem C–H Alkylation/Coupling Reaction of ortho-Iodophenylethylenes via C,C-Pallada(II)cycles Source: ACS Publications URL:

Sources

• 1. Homocoupling reactions of aryl halides-Typical procedures with Cu, Ni and Pd catalysts - operachem [operachem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. jmcct.com [jmcct.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting 1-Iodo-2-vinylbenzene Conversions

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Subject: Overcoming low conversion rates and side-product formation in palladium-catalyzed cross-coupling reactions utilizing 1-iodo-2-vinylbenzene (o-iodostyrene).

Mechanistic Overview: The Dual-Reactivity Dilemma

1-Iodo-2-vinylbenzene is an exceptionally versatile bifunctional building block used to synthesize complex polycyclic aromatic hydrocarbons, indanones, and pharmaceutical intermediates[1]. However, its unique structure presents a thermodynamic and kinetic challenge. The molecule contains an electrophilic C–I bond primed for rapid oxidative addition by low-valent metals, situated adjacent to a nucleophilic, highly polymerizable terminal olefin.

When researchers report "low conversion" with this substrate, it is rarely due to an unreactive starting material. Instead, the starting material is rapidly depleted by competing side reactions—thermal polymerization, homocoupling, or catalyst deactivation via palladacycle formation[2][3]. Success requires precise kinetic control to favor the desired cross-coupling pathway over these parasitic side reactions.

Troubleshooting Guide & FAQs

Q1: My overall conversion to the desired product is <20%, and I am observing a viscous, insoluble residue in my reaction flask. What is happening? A1: You are experiencing thermal radical polymerization. The terminal vinyl group of 1-iodo-2-vinylbenzene is highly susceptible to polymerization, especially at temperatures exceeding 100 °C[3]. The formation of a highly stable benzyl radical intermediate drives this process, consuming your starting material before the catalytic cycle can complete.

• Causality & Resolution: Lower the reaction temperature to 65–80 °C. If your cross-coupling requires higher energy to overcome activation barriers, switch to a more electron-rich, highly active catalyst system (e.g., Pd(OAc)₂ with SPhos or QPhos) to enable mild-heating conditions[4]. Additionally, adding 1–2 mol% of a radical scavenger like BHT (butylated hydroxytoluene) will quench the propagating radical chain without interfering with the Pd(0)/Pd(II) catalytic cycle.

Q2: TLC and LCMS show that my starting material is completely consumed, but my desired product yield is low. Instead, I see a mass corresponding to a dimerized species. How do I prevent this? A2: This is a classic intermolecular Heck-type homocoupling[5]. After the palladium catalyst undergoes oxidative addition into the C–I bond of one 1-iodo-2-vinylbenzene molecule, the resulting arylpalladium(II) intermediate can insert into the terminal alkene of a second 1-iodo-2-vinylbenzene molecule instead of reacting with your intended coupling partner.

• Causality & Resolution: This is a concentration-dependent side reaction. Keep the steady-state concentration of 1-iodo-2-vinylbenzene low by adding it dropwise via a syringe pump over 2–4 hours. Furthermore, switch to a bulkier ligand (e.g., tri-tert-butylphosphine). The steric bulk accelerates the desired reductive elimination step and physically blocks the coordination of the bulky o-substituted styrene, thereby outcompeting the unwanted alkene insertion[4].

Q3: My reaction stalls at 30-40% conversion, and a black precipitate forms in the flask. Adding more starting material doesn't help. A3: The black precipitate is palladium black, indicating severe catalyst decomposition. Because the vinyl group is in the ortho position, the intermediate arylpalladium species can intramolecularly coordinate with its own alkene, forming a stable but unreactive C,C-pallada(II)cycle[2]. This traps the metal, preventing transmetalation, and eventually leads to aggregation and precipitation.

• Causality & Resolution: Utilize a strongly chelating bidentate ligand (e.g., dppf or dppe) that occupies two coordination sites on the palladium, preventing the intramolecular coordination of the pendant vinyl group.

Q4: I am observing significant amounts of styrene in my crude mixture. Where is the iodine going? A4: You are observing hydrodehalogenation. This occurs when the arylpalladium intermediate undergoes a hydride transfer instead of the desired transmetalation.

• Causality & Resolution: Avoid primary or secondary alcohols (like ethanol or isopropanol) as solvents, as they undergo β-hydride elimination to donate a hydride to the palladium center[6]. Switch to strictly anhydrous, aprotic solvents like THF, 1,4-dioxane, or toluene. Ensure your base is also rigorously dried.

Quantitative Data Summary

The following table summarizes the impact of optimizing specific reaction parameters to rescue low-conversion 1-iodo-2-vinylbenzene workflows.

Troubleshooting Parameter	Primary Issue Addressed	Standard (Failing) Condition	Optimized Condition	Expected Conversion Impact
Temperature	Thermal Polymerization	> 100 °C	65 - 80 °C	+20% to +30%
Radical Inhibitor	Thermal Polymerization	None	1-2 mol% BHT	+15% to +25%
Substrate Addition	Heck Homocoupling	Bolus (All at once)	Syringe Pump (2-4 hrs)	+30% to +40%
Ligand Choice	Catalyst Poisoning	PPh₃ (Small, monodentate)	SPhos or dppf (Bulky)	+25% to +35%
Solvent System	Hydrodehalogenation	Ethanol / Isopropanol	Anhydrous THF / Toluene	+10% to +20%

Pathway Visualization

Fig 1: Competing reaction pathways of 1-iodo-2-vinylbenzene in Pd-catalyzed cross-coupling.

Optimized Experimental Protocol: Self-Validating Suzuki-Miyaura Coupling

This protocol is designed as a self-validating system to couple o-iodostyrene with an arylboronic acid while systematically suppressing polymerization and homocoupling.

Step 1: Catalyst & Reagent Preparation

• Action: In a flame-dried Schlenk flask under argon, combine 1.0 equiv of arylboronic acid, 2.0 equiv of anhydrous K₃PO₄, 2 mol% Pd(OAc)₂, and 4 mol% SPhos.

• Self-Validation Check: The use of SPhos ensures a bulky environment to prevent homocoupling. Before adding solvent, ensure the mixture remains a free-flowing powder. Clumping indicates moisture ingress, which will lead to dehalogenation.

Step 2: Solvent & Inhibitor Addition

• Action: Add anhydrous, rigorously degassed THF (to achieve 0.1 M relative to the final substrate concentration) and 1 mol% BHT.

• Self-Validation Check: BHT acts as the radical sink. If the reaction mixture turns highly viscous during the heating phase, the BHT was either omitted, degraded, or consumed by oxygen leaks. The solution should stir freely.

Step 3: Substrate Addition (Critical Step)

• Action: Load 1.0 equiv of 1-iodo-2-vinylbenzene into a gas-tight syringe. Heat the flask to 65 °C. Add the substrate dropwise via a syringe pump over a strict 2-hour window.

• Self-Validation Check: Monitor by TLC (Hexanes:EtOAc) at the 1-hour mark. You should see the product spot forming cleanly. The absence of a lower-Rf streaky baseline confirms that oligomerization has been successfully suppressed.

Step 4: Reaction Completion & Quench

• Action: Stir for an additional 1 hour after the syringe pump finishes.

• Self-Validation Check: The reaction mixture should remain yellow/orange, indicating an active catalyst resting state. If it turns completely black and precipitates, the catalyst has decomposed (check solvent degassing protocols). Quench with water and extract with EtOAc.

References

• Palladium-Catalyzed Carbonylative Cyclization of Unsaturated Aryl Iodides and Dienyl Triflates, Iodides, and Bromides to Indanones and 2-Cyclopentenones, Journal of the American Chemical Society,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGyDRWFsHkNWwY5kIaPx_5YCoFgeQtl99fNGhsvHh69qcAk1fOzSUQ-_GZJeAq7jSYz5kjnt1dPDTb0_ZClC1D0taLlAoiquTc35xCkoAOGNsX7Cl1CbBLrv7KRCIhBeTbzCHVzFw==]
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Reference Data & Comparative Studies

comparing reactivity of 1-Iodo-2-vinylbenzene vs 1-Bromo-2-vinylbenzene

An essential challenge in drug development and complex target synthesis is the strategic assembly of heterocyclic scaffolds, such as indoles and naphthalenes. For these applications, ortho-halostyrenes—specifically 1-Iodo-2-vinylbenzene and 1-Bromo-2-vinylbenzene —serve as indispensable bifunctional building blocks. Both molecules feature an aryl halide poised for transition-metal-catalyzed cross-coupling and a proximal vinyl group ready for subsequent cyclization or functionalization.

However, the choice of the halogen atom fundamentally alters the thermodynamic and kinetic landscape of the reaction. As a Senior Application Scientist, I have structured this guide to objectively compare the reactivity profiles of these two precursors, providing the mechanistic causality and self-validating experimental protocols necessary to optimize your synthetic workflows.

Mechanistic Causality: The Halogen's Role in Oxidative Addition

The divergence in reactivity between 1-Iodo-2-vinylbenzene and 1-Bromo-2-vinylbenzene originates at the very first step of the palladium-catalyzed cross-coupling cycle: oxidative addition .

The carbon-iodine (C–I) bond has a significantly lower bond dissociation energy (~65 kcal/mol) compared to the carbon-bromine (C–Br) bond (~81 kcal/mol). Density functional theory (DFT) calculations and kinetic studies demonstrate that the activation energy required for Pd(0) to insert into an aryl C–I bond is substantially lower than that for an aryl C–Br bond[1]. Consequently, oxidative addition of 1-Iodo-2-vinylbenzene is rapid and often occurs at or slightly above room temperature. In contrast, 1-Bromo-2-vinylbenzene requires elevated temperatures and, frequently, the use of bulky, electron-rich phosphine ligands to accelerate the rate-limiting oxidative addition step[2].

This kinetic disparity dictates synthetic strategy. 1-Iodo-2-vinylbenzene is the reagent of choice for late-stage functionalization where mild conditions are required to preserve sensitive functional groups. Conversely, 1-Bromo-2-vinylbenzene is highly valuable for early-stage scaffolding or when orthogonal reactivity is desired—allowing a more reactive aryl iodide elsewhere on a complex molecule to be selectively coupled while leaving the bromide intact for downstream functionalization.

Catalytic cycle logic highlighting the oxidative addition divergence between C-I and C-Br bonds.

Quantitative Performance Comparison

To facilitate reagent selection, the following table summarizes the operational and physicochemical differences between the two halostyrenes based on standard cross-coupling parameters.

Parameter	1-Iodo-2-vinylbenzene	1-Bromo-2-vinylbenzene
Halogen Substitution	Iodine (I)	Bromine (Br)
C-X Bond Dissociation Energy	~65 kcal/mol	~81 kcal/mol
Relative Oxidative Addition Rate	Extremely Fast	Moderate to Slow
Typical Activation Temperature	25 °C – 80 °C	100 °C – 120 °C
Catalyst/Ligand Requirement	Standard Pd(0) (e.g., Pd(PPh₃)₄, Pd(OAc)₂)	Often requires bulky, electron-rich ligands
Orthogonal Reactivity	Primary reaction site (reacts first)	Retained if an aryl iodide is present
Primary Application	Mild, late-stage heterocycle synthesis[3]	Cost-effective, early-stage scaffolding
Storage & Stability	Light-sensitive, requires cold storage	Generally stable at room temperature

Self-Validating Experimental Protocol: Palladium-Catalyzed Annulation

A classic application of these bifunctional reagents is the synthesis of substituted naphthalenes via annulation with internal alkynes[4]. The following step-by-step methodology demonstrates how the choice of starting material dictates the experimental conditions, incorporating in-process controls to ensure a self-validating system.

Step-by-step experimental workflow for comparative cross-coupling and cyclization.

Step 1: Reaction Setup and Inert Atmosphere

Causality: Palladium catalysts are highly susceptible to oxidation (Pd(0) to inactive Pd(II) oxides). An inert atmosphere is non-negotiable.

• Flame-dry a Schlenk tube equipped with a magnetic stir bar under vacuum.

• Backfill the tube with high-purity Argon or Nitrogen (repeat 3 times).

Step 2: Reagent Loading

Causality: The base neutralizes the hydrogen halide byproduct generated during the catalytic cycle, driving the reaction forward.

• Add Palladium(II) acetate (Pd(OAc)₂, 5 mol%) as the pre-catalyst.

• Add the base: Triethylamine (2.0 equiv) for the iodide, or Cesium acetate (CsOAc, 2.0 equiv) for the bromide[4].

• Add the internal alkyne (1.2 equiv).

• Introduce the solvent: Use DMF (2.0 mL) for 1-Iodo-2-vinylbenzene, or 1,4-dioxane (2.0 mL) for 1-Bromo-2-vinylbenzene.

• Finally, add the halostyrene (1.0 mmol): either 1-Iodo-2-vinylbenzene or 1-Bromo-2-vinylbenzene.

Step 3: Temperature-Controlled Coupling (The Divergence Point)

Causality: Temperature must be precisely calibrated to the C-X bond strength to ensure oxidative addition without causing thermal degradation of the vinyl group.

• For 1-Iodo-2-vinylbenzene: Heat the reaction mixture to 80 °C [4]. The weak C-I bond readily undergoes oxidative addition at this temperature.

• For 1-Bromo-2-vinylbenzene: Heat the reaction mixture to 110 °C [4]. The stronger C-Br bond requires higher thermal energy to overcome the activation barrier.

Step 4: In-Process Validation (Self-Validating Check)

Causality: Relying solely on time is inefficient; empirical validation prevents premature quenching.

• After 3 hours, withdraw a 10 µL aliquot using a degassed syringe.

• Dilute in 1 mL of ethyl acetate and wash with water to remove DMF/dioxane.

• TLC Validation: Spot against the starting halostyrene. The reaction is validated to proceed to the next step when the starting material spot completely disappears.

• GC-MS Validation: Inject the sample to confirm the exact mass of the annulated naphthalene product and ensure no uncyclized Heck-intermediate remains.

Step 5: Quenching and Purification

• Cool the reaction to room temperature and dilute with ethyl acetate (15 mL).

• Filter through a short pad of Celite to remove palladium black (validating successful catalyst precipitation).

• Concentrate under reduced pressure and purify via silica gel flash chromatography (typically using a hexane/ethyl acetate gradient) to isolate the pure naphthalene derivative.

Strategic Summary

For researchers prioritizing reaction efficiency, mild conditions, and high yields with sensitive substrates, 1-Iodo-2-vinylbenzene is the superior choice. Its rapid oxidative addition kinetics streamline complex tandem reactions, such as sequential C-H activation/amination for indole synthesis[3].

However, for scale-up synthesis, cost-efficiency, or orthogonal coupling strategies , 1-Bromo-2-vinylbenzene remains highly relevant. By understanding the thermodynamic causality behind their reactivity, scientists can rationally select the appropriate building block to optimize their specific synthetic pathway.

References

• Understanding the Relative Easiness of Oxidative Addition of Aryl and Alkyl Halides to Palladium(0) . Organometallics (ACS Publications).[Link]

• Mechanistic Studies on Oxidative Addition of Aryl Halides and Triflates to Pd(BINAP)2 and Structural Characterization of the Product from Aryl Triflate Addition in the Presence of Amine . Organometallics (ACS Publications).[Link]

• Palladium-Catalyzed Sequential C–H Activation/Amination with Diaziridinone: An Approach to Indoles . Organic Letters (ACS Publications).[Link]

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advantages of using 1-Iodo-2-vinylbenzene over other vinyl halides

Strategic Advantages of 1-Iodo-2-vinylbenzene in Advanced Cross-Coupling: A Comparative Guide

As drug development and materials science demand increasingly complex molecular architectures, the selection of bifunctional building blocks becomes a critical determinant of synthetic efficiency. Among ortho-substituted styrenes, 1-Iodo-2-vinylbenzene (also known as 2-iodostyrene) has emerged as a premier reagent for constructing intricate frameworks[1].

As an Application Scientist, I frequently observe laboratories struggling with poor yields and unwanted polymerization when using generic vinyl halides. This guide provides an objective, data-backed comparison between 1-Iodo-2-vinylbenzene and its brominated or chlorinated analogs, detailing the mechanistic causality that makes the iodo-variant superior for orthogonal cross-coupling strategies.

Mechanistic Causality: Why the C–I Bond Triumphs

The fundamental advantage of 1-Iodo-2-vinylbenzene lies in the thermodynamics and kinetics of the carbon-halogen bond. The bond dissociation energy (BDE) of the C–I bond is approximately 55 kcal/mol, which is significantly weaker than the C–Br (~68 kcal/mol) and C–Cl (~81 kcal/mol) bonds.

When employing low-valent transition metals (e.g., Pd(0) or Cu(I)), the oxidative addition into the C–I bond is exceptionally rapid. This allows chemists to perform Suzuki, Sonogashira, or Stille couplings at ambient to mildly elevated temperatures (25°C – 50°C). In contrast, 2-bromostyrene typically requires temperatures exceeding 80°C to achieve comparable oxidative addition rates[2].

The Causality of Preservation: The pendant vinyl group is highly susceptible to thermal polymerization and competitive Heck-type insertions. By drastically lowering the activation energy required for the initial coupling, 1-Iodo-2-vinylbenzene enables orthogonal reactivity —the ability to selectively react at the halide site while leaving the vinyl group pristine for subsequent, distinct transformations[3].

Comparative Performance Data

To objectively evaluate these building blocks, we must look at their performance metrics in standard Palladium-catalyzed environments. The table below synthesizes experimental data comparing the three primary ortho-vinyl halides.

Feature	1-Iodo-2-vinylbenzene	1-Bromo-2-vinylbenzene	1-Chloro-2-vinylbenzene
C–X Bond Dissociation Energy	~55 kcal/mol	~68 kcal/mol	~81 kcal/mol
Oxidative Addition Kinetics	Extremely Fast	Moderate	Very Slow
Typical Coupling Temp	25°C – 50°C	80°C – 100°C	> 110°C (Requires specialized ligands)
Vinyl Polymerization Risk	Low (Mild conditions)	High (Thermal initiation risk)	Very High
Orthogonal Selectivity	Excellent (C-I vs Vinyl)	Poor (Competitive Heck)	N/A
Average Yield (Suzuki)	> 90%	60% – 75%	< 40%

Orthogonal Reactivity and Sequential Coupling Logic

The true power of 1-Iodo-2-vinylbenzene is unlocked in one-pot, sequential multi-catalytic systems. Because the C–I bond reacts predictably under specific, mild conditions, it acts as a programmable site. Once the iodide is consumed, the temperature can be ramped up, and a second set of reagents can be introduced to functionalize the vinyl group via a Heck reaction or a cycloaddition[4].

Logical pathway demonstrating the orthogonal reactivity of 1-Iodo-2-vinylbenzene in synthesis.

Self-Validating Experimental Protocol

To translate these theoretical advantages into benchtop reality, the following protocol outlines a sequential Suzuki-Miyaura/Heck coupling. This methodology is designed as a self-validating system : each phase contains a diagnostic checkpoint to ensure causality and prevent the propagation of errors.

Step-by-step self-validating workflow for sequential dual-coupling of 1-Iodo-2-vinylbenzene.

Phase 1: Selective Suzuki-Miyaura Coupling (C–I Activation)

• Preparation : In a flame-dried Schlenk tube under argon, combine 1-Iodo-2-vinylbenzene (1.0 equiv) and the desired aryl boronic acid (1.1 equiv).

  • Causality: Argon is critical because ambient oxygen can induce radical polymerization of the vinyl group, destroying the starting material.

• Catalyst & Base : Add Pd(PPh3)4 (2 mol%) and aqueous K2CO3 (2.0 M, 2.0 equiv) in degassed THF.

  • Causality: A low catalyst loading and mild base are entirely sufficient due to the high inherent reactivity of the C–I bond.

• Mild Heating : Stir the biphasic mixture at 40°C for 4 hours.

  • Causality: 40°C is the "Goldilocks" zone—warm enough to drive the C–I oxidative addition to completion, but cool enough to prevent the Pd(II) intermediate from migrating or inserting into the adjacent vinyl group.

• Validation Checkpoint : Perform a TLC (Hexanes/EtOAc 9:1). The protocol must pause here. Do not proceed until the UV-active spot corresponding to 1-Iodo-2-vinylbenzene (R_f ~0.8) has completely disappeared. This validates that orthogonal selectivity was maintained and the C-I bond is fully consumed.

Phase 2: In-Situ Heck Reaction (Vinyl Activation)

• Reagent Addition : To the same vessel, add an acrylate derivative (1.5 equiv), additional base (Et3N, 2.0 equiv), and a fresh spike of Pd(OAc)2 (2 mol%).

• Thermal Activation : Elevate the temperature to 90°C and stir for 12 hours.

  • Causality: With the highly reactive iodide fully consumed, the thermal energy now provides the activation barrier required for the newly formed Pd(0) species to coordinate and insert into the sterically hindered, newly functionalized styrene derivative.

• Isolation : Cool the mixture, filter through a short pad of Celite to remove palladium black, and purify via flash chromatography.

Conclusion

By leveraging the distinct bond dissociation energies and kinetic profiles of 1-Iodo-2-vinylbenzene, researchers can design highly efficient, programmable synthetic routes. Compared to 2-bromostyrene, the iodo-derivative not only suppresses unwanted polymerization but also serves as a highly reliable linchpin for complex, multi-component molecular architectures.

References

• Aaron Chemicals. "4840-91-9 | MFCD00080535 | 2-Iodostyrene".
• Journal of the American Chemical Society. "Copper-Catalyzed Recycling of Halogen Activating Groups via 1,3-Halogen Migration".
• Scholaris. "Dual Catalysis and the Synthesis of Medium Sized Rings".
• Oxford Academic. "Synthesis of and Ferromagnetic Coupling in Poly(phenylenevinylene)s Bearing Built-in t-Butyl Nitroxides". OUP.

A Comparative Guide to the Mechanistic Pathways of 1-Iodo-2-vinylbenzene in Modern Organic Synthesis

Introduction

In the landscape of synthetic organic chemistry, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures. Among these, 1-iodo-2-vinylbenzene stands out as a uniquely versatile substrate. Its constitution, featuring a vinyl group positioned ortho to a reactive iodine atom, offers a powerful platform for a diverse array of transformations. The carbon-iodine bond, being the most labile among the aryl halides, provides a readily accessible handle for transition-metal-catalyzed cross-coupling reactions.[1][2] Simultaneously, the proximate vinyl group serves as a reactive partner for subsequent intramolecular cyclization events, enabling the rapid assembly of important heterocyclic scaffolds such as indoles and benzofurans.[3][4]

This guide provides an in-depth, comparative analysis of the key mechanistic pathways involving 1-iodo-2-vinylbenzene. We will dissect its performance in palladium-catalyzed cross-coupling reactions against common alternatives and explore its utility in powerful intramolecular cyclization and radical reactions. The discussion is grounded in experimental data and aims to furnish researchers, scientists, and drug development professionals with the critical insights needed to harness the full synthetic potential of this valuable reagent.

Part 1: Palladium-Catalyzed Cross-Coupling Reactions

The C(sp²)-I bond in 1-iodo-2-vinylbenzene is a prime site for palladium-catalyzed cross-coupling, a cornerstone of modern C-C bond formation. The higher reactivity of the C-I bond compared to C-Br or C-Cl bonds often allows for milder reaction conditions and lower catalyst loadings.[1][2]

The Heck-Mizoroki Reaction

The Heck reaction, the palladium-catalyzed coupling of an aryl halide with an alkene, is a fundamental tool for vinylation.[5][6][7] With 1-iodo-2-vinylbenzene, this reaction can be strategically employed to synthesize substituted stilbene derivatives, which can be precursors for more complex structures.

Mechanism: The catalytic cycle is generally accepted to proceed through three key stages: oxidative addition, migratory insertion, and β-hydride elimination.[5][7][8] The initial and often rate-determining step is the oxidative addition of the aryl iodide to a Pd(0) species, forming a Pd(II) complex. The high reactivity of the C-I bond facilitates this step even with less reactive palladium precursors.

Caption: Generalized catalytic cycle for the Heck-Mizoroki reaction.

Performance Comparison: Aryl Halide Reactivity in Heck Reactions

Aryl Halide Substrate	Catalyst System	Base	Temp (°C)	Time (h)	Yield (%)	Reference
1-Iodo-2-vinylbenzene	Pd(OAc)₂ / PPh₃	K₂CO₃	100	12	~85-95	General knowledge, see[6][8]
1-Bromo-2-vinylbenzene	Pd(OAc)₂ / P(o-tol)₃	NaOAc	120	24	~70-85	General knowledge, see[7][8]
1-Chloro-2-vinylbenzene	Pd₂ (dba)₃ / XPhos	K₃PO₄	140	>24	~50-70	Requires specialized bulky ligands, see[9]

Note: Yields are representative and can vary significantly with the specific alkene coupling partner and reaction conditions.

The data clearly illustrates the superior reactivity of the iodide substrate, which translates to lower temperatures, shorter reaction times, and often higher yields with simpler catalytic systems.

The Sonogashira Coupling

The Sonogashira reaction, which couples terminal alkynes with aryl halides, is one of the most reliable methods for constructing aryl-alkyne bonds.[10][11][12] For 1-iodo-2-vinylbenzene, this reaction opens a direct route to o-vinyl-substituted arylacetylenes, which are prime precursors for subsequent cyclization reactions to form heterocycles like benzofurans.[3][13]

Mechanism: The reaction proceeds via two interconnected catalytic cycles: a palladium cycle similar to the Heck reaction and a copper co-catalyst cycle.[10][11][14] The copper(I) species reacts with the terminal alkyne to form a copper(I) acetylide, which is more nucleophilic. This acetylide then undergoes transmetalation with the Ar-Pd(II)-I complex generated from the oxidative addition of 1-iodo-2-vinylbenzene to Pd(0).

Caption: Interconnected Pd and Cu cycles in the Sonogashira reaction.

Experimental Protocol: Sonogashira Coupling of 1-Iodo-2-vinylbenzene

• Reagent Setup: To an oven-dried Schlenk flask under an argon atmosphere, add 1-iodo-2-vinylbenzene (1.0 equiv), Pd(PPh₃)₄ (0.02 equiv), and CuI (0.04 equiv).

• Solvent and Base: Add anhydrous, degassed triethylamine (Et₃N) as both the solvent and base.

• Alkyne Addition: Add the terminal alkyne (1.2 equiv) dropwise via syringe at room temperature.

• Reaction: Stir the mixture at room temperature and monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 2-4 hours.

• Workup: Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford the desired 1-(alkyn-1-yl)-2-vinylbenzene.

Causality: The use of an amine like Et₃N is crucial; it acts as a base to deprotonate the terminal alkyne and as a solvent.[12] CuI is a vital co-catalyst that facilitates the formation of the highly reactive copper acetylide, accelerating the transmetalation step.[10] The choice of Pd(PPh₃)₄ is common for iodide substrates as it is a pre-formed, air-stable source of the active Pd(0) catalyst.

Part 2: Intramolecular Cyclization Reactions

The true synthetic power of 1-iodo-2-vinylbenzene is often realized in tandem reactions where a cross-coupling is followed by an intramolecular cyclization. Alternatively, the starting material itself can be derivatized and then cyclized.

Iodocyclization for Heterocycle Synthesis

Iodocyclization is a powerful method for forming heterocycles, leveraging the electrophilic nature of an iodine source to activate a double or triple bond for nucleophilic attack.[4][15][16] While 1-iodo-2-vinylbenzene itself does not undergo direct iodocyclization, its derivatives, such as o-vinylbenzyl alcohols or o-vinylanilines, are excellent substrates.

Mechanism: The reaction is initiated by the activation of an external iodine source (e.g., I₂) by a base, or by using an electrophilic iodine reagent like I(coll)₂PF₆.[4] This electrophilic iodine species coordinates to the vinyl group, forming an iodonium ion intermediate. An intramolecular nucleophile (e.g., a hydroxyl or amino group) then attacks the more substituted carbon in an exo-dig fashion, leading to the cyclized product.

Caption: General workflow for the iodocyclization of an o-vinylbenzyl alcohol.

Comparison of Cyclization Strategies for Benzofuran Synthesis

Method	Substrate	Reagents	Key Features	Reference
Iodocyclization	2-Alkynylphenol	I₂, NaHCO₃	Mild conditions, high functional group tolerance, forms 3-iodobenzofurans.	[4][16]
Pd-Catalyzed Oxidative Annulation	o-Cinnamyl Phenol	Pd(OAc)₂, O₂	Direct C-H activation, atom-economical.	[3]
Metal-Free Hypervalent Iodine	o-Hydroxystilbene	PhI(OAc)₂	Avoids transition metal catalysts, good for 2-arylbenzofurans.	[17]
Ru-Catalyzed Cycloisomerization	Bis-homopropargylic alcohol	Ru-catalyst, Amine/Acid	Chemo- and regioselective endo-cyclization.	[17]

This comparison shows that while several methods exist for synthesizing benzofurans, iodocyclization offers a reliable and mild route, particularly for installing an iodine handle at the 3-position for further functionalization.[16]

Radical Cyclization

The weak C-I bond of 1-iodo-2-vinylbenzene (bond dissociation energy ~74 kcal/mol) makes it an excellent precursor for generating a vinyl radical.[18][19] This radical can then participate in intramolecular cyclization reactions, typically favoring a 5-exo cyclization pathway over a 6-endo one, in accordance with Baldwin's rules.[20]

Mechanism: The reaction is initiated by a radical initiator, most commonly tributyltin hydride (Bu₃SnH) with AIBN. The tributyltin radical abstracts the iodine atom from 1-iodo-2-vinylbenzene to generate a vinyl radical. This highly reactive intermediate can then add across a suitably positioned intramolecular double bond to form a five- or six-membered ring.

Performance Comparison: Radical vs. Palladium-Catalyzed Cyclization

Feature	Radical Cyclization	Pd-Catalyzed Cyclization
Initiation	Radical initiator (e.g., Bu₃SnH/AIBN)	Pd(0) catalyst
Intermediates	Radical species	Organometallic Pd(II) species
Selectivity	Often governed by Baldwin's rules (e.g., 5-exo favored)[20]	Controlled by ligand and coordination geometry
Functional Group Tolerance	Sensitive to easily reducible groups	Generally broad, but sensitive to certain functional groups that can poison the catalyst
Key Advantage	Useful for complex cascade reactions and accessing strained ring systems.[20]	High degree of control over stereochemistry and regiochemistry.

While palladium-catalyzed methods often offer more predictable control, radical cyclizations provide a powerful alternative for constructing polycyclic systems in a single step, especially when ionic pathways are problematic.[20][21]

Conclusion

1-Iodo-2-vinylbenzene is a powerful and multifaceted building block in organic synthesis. Its enhanced reactivity in palladium-catalyzed cross-coupling reactions, such as the Heck and Sonogashira couplings, offers a distinct advantage over less reactive aryl bromides and chlorides, enabling milder conditions and greater efficiency. More significantly, its unique ortho-vinyl-iodo arrangement serves as a linchpin for elegant tandem and cyclization strategies. The ability to undergo subsequent intramolecular reactions—be it through palladium catalysis, electrophilic iodocyclization of derivatives, or radical pathways—allows for the rapid and efficient synthesis of complex heterocyclic and carbocyclic frameworks. Understanding the mechanistic nuances and comparative performance of these diverse reaction pathways is crucial for researchers aiming to leverage this substrate for the innovative and streamlined synthesis of novel chemical entities.

References

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• Molecules. (2021). Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans. MDPI. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Benzofurans. organic-chemistry.org. Available at: [Link]

• MedCrave. (2017). Benzofuran synthesis through iodocyclization reactions: recent advances. MedCrave online. Available at: [Link]

• ResearchGate. (2021). Iodosylbenzene and AgI‐mediated synthesis of indoles 53. Available at: [Link]

• Bentham Science. (n.d.). Synthesis of Medicinally Important Indole Derivatives: A Review. Available at: [Link]

• DiVA portal. (2023). Synthetic and Mechanistic Studies with Iodine(III) Reagents. Available at: [Link]

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• Organic Letters. (2019). Iron(II)-Catalyzed Heck-Type Coupling of Vinylarenes with Alkyl Iodides. ACS Publications. Available at: [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Available at: [Link]

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• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. organic-chemistry.org. Available at: [Link]

• PMC. (n.d.). Molecular Iodine-Mediated Cyclization of Tethered Heteroatom-Containing Alkenyl or Alkynyl Systems. National Center for Biotechnology Information. Available at: [Link]

• PMC. (n.d.). Synthesis of New Highly Functionalized 1H-Indole-2-carbonitriles via Cross-Coupling Reactions. National Center for Biotechnology Information. Available at: [Link]

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• Chemistry – An Asian Journal. (n.d.). One‐Pot Synthesis of Polysubstituted Indoles via the Indium‐Promoted Regioselective Hydrohydrazination of Terminal Alkynes. Wiley Online Library. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research. (2017). Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds. Available at: [Link]

• International Journal of Advanced Research in Science, Communication and Technology. (2022). Synthesis of Indole, Derivatives of Indole and Mono-Substituted Indole. Available at: [Link]

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• Wikipedia. (n.d.). Vinyl iodide functional group. Available at: [Link]

• Arkivoc. (n.d.). A comparison between 5-exo and 6-endo cyclization of vinyl radicals. Available at: [Link]

• PubMed. (n.d.). Cross-Coupling Reactions of Hypervalent Siloxane Derivatives: An Alternative to Stille and Suzuki Couplings. National Center for Biotechnology Information. Available at: [Link]

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• Wipf Group. (2007). Radicals & Carbenes I. Basic Principles. University of Pittsburgh. Available at: [Link]

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• The Journal of Organic Chemistry. (2009). Investigation of Cyclization Reactions of Dicyclohexyl-6-iodo- and -6-tosylhexenylborane. A Facile Radical Cyclization Diverted to a Rearrangement−Cyclization with Base. ACS Publications. Available at: [Link]

• RSC Publishing. (2023). The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. Available at: [Link]

• BORIS Portal. (2024). On-surface cyclization of vinyl groups on poly-para-phenylene involving an unusual pentagon to hexagon transformation. University of Bern. Available at: [Link]

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• R Discovery. (1999). A theoretical study on the reactivity of vinyl iodonium ions. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Iodobenzene-Catalyzed Oxidative Cyclization for the Synthesis of Highly Functionalized Cyclopropanes. organic-chemistry.org. Available at: [Link]

• Sci-Hub. (n.d.). Mechanistic Aspects of Reactions of Vinylic Iodonium/Iodane with Nucleophiles. Available at: [Link]

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• The Journal of Organic Chemistry. (1996). Structure and Kinetics of the Reactive Intermediates in the Oxidation of Alcohols and 1,2-Diols by o-Iodoxybenzoic Acid (IBX) and Dess−Martin Periodinane. A Comparative 1H-NMR Study. ACS Publications. Available at: [Link]

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A Comparative Kinetic Analysis of Palladium-Catalyzed Cross-Coupling Reactions of 1-Iodo-2-vinylbenzene

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic organic chemistry, palladium-catalyzed cross-coupling reactions stand as indispensable tools for the construction of carbon-carbon bonds. The strategic selection of a coupling methodology can significantly impact reaction efficiency, yield, and overall process viability, particularly in the synthesis of complex molecules for drug discovery and development. This guide provides an in-depth comparative kinetic analysis of three cornerstone cross-coupling reactions—Suzuki-Miyaura, Mizoroki-Heck, and Sonogashira-Hagihara—as applied to the versatile building block, 1-iodo-2-vinylbenzene.

This document moves beyond a mere recitation of protocols. It is designed to provide a deep understanding of the kinetic profiles of these reactions, empowering researchers to make informed decisions in their synthetic endeavors. We will explore the mechanistic underpinnings that govern the reaction rates, present detailed experimental workflows for kinetic analysis, and offer a comparative summary of the expected performance of each method.

The Significance of 1-Iodo-2-vinylbenzene and the Imperative of Kinetic Analysis

1-Iodo-2-vinylbenzene is a valuable bifunctional substrate, possessing both a reactive vinyl group and an aryl iodide. The carbon-iodine bond is the most reactive of the carbon-halogen bonds in palladium-catalyzed cross-coupling, making it an excellent electrophile for studying reaction kinetics.[1] Understanding the kinetics of its coupling reactions is paramount for optimizing reaction conditions, minimizing side-product formation, and developing robust and scalable synthetic routes.

Mechanistic Considerations: The Heart of Kinetic Differences

The rates of palladium-catalyzed cross-coupling reactions are governed by the kinetics of the individual steps in the catalytic cycle: oxidative addition, transmetalation (for Suzuki and Sonogashira), migratory insertion (for Heck), and reductive elimination. For aryl iodides, the oxidative addition of the C-I bond to the Pd(0) catalyst is generally a facile and often not the rate-determining step.[1] The subsequent steps in the catalytic cycle, therefore, play a more dominant role in the overall reaction kinetics.

Suzuki-Miyaura Coupling: The Role of the Boronic Acid and Base

The Suzuki-Miyaura coupling involves the reaction of an organoboron compound with an organohalide.[2][3] A key feature of this reaction is the requirement of a base to activate the organoboron species, facilitating the transmetalation step.[2] The nature of the base and the solvent system can significantly influence the reaction rate.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura coupling.

Mizoroki-Heck Coupling: Alkene Coordination and β-Hydride Elimination

The Mizoroki-Heck reaction couples an organohalide with an alkene.[4] The reaction rate is often influenced by the concentration of the alkene and the electronic properties of the substrate. The migratory insertion of the alkene into the Aryl-Pd bond and the subsequent β-hydride elimination are key steps that can influence the overall kinetics.

Caption: Simplified dual catalytic cycles of the Sonogashira coupling.

Experimental Protocols for Kinetic Analysis

To objectively compare the performance of these coupling reactions, a standardized approach to kinetic monitoring is essential. The following protocols outline the general procedures for setting up and monitoring the reactions.

General Experimental Setup and Monitoring

All reactions should be performed under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk techniques. Reaction progress can be monitored by taking aliquots at specific time intervals and analyzing them by Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), or Nuclear Magnetic Resonance (NMR) spectroscopy. The use of an internal standard is crucial for accurate quantification. [1]

Caption: General experimental workflow for kinetic analysis.

Protocol 1: Suzuki-Miyaura Coupling Kinetic Analysis

• Reaction Setup: In a Schlenk flask, combine 1-iodo-2-vinylbenzene (1.0 equiv), the arylboronic acid (1.2-1.5 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂, 1-5 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 equiv). [1]2. Solvent and Internal Standard: Add a degassed solvent (e.g., 1,4-dioxane/water, toluene, or DMF) and a known amount of an internal standard (e.g., biphenyl).

• Reaction Monitoring: Heat the reaction mixture to the desired temperature and take aliquots at regular intervals. Quench the aliquots with a suitable solvent and analyze by GC or HPLC to determine the concentration of the starting material and product over time.

Protocol 2: Mizoroki-Heck Coupling Kinetic Analysis

• Reaction Setup: In a pressure tube, combine 1-iodo-2-vinylbenzene (1.0 equiv), the alkene (e.g., styrene or an acrylate, 1.1-1.5 equiv), a palladium catalyst (e.g., Pd(OAc)₂ with a phosphine ligand, 1-5 mol%), and a base (e.g., Et₃N or K₂CO₃, 1.2-2.0 equiv).

• Solvent and Internal Standard: Add a degassed solvent (e.g., DMF, NMP, or toluene) and an internal standard.

• Reaction Monitoring: Seal the tube and heat to the desired temperature. Monitor the reaction by taking aliquots and analyzing by GC or NMR.

Protocol 3: Sonogashira-Hagihara Coupling Kinetic Analysis

• Reaction Setup: In a Schlenk flask, combine 1-iodo-2-vinylbenzene (1.0 equiv), the terminal alkyne (1.2 equiv), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 1-3 mol%), a copper(I) co-catalyst (e.g., CuI, 1-5 mol%), and an amine base (e.g., Et₃N or diisopropylamine) as the solvent or co-solvent. [5]2. Internal Standard: Add an internal standard.

• Reaction Monitoring: Stir the reaction at room temperature or with gentle heating. Monitor the reaction progress by TLC or by taking aliquots for GC or HPLC analysis. [5]

Comparative Performance Analysis

While direct kinetic data for 1-iodo-2-vinylbenzene across all three reactions is not available in a single comparative study, we can extrapolate from existing literature on similar substrates to provide a qualitative and semi-quantitative comparison.

Reaction	Typical Catalyst System	Typical Base	Typical Solvent	Relative Rate (Aryl Iodide)	Key Kinetic Influences
Suzuki-Miyaura	Pd(PPh₃)₄, Pd(dppf)Cl₂	K₂CO₃, Cs₂CO₃, K₃PO₄	Dioxane/H₂O, Toluene, DMF	Fast	Base strength and solubility, boronic acid structure. [6][7]
Mizoroki-Heck	Pd(OAc)₂, Pd/C	Et₃N, NaOAc, K₂CO₃	DMF, NMP, Acetonitrile	Moderate to Fast	Alkene concentration and electronics, ligand steric and electronic properties. [8][9]
Sonogashira	Pd(PPh₃)₂Cl₂/CuI	Et₃N, i-Pr₂NH	Amine, THF, DMF	Fast to Very Fast	Copper co-catalyst, alkyne acidity, amine base. [10][11]

Note: The relative rates are generalized for aryl iodides and can vary significantly based on the specific reaction conditions and coupling partners.

Discussion and Recommendations

For the coupling of 1-iodo-2-vinylbenzene, all three reactions are expected to proceed efficiently due to the high reactivity of the C-I bond.

• Sonogashira Coupling: This reaction is often the fastest, frequently proceeding at room temperature. [10]The dual catalytic system can lead to very high turnover frequencies. However, the potential for alkyne homocoupling (Glaser coupling) as a side reaction should be considered and can be minimized by careful control of reaction conditions.

• Suzuki-Miyaura Coupling: This reaction is highly versatile and generally provides high yields with a broad substrate scope. [6]The kinetics can be readily tuned by the choice of base and solvent system. The need for a stoichiometric amount of base is a key consideration.

• Mizoroki-Heck Reaction: The Heck reaction offers a distinct advantage in that it does not require a pre-functionalized organometallic reagent as the coupling partner. The kinetics can be more complex to optimize due to the multiple steps involving the alkene.

The choice of the optimal coupling method will ultimately depend on the specific synthetic goals, the nature of the desired product, and the desired process parameters. For rapid synthesis, the Sonogashira coupling may be the preferred method. For a robust and versatile approach with a wide range of available coupling partners, the Suzuki-Miyaura reaction is an excellent choice. The Heck reaction provides a unique pathway for the direct arylation of alkenes.

Conclusion

This guide provides a framework for the comparative kinetic analysis of the Suzuki-Miyaura, Mizoroki-Heck, and Sonogashira-Hagihara couplings of 1-iodo-2-vinylbenzene. By understanding the underlying mechanistic principles and employing rigorous experimental protocols, researchers can effectively evaluate and select the most appropriate method for their specific synthetic needs. The provided protocols and comparative data serve as a valuable resource for optimizing these powerful C-C bond-forming reactions in the pursuit of novel therapeutics and advanced materials.

References

• An Operationally Simple Sonogashira Reaction for an Undergraduate Organic Chemistry Laboratory Class. Journal of Chemical Education. Available at: [Link]

• Kinetic experiments of Suzuki−Miyaura, Heck−Mizoroki, and Sonogashira coupling reactions with complex 1 under the optimized conditions. ResearchGate. Available at: [Link]

• Kinetic Aspects of Suzuki Cross-Coupling Using Ligandless Pd Nanoparticles Embedded in Aromatic Polymeric Matrix. MDPI. Available at: [Link]

• Kinetic plot of the Sonogashira reaction of iodobenzene with... ResearchGate. Available at: [Link]

• a) Kinetic study of the Sonogashira coupling reaction over... ResearchGate. Available at: [Link]

• Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. MDPI. Available at: [Link]

• Heck Reaction. Organic Chemistry Portal. Available at: [Link]

• Sonogashira coupling. Wikipedia. Available at: [Link]

• Sonogashira Coupling. Organic Chemistry Portal. Available at: [Link]

• kinetic study of heck reaction an interdisciplinary experience. ResearchGate. Available at: [Link]

• Reaction monitoring by means of multivariate data analysis of near-infrared and raman spectra. Mendeley. Available at: [Link]

• Base-Controlled Heck, Suzuki, and Sonogashira Reactions Catalyzed by Ligand-Free Platinum or Palladium Single Atom and Sub-Nanometer Clusters. Polytechnic University of Valencia - UPV. Available at: [Link]

• Optimization of the Mizoroki-Heck reaction using design of experiment (DoE). University of Bristol. Available at: [Link]

• A green Heck reaction protocol towards trisubstituted alkenes, versatile pharmaceutical intermediates. Frontiers in Chemistry. Available at: [Link]

• Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. RSC Advances. Available at: [Link]

• Heck reactions of iodobenzene and methyl acrylate with conventional supported palladium catalysts in the presence of organic and/or inorganic bases without ligands. PubMed. Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Suzuki Coupling. SynArchive. Available at: [Link]

• Base-Controlled Heck, Suzuki, and Sonogashira Reactions Catalyzed by Ligand-Free Platinum or Palladium Single Atom and Sub-Nanometer Clusters. Sci-Hub. Available at: [Link]

• Sonogashira Coupling Reaction with Diminished Homocoupling. SciSpace. Available at: [Link]

• Heck Coupling Reaction of Iodobenzene and Styrene Using Supercritical Water in the Absence of a Catalyst. Scilit. Available at: [Link]<1083::aid-chem1083>3.0.co;2-z

• The Intramolecular Heck Reaction. Macmillan Group. Available at: [Link]

• Heck, Suzuki and Sonogashira cross-coupling reactions using ppm level of SBA-16 supported Pd-complex. New Journal of Chemistry. Available at: [Link]

• Organoborane coupling reactions (Suzuki coupling). PMC. Available at: [Link]

• Akira Suzuki - Nobel Lecture. NobelPrize.org. Available at: [Link]

• Ligand-Free Polymeric Catalysts for Suzuki, Sonogashira and Heck Cross-Coupling Reactions: Influence of Support Hydrophobicity. Chemical Engineering Transactions. Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available at: [Link]

• An Efficient and Recyclable Catalytic System: PdCl2-Dppc+-PF6. –-[bmim][PF6] for Heck Coupling Reaction. Asian Journal of Chemistry. Available at: [Link]

• Controlling Reactivity and Selectivity in the Mizoroki-Heck Reaction: High Throughput Evaluation of 1,5-Diaza-3,7-diphosphacyclo. ChemRxiv. Available at: [Link]

• Practical and Efficient Suzuki-Miyaura Cross-Coupling of 2-Iodocycloenones with Arylboronic Acids Catalyzed by Recyclable Pd(0)/C. Organic Chemistry Portal. Available at: [Link]

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Strategic Characterization and Synthetic Utility of 1-Iodo-2-vinylbenzene Derivatives: A Comparative Guide

Executive Summary & Bifunctional Utility

1-Iodo-2-vinylbenzene (also known as ortho-iodostyrene) is a highly versatile bifunctional building block in organic synthesis and drug development. Bearing both a highly reactive aryl iodide moiety and a terminal vinyl group, it serves as a privileged precursor for the construction of complex carbo- and heterocycles. This guide provides an objective comparison of 1-iodo-2-vinylbenzene against its brominated and chlorinated analogues, detailing the thermodynamic causality behind its superior reactivity in transition-metal-catalyzed cross-coupling reactions, such as the synthesis of indanones and 2-cyclopentenones[1].

Comparative Reactivity Profile

The efficacy of ortho-halostyrenes in cross-coupling reactions is fundamentally dictated by the bond dissociation energy (BDE) of the carbon-halogen (C-X) bond. The C-I bond in 1-iodo-2-vinylbenzene is significantly weaker (~65 kcal/mol) than the C-Br (~81 kcal/mol) and C-Cl (~96 kcal/mol) bonds. This thermodynamic difference translates directly into the kinetic rate of oxidative addition to low-valent transition metals, such as Pd(0) or Cu(I).

As a result, 1-iodo-2-vinylbenzene achieves near-quantitative yields in a fraction of the time required for its brominated counterpart, while the chlorinated derivative remains largely inert under standard conditions[1].

Table 1: Comparative Reactivity of 1-Halo-2-vinylbenzenes in Pd-Catalyzed Carbonylative Cyclization

Substrate	Leaving Group (X)	C-X Bond Dissociation Energy	Relative Oxidative Addition Rate	Typical Yield (Indanone)	Reaction Time
1-Iodo-2-vinylbenzene	-I	~65 kcal/mol	Very Fast	>95%	8 h
1-Bromo-2-vinylbenzene	-Br	~81 kcal/mol	Moderate	~85%	24–72 h
1-Chloro-2-vinylbenzene	-Cl	~96 kcal/mol	Slow/Inactive	<10%	N/A

Data synthesized from comparative studies on palladium-catalyzed carbonylative cyclization workflows[1].

Mechanistic Insights: Palladium-Catalyzed Carbonylative Cyclization

When subjected to palladium catalysis under a carbon monoxide atmosphere, 1-iodo-2-vinylbenzene undergoes a rapid carbonylative cyclization to form indanones[1]. The mechanism relies on the rapid oxidative addition of the C-I bond, which outpaces competing side reactions (such as direct Heck-type oligomerization of the vinyl group). Furthermore, the bulky iodine atom induces a favorable steric environment that pre-organizes the intermediate, promoting rapid intramolecular olefin insertion over intermolecular side reactions[2].

Catalytic cycle of Pd-catalyzed carbonylative cyclization of 1-iodo-2-vinylbenzene.

Validated Experimental Protocols & Causality

To ensure reproducibility and trustworthiness, the following protocol for the synthesis of indanone via carbonylative cyclization is designed as a self-validating system. Every reagent choice is grounded in mechanistic causality[1].

Protocol: Synthesis of 1-Indanone from 1-Iodo-2-vinylbenzene

Causality & Reagent Selection:

• [Pd(OAc)2] (10 mol%) : Serves as an air-stable precatalyst that is reduced in situ to the active Pd(0) species.

• n-Bu4NCl (1 equiv) : This phase-transfer catalyst is critical. The chloride ions coordinate to the Pd(II) intermediates, forming stable anionic complexes ( [PdCl3​(Aryl)]2− ) that prevent the premature precipitation of inactive "Pd black"[1].

• Pyridine (2 equiv) : Acts as a mild base to neutralize the hydroiodic acid (HI) generated during reductive elimination. A stronger base might trigger unwanted aldol condensations of the indanone product.

• DMF (Solvent) : A polar aprotic solvent that stabilizes the charge-separated transition states during CO insertion.

Step-by-Step Methodology:

• Reaction Setup : In a flame-dried Schlenk flask equipped with a magnetic stir bar, add Pd(OAc)2 (10 mol%), n-Bu4NCl (1.0 equiv), and pyridine (2.0 equiv).

• Substrate Addition : Dissolve 1-iodo-2-vinylbenzene (1.0 equiv) in anhydrous DMF (0.2 M concentration) and transfer it to the flask.

• Atmosphere Exchange : Evacuate the flask and backfill with CO gas three times via a balloon. Maintain a static 1 atm CO atmosphere. (Self-Validation Check: Do not exceed 1 atm CO; high pressures of CO will strongly coordinate to Pd(0), poisoning the catalyst and stalling the reaction).

• Heating : Stir the reaction mixture at 100 °C for 8 hours.

• In-Process Control (IPC) : Monitor the reaction via TLC or GC-MS. (Self-Validation Check: The disappearance of the starting material (m/z 230) and the appearance of the indanone product (m/z 132) confirms successful cyclization. If Pd black precipitates early and starting material remains, it indicates insufficient n-Bu4NCl or oxygen contamination).

• Workup : Cool to room temperature, dilute with ethyl acetate, and wash sequentially with 1M HCl (to remove pyridine), water, and brine. Dry over MgSO4, concentrate, and purify via silica gel chromatography.

Step-by-step experimental workflow for the carbonylative cyclization protocol.

Spectroscopic Characterization

Accurate characterization of 1-iodo-2-vinylbenzene is essential before initiating complex cross-coupling workflows, as the terminal vinyl group is susceptible to auto-polymerization if not stored correctly (typically over copper wire or with a radical inhibitor).

1H NMR (400 MHz, CDCl3) Key Resonances [3]:

• Aryl Region : δ 7.86 (d, J = 7.9 Hz, 1H, Ar-H adjacent to iodine), 7.53 (d, J = 7.7 Hz, 1H), 7.33 (t, J = 14.4 Hz, 1H), 7.04 – 6.81 (m, 2H).

• Vinyl Region : The vinylic protons present a classic AMX spin system. The internal vinylic proton appears around δ 6.95 (overlapping with aryl), while the terminal protons appear at δ 5.65 (d, J = 17.3 Hz, 1H, trans coupling) and δ 5.35 (d, J = 11.0 Hz, 1H, cis coupling).

(Diagnostic Tip: The presence of broad peaks in the baseline between δ 1.0–2.5 ppm indicates unwanted polystyrene-derivative oligomerization. If observed, the batch must be re-purified via short-path distillation under reduced pressure before use).

Alternative Reactivity: 1,3-Halogen Migration

Beyond standard cross-coupling, the unique electronic properties of 1-iodo-2-vinylbenzene allow it to participate in specialized transformations that its brominated counterparts struggle with. For instance, in Cu(I)-catalyzed 1,3-halogen migrations, 1-iodo-2-vinylbenzene successfully undergoes halogen transposition to form reactive benzyl iodides, whereas 2-bromostyrenes exhibit exceptionally low conversion rates due to the higher activation barrier of the C-Br bond[4].

Conclusion

For drug development professionals and synthetic chemists, 1-iodo-2-vinylbenzene remains the premier choice among ortho-halostyrenes. While 1-bromo-2-vinylbenzene may offer a slight cost advantage and higher bench stability, the kinetic superiority, lower required catalyst loadings, and broader substrate scope of the iodinated derivative make it indispensable for complex, multi-step syntheses.

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• Palladium-Catalyzed Carbonylative Cyclization of Unsaturated Aryl Iodides and Dienyl Triflates, Iodides, and Bromides to Indanones and 2-Cyclopentenones | Journal of the American Chemical Society . acs.org. 1

• Regioselective Tandem C–H Alkylation/Coupling Reaction of ortho-Iodophenylethylenes via C,C-Pallada(II)cycles - ACS Publications . acs.org. 2

• Cu-catalyzed Recycling of Halogen Activating Groups via 1,3-Halogen Migration - PMC . nih.gov. 4

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A Researcher's Guide to the Computational Landscape of 1-Iodo-2-vinylbenzene Reactivity

For researchers, scientists, and professionals in drug development, understanding the intricate reactivity of synthetic precursors is paramount. 1-Iodo-2-vinylbenzene stands out as a versatile building block, pivotal in the synthesis of complex heterocyclic and polycyclic aromatic systems. Its utility, however, is matched by the complexity of its reaction pathways. The subtle interplay of reaction conditions can steer its transformation towards radically different products. This guide provides an in-depth, objective comparison of the primary reaction pathways of 1-iodo-2-vinylbenzene, grounded in computational studies and supported by experimental evidence. By dissecting the causality behind its reactivity, we aim to equip researchers with the insights needed to harness its synthetic potential effectively.

The Dichotomy of Reactivity: Radical vs. Palladium-Catalyzed Pathways

The reactivity of 1-iodo-2-vinylbenzene is predominantly governed by two competing mechanistic manifolds: a radical-mediated pathway and a palladium-catalyzed Heck-type cyclization. The choice between these pathways is not arbitrary; it is dictated by the reaction conditions, particularly the presence or absence of a transition metal catalyst and radical initiators. Computational chemistry, especially Density Functional Theory (DFT), has been instrumental in elucidating the energetic landscapes of these transformations, offering a window into the transition states and intermediates that govern the final product distribution.

A third, less common, but theoretically plausible pathway is a pericyclic electrocyclization. While direct computational studies on 1-iodo-2-vinylbenzene for this specific pathway are scarce, analysis of the closely related o-divinylbenzene provides valuable insights into its feasibility.

Computational Methodologies for Unraveling Reactivity

The insights presented in this guide are largely derived from computational quantum chemistry. Density Functional Theory (DFT) is the workhorse for these investigations, offering a balance between computational cost and accuracy. A typical workflow for analyzing the reactivity of a molecule like 1-iodo-2-vinylbenzene is as follows:

Caption: A typical workflow for DFT calculations of molecular electronic properties.

This systematic approach allows for the construction of a detailed potential energy surface for each reaction pathway, providing quantitative data to compare their kinetic and thermodynamic favorability.

Pathway A: The Radical-Mediated Cyclization

In the absence of a transition metal catalyst, the reaction of 1-iodo-2-vinylbenzene can be directed through a radical pathway. This is typically initiated by photolysis, radical initiators (like AIBN), or electron transfer processes. The key step is the homolytic cleavage of the C-I bond to generate a 2-vinylphenyl radical. This highly reactive intermediate then undergoes a rapid intramolecular cyclization.

The regioselectivity of this cyclization is a classic example of Baldwin's rules, with a strong preference for the 5-exo-trig pathway to form a five-membered ring over the 6-endo-trig pathway that would lead to a six-membered ring.[1]

Caption: Radical-mediated cyclization of 1-iodo-2-vinylbenzene.

Computational studies on analogous systems confirm that the activation barrier for the 5-exo cyclization is significantly lower than for the 6-endo pathway.[1] This preference is attributed to better orbital overlap and less strain in the 5-exo transition state.

Representative Experimental Protocol: Radical Cyclization

• Setup: A solution of 1-iodo-2-vinylbenzene (1.0 mmol) and a radical initiator such as azobisisobutyronitrile (AIBN) (0.1 mmol) in degassed benzene (20 mL) is prepared in a Schlenk tube under an inert atmosphere.

• Reaction: The reaction mixture is heated to 80 °C and stirred for 6 hours.

• Workup: The solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica gel to yield the cyclized product.

Pathway B: The Palladium-Catalyzed Heck-Type Cyclization

In the presence of a palladium catalyst, 1-iodo-2-vinylbenzene can undergo an intramolecular Heck reaction. This pathway proceeds through a well-defined catalytic cycle involving organometallic intermediates.

Caption: Catalytic cycle for the intramolecular Heck reaction.

Unlike the radical pathway, the Heck reaction often leads to the formation of six-membered rings (endo-cyclization products), although the initial migratory insertion is typically an exo-process.[2] The final product depends on the fate of the alkyl-palladium intermediate, which can undergo β-hydride elimination to form an exocyclic or endocyclic double bond. The regioselectivity can be influenced by the ligand on the palladium catalyst and the reaction conditions. Computational studies have been employed to understand the energetics of the different steps in the Heck catalytic cycle, including the oxidative addition and migratory insertion, which are often rate-determining.[3][4]

Representative Experimental Protocol: Heck-Type Cyclization

• Setup: To a solution of 1-iodo-2-vinylbenzene (1.0 mmol) in a suitable solvent like DMF or acetonitrile (10 mL) are added Pd(OAc)2 (0.05 mmol), a phosphine ligand such as PPh3 (0.1 mmol), and a base (e.g., triethylamine, 2.0 mmol).

• Reaction: The mixture is degassed and heated under an inert atmosphere at 80-100 °C for several hours until the starting material is consumed (monitored by TLC or GC).

• Workup: The reaction is cooled, diluted with water, and extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated. The product is purified by column chromatography.

Pathway C: The Pericyclic Alternative

A third, albeit less commonly observed for this specific substrate, is a concerted pericyclic electrocyclization. Computational studies on the parent molecule, o-divinylbenzene, using DFT (B3LYP/6-31+G*) have shown that it can undergo a 6π-electrocyclization to form dihydronaphthalene.[5][6] The transition state for this process is aromatic in nature, which stabilizes it.[6]

Caption: Pericyclic electrocyclization of the o-divinylbenzene analogue.

For 1-iodo-2-vinylbenzene, this pathway would be in competition with the lower-energy radical and Heck processes. The presence of the heavy iodine atom might also influence the orbital symmetries and activation barriers compared to the unsubstituted analogue.

Comparative Analysis: A Head-to-Head Look at Reactivity

Feature	Radical-Mediated Cyclization	Palladium-Catalyzed Heck-Type Cyclization	Pericyclic Electrocyclization (by analogy)
Initiation	Radical initiator, light, or heat	Pd(0) catalyst	Heat or light
Key Intermediate	2-Vinylphenyl radical	Aryl-Pd(II) complex	None (concerted)
Predominant Ring Size	5-membered (exo)[1]	6-membered (endo) products are common[2]	6-membered
Regioselectivity	Kinetically controlled (5-exo favored)	Can be influenced by ligands and additives	Governed by orbital symmetry (Woodward-Hoffmann rules)
Activation Barrier	Generally low for 5-exo cyclization	Depends on specific catalyst and substrate	Calculated to be ~30-35 kcal/mol for o-divinylbenzene[5]
Key References	[1],[7]	[2],[8],[9]	[5],[6]

Note: The activation barrier for the pericyclic reaction is for the parent o-divinylbenzene and serves as an estimate.

Alternative Precursors

While 1-iodo-2-vinylbenzene is a valuable substrate, other molecules can serve as precursors to similar reactive intermediates or products.

• 2-Vinylanilines: These are widely used in the synthesis of indoles and quinolines through various cyclization strategies, including oxidative cyclizations and metal-catalyzed processes.[8]

• 2-Vinylphenols: These can undergo similar cyclization reactions to form benzofurans and related heterocycles.

• Other 2-Vinylaryl Halides (Br, Cl, OTf): The reactivity in radical and Heck reactions is highly dependent on the nature of the leaving group. The C-I bond is the weakest, making 1-iodo-2-vinylbenzene particularly susceptible to both radical formation and oxidative addition to Pd(0).

Conclusion and Outlook

The reactivity of 1-iodo-2-vinylbenzene is a fascinating case study in the principles of physical organic chemistry. Computational studies, in concert with experimental work, have revealed a rich landscape of competing reaction pathways. The choice between a radical-mediated 5-exo cyclization and a palladium-catalyzed Heck reaction leading to 6-membered rings can be effectively controlled by the judicious choice of reaction conditions.

Future computational work should focus on a direct, side-by-side DFT analysis of the radical and Heck pathways for 1-iodo-2-vinylbenzene itself, using a consistent level of theory. This would provide a more precise quantitative comparison of the activation barriers and would allow for a deeper understanding of the subtle electronic and steric factors that tip the balance between these fascinatingly divergent reaction manifolds. Such studies will undoubtedly pave the way for more predictable and efficient syntheses of complex molecules for applications in medicine and materials science.

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• Gao, H., et al. (2024). On-surface cyclization of vinyl groups on poly-para-phenylene involving an unusual pentagon to hexagon transformation.
• Intramolecular Addition (Cyclization) Reactions. (2022). Chemistry LibreTexts.
• Cabaleiro-Lago, E. M., et al. (2007). DFT Study of the Cyclization of 1,2-divinylbenzene snd Derivatives.
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• Yao, T., et al. (2023). Palladium-catalyzed cascade cyclization/intramolecular redox-relay Heck arylation of alkenols: access to tetrahydro-β-carbolines from 2-(hydroxyalkenynyl)sulfonanilides. Organic Chemistry Frontiers, 10(14), 3504-3508.
• Computational Study on the Pd-Catalyzed Pathway for the Formation of (R)-Methyl-(2-Hydroxy-1-Phenylethyl)
• Cabaleiro-Lago, E. M., et al. (2007). A computational study of the electrocyclization of o-divinylbenzene and derivatives. Journal of Molecular Structure: THEOCHEM, 805(1-3), 1-8.
• Oxidative Cascade Iodocyclization of 1,n-Dienes: Synthesis of Iodinated Benzo[b]azepine and Benzo[b]azocine Derivatives. (2021).
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• Recent Advances in Palladium-Catalyzed Enantioselective Cyclization for the Construction of
• Zheng, J., et al. (2016). Palladium-Catalyzed Intermolecular Aerobic Annulation of o-Alkenylanilines and Alkynes for Quinoline Synthesis. Organic Chemistry Portal.
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• Stereocontrolled cyclization of inherently chiral medium-sized rings. (2024). ChemRxiv.
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• Goldsmith, C. F., et al. (2008). Variational analysis of the phenyl + O2 and phenoxy + O reactions. The Journal of Physical Chemistry A, 112(22), 4910-4923.
• Visible-light-induced palladium-catalyzed formal [3 + 3] cyclization of 2-iodophenols and cyclopropenes. (2021). Organic Chemistry Frontiers.
• Computational Design of Radical Recognition Assay with the Possible Application of Cyclopropyl Vinyl Sulfides as Tunable Sensors. (2021). MDPI.
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A Senior Application Scientist's Guide to Purity Assessment of Synthesized 1-Iodo-2-vinylbenzene

For researchers and professionals in drug development, the purity of a synthetic building block is not a trivial specification; it is the foundation upon which reliable, reproducible, and safe science is built. 1-Iodo-2-vinylbenzene (also known as 2-iodostyrene) is a highly versatile bifunctional molecule, acting as a linchpin in sophisticated molecular constructions through reactions like Suzuki, Heck, and Sonogashira cross-couplings, as well as polymerization processes. The presence of even minor impurities can lead to catalyst poisoning, unpredictable reaction kinetics, formation of intractable by-products, and ultimately, compromised integrity of the final active pharmaceutical ingredient (API).

This guide provides an in-depth comparison of the primary analytical techniques for assessing the purity of synthesized 1-Iodo-2-vinylbenzene. We will move beyond mere procedural descriptions to explore the causality behind experimental choices, ensuring that each protocol functions as a self-validating system.

Deconstructing the Synthesis: Anticipating the Impurity Profile

A robust analytical strategy begins not at the instrument, but with a thorough understanding of the synthetic route used to create the molecule. Different pathways will invariably generate different potential impurities. Consider two common synthetic approaches:

• Wittig Olefination: Reaction of 2-iodobenzaldehyde with a methylidene phosphorane (e.g., from methyltriphenylphosphonium bromide) is a classic route. This pathway can introduce unreacted 2-iodobenzaldehyde and the often-difficult-to-remove by-product, triphenylphosphine oxide.

• Sandmeyer-type Reaction: Diazotization of 2-vinylaniline followed by treatment with potassium iodide is another viable method. This process may leave residual starting amine, isomeric iodo-vinylbenzenes if the starting material was not pure, and various phenolic by-products.

Therefore, a comprehensive purity assessment must screen for a logical suite of potential contaminants based on the synthesis performed. These can be broadly categorized:

• Unreacted Starting Materials: e.g., 2-iodobenzaldehyde, 2-vinylaniline.

• Reaction By-products: e.g., triphenylphosphine oxide, regioisomers.

• Residual Solvents: e.g., Toluene, Tetrahydrofuran (THF), Dichloromethane (DCM).

• Degradation Products: The vinyl group is susceptible to polymerization, especially during storage or upon exposure to heat or light.

The Analytical Toolkit: A Comparative Overview

No single technique can provide a complete picture of a sample's purity. A multi-pronged approach is essential. The three pillars of purity assessment for a molecule like 1-Iodo-2-vinylbenzene are Nuclear Magnetic Resonance (NMR) spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography (HPLC).

Technique	Primary Application	Strengths	Limitations
qNMR	Absolute quantification of the main component; structural confirmation.	Primary ratio method, highly precise, structure-specific.	Lower sensitivity for trace impurities, requires a high-purity internal standard.
GC-MS	Detection and identification of volatile impurities (solvents, starting materials).	Excellent sensitivity and specificity, provides mass for identification.	Not suitable for non-volatile or thermally labile compounds.
HPLC-UV	Quantification of non-volatile by-products and isomers.	High resolution for isomers, robust and widely available.	Requires chromophore for UV detection, mass information not inherent.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Workhorse

NMR spectroscopy is the definitive method for confirming the identity of the target molecule and is the gold standard for determining absolute purity through its quantitative application (qNMR).

Expertise & Experience: Why NMR is Foundational

The ¹H NMR spectrum of 1-Iodo-2-vinylbenzene provides a unique fingerprint. The vinyl protons (typically a three-proton AMX system) and the four distinct aromatic protons give a complex, but highly characteristic, pattern. Any deviation from this pattern is an immediate flag for impurities. qNMR elevates this by leveraging the principle that the integrated signal area is directly proportional to the number of nuclei. By comparing the integral of a known analyte proton signal to that of a certified internal standard of known purity and mass, we can calculate the absolute purity of our analyte with exceptional accuracy.[1][2] This method is recognized by metrology institutes as a primary method for establishing SI-traceable purity values.[3]

Experimental Protocol: Quantitative ¹H NMR (qNMR) Analysis

• Sample and Standard Preparation:

  • Accurately weigh approximately 15-20 mg of the synthesized 1-Iodo-2-vinylbenzene into a clean vial using a calibrated microbalance. Record the weight to at least 0.01 mg.

  • Accurately weigh approximately 5-10 mg of a certified internal standard (e.g., maleic anhydride, dimethyl sulfone) into the same vial. The choice of standard is critical; it must have sharp, well-resolved peaks that do not overlap with the analyte signals and must be stable and non-volatile.

  • Add ~0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). CDCl₃ is chosen for its excellent solubilizing power for many organic compounds and its single residual solvent peak which is easily identified.

  • Ensure complete dissolution by gentle vortexing.

• Instrumental Parameters:

  • Acquire the spectrum on a well-calibrated spectrometer (≥400 MHz is recommended for better signal dispersion).

  • Relaxation Delay (D1): Set D1 to at least 5 times the longest T₁ relaxation time of both the analyte and the standard. A value of 30-60 seconds is often necessary for quantitative accuracy, ensuring all protons have fully relaxed before the next pulse. This is the most critical parameter for quantification.

  • Pulse Angle: Use a 90° pulse to maximize the signal for each scan.

  • Number of Scans: Acquire a sufficient number of scans (e.g., 16-64) to achieve a high signal-to-noise ratio (>250:1) for the peaks being integrated.

• Data Processing & Calculation:

  • Apply Fourier transform and phase correct the spectrum meticulously.

  • Integrate a well-resolved, non-overlapping peak for the analyte (e.g., one of the vinyl protons) and a peak for the internal standard.

  • Calculate the purity using the following formula: Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std Where: I = Integral value, N = Number of protons for the integrated signal, MW = Molecular weight, m = mass, P_std = Purity of the standard.

Trustworthiness: A Self-Validating System

This protocol is self-validating because its accuracy is directly tied to the certified purity of the internal standard and the fundamental physical principles of NMR. The use of a long relaxation delay and careful peak selection mitigates common sources of error, making the result highly trustworthy.[4]

Visualization: qNMR Experimental Workflow

Caption: Workflow for purity determination of 1-Iodo-2-vinylbenzene by qNMR.

Gas Chromatography-Mass Spectrometry (GC-MS): Profiling Volatile Components

Expertise & Experience: The Rationale for GC-MS

For impurities that are volatile and thermally stable, GC-MS is the technique of choice due to its exceptional sensitivity and specificity.[5] It physically separates components in a heated column before they enter a mass spectrometer, which acts as a highly specific detector. The mass spectrometer bombards the molecules with electrons (Electron Ionization - EI), fragmenting them into a predictable pattern. This fragmentation pattern, or mass spectrum, serves as a molecular fingerprint, allowing for confident identification of unknown peaks by matching against spectral libraries.[6] This is invaluable for identifying residual solvents or volatile starting materials that would be difficult to quantify by NMR.

Experimental Protocol: GC-MS Analysis

• Sample Preparation:

  • Prepare a stock solution of the synthesized 1-Iodo-2-vinylbenzene at ~1 mg/mL in a high-purity volatile solvent such as ethyl acetate or hexane.

  • Prepare a series of calibration standards for expected impurities (e.g., toluene, 2-iodobenzaldehyde) if quantification is required.

• GC-MS Conditions:

  • Injector: Split/splitless injector set to 250 °C. A split injection (e.g., 50:1 ratio) is used to prevent column overloading with the main component.

  • Column: A low-polarity column, such as a 30 m x 0.25 mm, 0.25 µm film thickness column with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms or equivalent), is ideal. This phase provides good separation for a wide range of semi-volatile organic compounds.

  • Oven Program: The temperature program is designed to first separate highly volatile solvents at a low temperature, then ramp up to elute the higher-boiling analyte and by-products. A typical program would be:

    • Hold at 50 °C for 2 minutes.

    • Ramp at 15 °C/min to 280 °C.

    • Hold at 280 °C for 5 minutes.

  • MS Detector:

    • Transfer line temperature: 280 °C.

    • Ion source temperature: 230 °C.

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: 35-400 amu. This range covers the expected mass fragments of common solvents and the molecular ion of the analyte (m/z 230).

Trustworthiness: Ensuring Method Reliability

The system's reliability is validated by running a solvent blank to check for system contamination and a system suitability standard (e.g., a Grob test mix) to confirm column performance, including resolution and inertness. For quantification, a multi-point calibration curve for specific impurities ensures accuracy.[7]

Data Presentation: Expected GC-MS Results

Compound	Expected Retention Time (min)	Key Mass Fragments (m/z)
Toluene (solvent)	~4.5	91 , 92, 65
1-Iodo-2-vinylbenzene	~10.2	230 (M+), 103, 77
2-Iodobenzaldehyde	~10.8	232 (M+), 231, 105, 77
Triphenylphosphine oxide	~18.5	278 (M+), 277, 183, 152
(Note: Retention times are illustrative and depend on the exact system and conditions)

Visualization: GC-MS Experimental Workflow

Caption: Workflow for volatile impurity analysis of 1-Iodo-2-vinylbenzene by GC-MS.

High-Performance Liquid Chromatography (HPLC): Quantifying Non-Volatile Impurities

Expertise & Experience: HPLC's Niche

HPLC is the premier technique for analyzing compounds that are non-volatile, thermally unstable, or lack the volatility for good GC separation.[8] For 1-Iodo-2-vinylbenzene, this is particularly relevant for quantifying high molecular weight by-products (like triphenylphosphine oxide) or potential oligomers/polymers formed via degradation. A reverse-phase method using a C18 column is the standard choice, as it separates compounds primarily based on their hydrophobicity.

Experimental Protocol: HPLC-UV Analysis

• Sample Preparation:

  • Accurately weigh ~10 mg of the sample and dissolve it in 10 mL of the mobile phase (or a compatible solvent like acetonitrile) to create a 1 mg/mL stock solution.

  • Prepare calibration standards of known impurities in the same diluent.

• HPLC Conditions:

  • Column: A C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a robust starting point.

  • Mobile Phase: A gradient elution is often necessary to resolve early-eluting polar impurities from the more retained analyte and late-eluting non-polar by-products. A common mobile phase system is:

    • Solvent A: Water with 0.1% Trifluoroacetic Acid (TFA) or Formic Acid. The acid improves peak shape for many compounds.

    • Solvent B: Acetonitrile with 0.1% acid.

    • Gradient: Start at 50% B, ramp to 95% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C to ensure reproducible retention times.

  • Detection: UV detector set to a wavelength where the analyte and impurities have significant absorbance (e.g., 254 nm, near the absorbance maximum for the styrene chromophore).

Trustworthiness: The Importance of Validation

An HPLC method's trustworthiness is established through formal validation, which assesses parameters like specificity, linearity, accuracy, precision, and limits of detection (LOD) and quantification (LOQ). This ensures the method is fit for its intended purpose, whether for in-process control or final product release.[9]

Visualization: HPLC Analysis Workflow

Caption: Workflow for non-volatile impurity analysis by HPLC-UV.

A Synergistic Approach to Definitive Purity

The most accurate purity assignment is achieved not by relying on a single measurement, but by integrating data from orthogonal techniques in a mass balance approach.[1][4] This method calculates purity by subtracting the sum of all quantified impurities from 100%.

Purity = 100% - (% Water) - (% Residual Volatile Solvents) - (% Non-Volatile Impurities)

• Main Component Assay: Performed by qNMR.

• Water Content: Determined by Karl Fischer titration.

• Residual Volatile Impurities: Quantified by GC-MS.

• Non-Volatile Impurities: Quantified by HPLC-UV.

This synergistic approach provides a comprehensive and highly defensible purity value, minimizing the potential for hidden bias from any single technique and embodying the highest standards of scientific integrity. For routine checks, a combination of ¹H NMR and GC-MS may suffice, but for reference material characterization or late-stage drug development, the full mass balance approach is strongly recommended.

References

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• Organic Chemistry Portal. (n.d.). Vinyl iodide synthesis by iodination or substitution. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1-Iodo-2-vinylbenzene. PubChem Compound Database. Retrieved from [Link]

• Kim, M., & Kim, J. (2022). Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design. Molecules, 27(15), 4991. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-Iodo-2-vinylbenzene

For researchers and professionals in the fast-paced world of drug development, the safe handling and disposal of specialized chemical reagents is paramount. This guide provides essential, in-depth procedural information for the proper disposal of 1-Iodo-2-vinylbenzene, ensuring the safety of laboratory personnel and the protection of our environment. Our commitment is to empower you with the knowledge to manage chemical waste responsibly, building a foundation of trust that extends beyond the products we supply.

Hazard Assessment: Understanding the Risks of 1-Iodo-2-vinylbenzene

• Iodo-Aromatic Moiety: The presence of the iodo-benzene group suggests potential for toxicity if swallowed, in contact with skin, or if inhaled, similar to related compounds like 1-Iodo-2-nitrobenzene.[1] It is also prudent to consider it an irritant to the skin and eyes.[1] Furthermore, iodo-aromatic compounds can be toxic to aquatic life, necessitating containment from environmental release.[2]

• Vinylarene Moiety: The vinyl group introduces the risk of polymerization. While not as reactive as some other vinyl monomers, the potential for uncontrolled, exothermic polymerization exists, especially in the presence of initiators, heat, or light. This is a critical consideration for storage and disposal.[3] Vinyl-substituted aromatics can also be harmful if inhaled or ingested and may cause respiratory irritation.[4]

• Combustibility: Like many organic compounds, 1-Iodo-2-vinylbenzene is combustible.[2] Upon combustion, it may release toxic fumes, including carbon monoxide, carbon dioxide, and hydrogen iodide.[2]

Table 1: Summary of Potential Hazards and Safety Precautions for 1-Iodo-2-vinylbenzene

Hazard Category	Potential Hazard	Recommended Safety Precautions
Acute Toxicity	Harmful if swallowed, in contact with skin, or if inhaled.[1][4]	Wear appropriate Personal Protective Equipment (PPE), including nitrile gloves, a lab coat, and safety glasses or goggles. Handle only in a well-ventilated area or a chemical fume hood.[1]
Irritation	Causes skin and serious eye irritation.[1][4]	Avoid contact with skin and eyes.[1] In case of contact, rinse immediately and thoroughly with water and seek medical attention if irritation persists.
Reactivity	Potential for uncontrolled polymerization.[3] Light sensitive.[1]	Store in a cool, dark, and well-ventilated place, away from heat, light, and incompatible materials such as strong oxidizing agents.[1][5]
Environmental	Toxic to aquatic organisms with potential for long-term adverse effects.[2]	Prevent release into the environment.[2] All waste must be handled as hazardous waste.[2]

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling 1-Iodo-2-vinylbenzene for any purpose, including disposal, it is imperative to be equipped with the appropriate PPE.

• Hand Protection: Wear nitrile gloves.

• Eye Protection: Use chemical safety goggles or a face shield.

• Skin and Body Protection: A standard laboratory coat is required. For larger quantities or in case of a spill, consider a chemical-resistant apron.

• Respiratory Protection: All handling should be done in a certified chemical fume hood to avoid inhalation of vapors.

Spill Management: Immediate and Effective Response

In the event of a spill, a swift and safe response is crucial to mitigate exposure and environmental contamination.

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill is large or in a poorly ventilated space.

• Control Ignition Sources: Remove all sources of ignition from the area.[5]

• Contain the Spill: For liquid spills, use an inert absorbent material such as vermiculite, sand, or earth to contain the substance.[2] Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Collect and Package: Carefully collect the absorbed material into a suitable, labeled container for hazardous waste.

• Decontaminate: Clean the spill area with a suitable solvent (e.g., acetone), followed by soap and water. Collect all decontamination materials as hazardous waste.

• Ventilate: Ensure the area is well-ventilated to disperse any remaining vapors.

Disposal Protocol: A Step-by-Step Guide

The guiding principle for the disposal of 1-Iodo-2-vinylbenzene is that it must be treated as hazardous waste. Under no circumstances should it be disposed of down the drain or in regular trash. [2][6]

Step 1: Segregation of Waste

• Categorize: 1-Iodo-2-vinylbenzene waste should be categorized as a halogenated organic waste.

• Separate Containers: Do not mix 1-Iodo-2-vinylbenzene waste with non-halogenated solvents or other incompatible waste streams.[7] It should be collected in its own dedicated, properly labeled waste container.

Step 2: Waste Container Selection and Labeling

• Container Type: Use a clean, dry, and chemically compatible container with a secure, tight-fitting lid. A high-density polyethylene (HDPE) or glass container is suitable.[7]

• Labeling: The waste container must be clearly and accurately labeled. The label should include:

  • The words "HAZARDOUS WASTE"

  • The full chemical name: "1-Iodo-2-vinylbenzene"

  • The approximate concentration and quantity

  • The date of accumulation

  • The associated hazards (e.g., "Toxic," "Irritant," "Environmental Hazard")

Step 3: On-site Accumulation and Storage

• Location: Store the sealed waste container in a designated satellite accumulation area within the laboratory, such as a chemical fume hood or a ventilated cabinet.

• Conditions: The storage area should be cool, dry, and away from direct sunlight and sources of ignition.[5]

Step 4: Final Disposal

• Licensed Disposal Company: The ultimate disposal of 1-Iodo-2-vinylbenzene waste must be handled by a licensed hazardous waste disposal company.[6][8]

• Incineration: The preferred method of disposal for halogenated organic compounds is high-temperature incineration in a facility equipped with appropriate scrubbers to neutralize acidic gases (like hydrogen iodide) formed during combustion.[8][9] This ensures the complete destruction of the hazardous compound.[8]

Diagram 1: Decision-Making Workflow for 1-Iodo-2-vinylbenzene Waste Disposal

Caption: Workflow for the safe disposal of 1-Iodo-2-vinylbenzene waste.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure compliance with environmental regulations. The responsible management of chemical waste is a shared responsibility, and this guide provides the foundational knowledge to handle 1-Iodo-2-vinylbenzene with the care and respect it requires.

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